Lindestrene

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Compound Lindestrene

Authored by: Gemini AI

Date: December 16, 2025

Abstract

Lindestrene is a naturally occurring furanosesquiterpene that has garnered interest within the scientific community for its presence in medicinally significant plants and its potential biological activities. This technical guide provides a comprehensive overview of the chemical structure, properties, and known biological context of Lindestrene, tailored for researchers, scientists, and professionals in drug development. This document collates available data on its identification, synthesis, and cytotoxic effects, presenting it in a structured and accessible format.

Chemical Identity and Structure

Lindestrene is a sesquiterpenoid characterized by a furan (B31954) ring fused to a decalin ring system. First isolated from Lindera strychnifolia, it is also a known constituent of the oleo-gum resin of Commiphora myrrha (myrrh), a substance with a long history of use in traditional medicine.[1][2][3][4]

The definitive chemical structure of Lindestrene has been established through spectroscopic analysis and total synthesis.[1] Key identifiers and properties are summarized in the table below.

Table 1: Chemical Identifiers and Properties of Lindestrene

Identifier/Property	Value	Reference
IUPAC Name	(4aS,8aS)-3,8a-dimethyl-5-methylidene-4,4a,6,9-tetrahydrobenzo[f][5]benzofuran	[5]
Molecular Formula	C₁₅H₁₈O	[1][5]
Molecular Weight	214.30 g/mol	[5]
CAS Number	2221-88-7	[1][6]
SMILES String	CC1=COC2=C1C[C@H]3C(=C)CC=C[C@@]3(C2)C	[1][5]
InChI Key	BZQURGSQMBBPRU-DZGCQCFKSA-N	[5][7]
Calculated XLogP3-AA	3.7	[1][6]
Estimated Boiling Point	319 °C	[1]
Estimated Flash Point	143.45 °C	[1]

Experimental Data

Natural Abundance

Lindestrene is a component of the essential oil and resin extracts of several plants, most notably Commiphora species. Its concentration can vary depending on the source and extraction method.

Table 2: Quantitative Analysis of Lindestrene in Commiphora myrrha Resin Extracts

Analytical Method	Sample Type	Percentage of Lindestrene	Reference
GC-MS	Methanol Extract	0.45 ± 0.01%	[5]
GC-MS	Hexane (B92381) Extract (Source 1)	2.74%	[8]
GC-MS	Hexane Extract (Source 2)	6.24%	[8]

Biological Activity

While data on the isolated compound is limited, extracts of Commiphora myrrha, which contain Lindestrene, have demonstrated cytotoxic effects against various cancer cell lines. This suggests that Lindestrene may contribute to the overall bioactivity of the extract.

Table 3: Cytotoxic Activity of Commiphora myrrha Methanol Extract

Cell Line	IC₅₀ (µg/mL)	Reference
HepG-2 (Hepatocellular Carcinoma)	39.73	[5]
HeLa (Cervical Cancer)	29.41	[5]
WI-38 (Normal Fibroblast)	> 100	[5]

Experimental Protocols

Isolation of Lindestrene from Natural Sources

Lindestrene is typically isolated from the oleo-gum resin of Commiphora myrrha or the roots of Lindera strychnifolia. A general procedure involves the following steps:

• Extraction : The dried and powdered plant material is subjected to solvent extraction, commonly with hexane or ethanol.

• Fractionation : The crude extract is then fractionated using column chromatography over silica (B1680970) gel with a gradient elution system (e.g., hexane-ethyl acetate).

• Purification : Fractions containing Lindestrene, as identified by Thin Layer Chromatography (TLC), are pooled and further purified using preparative TLC or High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Total Synthesis of (±)-Lindestrene

The total synthesis of racemic Lindestrene was first reported by Minato and Nagasaki in 1967, providing confirmation of its structure.[1] The synthesis is a multi-step process, and the detailed experimental procedures can be found in the original publication. A key step in the synthesis involves the construction of the furan ring onto the decalin core.

Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of Lindestrene in essential oils and plant extracts.

• Sample Preparation : The extract is diluted in a suitable solvent (e.g., hexane or methanol).

• GC Separation :

  • Instrument : Thermo Scientific capillary gas chromatograph or similar.

  • Column : TG-5MS (30 m × 0.25 mm × 0.25 µm film thickness) or equivalent.

  • Carrier Gas : Helium.

  • Temperature Program : An initial oven temperature of 50°C, held for a set time, followed by a ramp up to 250°C at a rate of 5°C/min.[5]

• MS Detection :

  • Ionization : Electron Ionization (EI).

  • Analysis : The mass spectrum of the peak corresponding to Lindestrene is compared with reference spectra from databases (e.g., NIST) for confirmation.

Biological Activity and Potential Signaling Pathways

Lindestrene is a constituent of myrrh, which has been reported to possess cytotoxic and anti-inflammatory properties.[7][9][10][11] Notably, Lindestrene has been mentioned in the context of cytotoxicity towards skin cancer cells.[2][4] While the specific mechanism of action for Lindestrene has not been fully elucidated, studies on myrrh extracts suggest the involvement of several key signaling pathways in cancer cells. These pathways, including PI3K-Akt, MAPK, and NF-κB, are critical regulators of cell proliferation, survival, and apoptosis.[9][12][13]

The diagram below illustrates a potential logical workflow for investigating the cytotoxic effects of a natural product extract containing Lindestrene.

Caption: Workflow for investigating the cytotoxic effects of Myrrh extract.

The following diagram illustrates a hypothetical signaling cascade that could be modulated by bioactive compounds found in myrrh, such as Lindestrene, leading to anticancer effects.

Caption: Potential signaling pathways affected by Myrrh components.

Conclusion

Lindestrene is a well-characterized furanosesquiterpene with a defined chemical structure. While its isolation and synthesis have been documented, further research is required to fully understand its specific biological activities and mechanisms of action, independent of the complex mixtures in which it is naturally found. The cytotoxic properties of Lindestrene-containing extracts suggest that this compound may be a valuable lead for future drug discovery and development efforts, particularly in the field of oncology. This guide serves as a foundational resource for researchers embarking on further investigation of this intriguing natural product.

References

• 1. The total synthesis of (±)-lindestrene - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 2. Solved Lindestrene is a natural product from myrrh that is | Chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]
• 4. Solved Lindestrene is a natural product from myrrh that is | Chegg.com [chegg.com]
• 5. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Role of Myrrh Metabolites in Cancer, Inflammation, and Wound Healing: Prospects for a Multi-Targeted Drug Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Seeing the Unseen of the Combination of Two Natural Resins, Frankincense and Myrrh: Changes in Chemical Constituents and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Lindestrene: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lindestrene, a naturally occurring furanosesquiterpene, has garnered interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of Lindestrene, consolidating available data on its physicochemical properties, synthesis, and biological activities. Detailed experimental protocols for its synthesis and isolation are presented, alongside an exploration of its potential mechanisms of action, including its influence on key cellular signaling pathways. This document aims to serve as a foundational resource for researchers investigating the therapeutic potential of Lindestrene.

Physicochemical Properties of Lindestrene

Lindestrene is a sesquiterpenoid compound found in various plant species, notably in the resin of Commiphora myrrha.[1][2] Its core chemical structure is a naphtho[2,3-b]furan (B13665818) ring system.

Property	Value	Reference
CAS Number	2221-88-7
Molecular Weight	214.30 g/mol	[3][4][5]
Molecular Formula	C₁₅H₁₈O	[3][4][5]

Synthesis and Isolation

Total Synthesis of (±)-Lindestrene

A method for the total synthesis of racemic lindestrene has been reported, providing a means to obtain the compound for research purposes where isolation from natural sources is not feasible.[6][7] The synthesis confirms the structure of this unstable oil which is prone to rapid autoxidation in air at room temperature.

Experimental Protocol: Total Synthesis

The synthesis of (±)-Lindestrene can be achieved through a multi-step process. A detailed synthetic scheme has been published by Minato and Nagasaki.[7] Researchers should refer to the primary literature for precise reaction conditions, reagent quantities, and purification methods.[6][7]

Isolation from Natural Sources

Lindestrene is a known constituent of the volatile oil of Commiphora myrrha (myrrh).[1][8] Isolation of Lindestrene from this natural source typically involves extraction followed by chromatographic separation.

Experimental Protocol: Extraction and Isolation

• Extraction: The oleo-gum resin of Commiphora myrrha can be subjected to supercritical fluid extraction (SFE) with carbon dioxide to obtain the volatile oil.[8] Alternatively, traditional methods like hydrodistillation or steam distillation can be employed.[8] For broader extraction of terpenoids, maceration with organic solvents such as n-hexane and ethyl acetate (B1210297) can be performed.[5]

• Chromatographic Separation: The resulting extract, rich in a mixture of terpenoids, can be fractionated using column chromatography on silica (B1680970) gel.[5][9] Elution with a gradient of solvents with increasing polarity (e.g., n-hexane and ethyl acetate mixtures) allows for the separation of fractions.[5]

• Purification: Fractions containing Lindestrene, as identified by techniques like thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS), are then combined.[8] Further purification to obtain pure Lindestrene can be achieved using preparative high-performance liquid chromatography (HPLC).[9][10]

Biological Activity and Potential Mechanism of Action

While research on purified Lindestrene is limited, studies on plant extracts containing this compound suggest a range of biological activities, including potential anticancer, anti-inflammatory, and antiviral effects.[1][3][11] It is important to note that these activities are often attributed to the synergistic effects of multiple compounds within the extracts.

Potential Anticancer Activity

Extracts of Commiphora myrrha, which contain Lindestrene, have demonstrated cytotoxic effects against various cancer cell lines.[3] The precise contribution of Lindestrene to this activity is yet to be fully elucidated. However, related sesquiterpenes have been shown to modulate multiple intracellular signaling cascades implicated in cancer progression.[3][12]

Potential Signaling Pathway Modulation

The anticancer and anti-inflammatory effects of natural products are often mediated through the modulation of key cellular signaling pathways.[13][14] While direct evidence for Lindestrene is still emerging, extracts containing this compound have been associated with the regulation of pathways such as:

• STAT3 (Signal Transducer and Activator of Transcription 3): A key regulator of cell proliferation and survival.[3]

• MAPK (Mitogen-Activated Protein Kinase): A crucial pathway in cellular responses to external stimuli.[3][12]

• PI3K/AKT (Phosphatidylinositol 3-kinase/Protein Kinase B): A major survival pathway in many cancers.[3][12]

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): A protein complex that controls transcription of DNA, cytokine production, and cell survival.[12]

Further research is required to determine the specific molecular targets of Lindestrene and its direct impact on these signaling pathways. The diagram below illustrates a generalized workflow for investigating the effects of a compound like Lindestrene on cellular signaling.

Caption: Workflow for studying Lindestrene's impact on cell signaling.

The following diagram illustrates the potential, though not yet definitively proven for Lindestrene itself, interplay of signaling pathways that are often dysregulated in cancer and are targets for natural products.

Caption: Interconnected signaling pathways relevant to cancer.

Conclusion

Lindestrene presents an intriguing subject for further pharmacological investigation. This guide provides a consolidated resource of its known properties and methodologies for its study. Future research should focus on elucidating the specific molecular mechanisms of action of purified Lindestrene and its potential as a therapeutic agent. The detailed protocols and pathway diagrams included herein are intended to facilitate and guide these future research endeavors.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Myrrh Metabolites in Cancer, Inflammation, and Wound Healing: Prospects for a Multi-Targeted Drug Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. DE10014674B4 - Process for the extraction and isolation of phyllanthine - Google Patents [patents.google.com]
• 6. The total synthesis of (±)-lindestrene - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Natural product isolation--how to get from biological material to pure compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products [frontiersin.org]
• 14. Matrine Exerts Pharmacological Effects Through Multiple Signaling Pathways: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence and Analysis of Lindestrene in Commiphora Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene, a furanosesquiterpenoid, is a significant bioactive compound found in the oleo-gum resins of various Commiphora species, most notably Commiphora myrrha, the primary source of myrrh. This technical guide provides an in-depth overview of the natural sources of Lindestrene within the Commiphora genus, quantitative data on its prevalence, detailed experimental protocols for its extraction and quantification, and a proposed biosynthetic pathway. The information presented herein is intended to support research and development efforts focused on this promising natural product.

Natural Sources and Quantitative Data of Lindestrene

Lindestrene is a characteristic component of the essential oil derived from the resin of several Commiphora species. Its concentration can vary depending on the species, geographical origin, and the extraction method employed. The following tables summarize the quantitative data available for Lindestrene in various Commiphora species.

Commiphora Species	Plant Part	Extraction Method	Lindestrene Content (%)	Reference
Commiphora myrrha	Oleo-gum resin	Supercritical Fluid Extraction (SCFE-CO₂)	11.9 - 12.9	[1][2][3]
Commiphora myrrha	Oleo-gum resin	Hydrodistillation	12 - 14	[4]
Commiphora myrrha	Oleo-gum resin	Steam Distillation	Similar to SCFE	[2][3]
Commiphora myrrha (from France)	Oleo-gum resin	Not specified	8.42	[5]
Commiphora myrrha (from Somalia)	Oleo-gum resin	Not specified	7.76	[5]
Commiphora myrrha (from Iran)	Oleo-gum resin	Hydrodistillation	Main ingredient	[6]
Commiphora holtziana	Oleo-gum resin	Hydrodistillation	Present	[7][8][9][10]
Commiphora sphaerocarpa	Oleo-gum resin	Hydrodistillation	Present	[7][10]
Commiphora kataf	Oleo-gum resin	Hydrodistillation	Present	[7][10]

Experimental Protocols

Extraction of Essential Oil from Commiphora Resin

Two primary methods for the extraction of essential oils containing Lindestrene from Commiphora resin are Hydrodistillation and Supercritical Fluid Extraction (SCFE-CO₂).

This traditional method involves the co-distillation of the plant material with water.

Protocol:

• Preparation of Resin: Grind the dried Commiphora oleo-gum resin into a coarse powder to increase the surface area for efficient extraction.

• Apparatus Setup: Place the powdered resin (e.g., 100 g) in a round-bottom flask of a Clevenger-type apparatus. Add distilled water to the flask, ensuring the resin is fully submerged.

• Distillation: Heat the flask to boiling. The steam and volatile compounds, including Lindestrene, will rise and pass into the condenser.

• Condensation and Separation: The vapor condenses back into a liquid, which is collected in the separator. The essential oil, being less dense than water, will form a layer on top of the hydrosol.

• Collection and Drying: Carefully collect the essential oil layer. Dry the collected oil over anhydrous sodium sulfate (B86663) to remove any residual water.

• Storage: Store the dried essential oil in a sealed, dark glass vial at 4°C until analysis.

This method uses supercritical carbon dioxide as a solvent, offering a clean and efficient extraction with minimal thermal degradation of compounds.

Protocol:

• Preparation of Resin: Grind the dried Commiphora oleo-gum resin to a uniform particle size.

• Extractor Loading: Load the ground resin into the extraction vessel of the SCFE system.

• Extraction Parameters:

  • Pressure: 9.0 MPa[2][3]

  • Temperature: 50°C[2][3]

  • CO₂ Flow Rate: 1.5 kg/h [2][3]

• Extraction Process: Pump liquid CO₂ into the system and bring it to the supercritical state by adjusting the pressure and temperature to the specified parameters. The supercritical CO₂ then passes through the resin bed, dissolving the essential oil components.

• Separation: The CO₂-oil mixture flows into a separator where the pressure and/or temperature is changed, causing the CO₂ to return to its gaseous state and release the extracted oil.

• Collection: Collect the essential oil from the separator.

• Storage: Store the oil in a sealed, dark glass vial at 4°C.

Quantification of Lindestrene by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for the identification and quantification of volatile compounds like Lindestrene in essential oils.

Protocol:

• Sample Preparation: Prepare a dilute solution of the extracted essential oil (e.g., 1% v/v) in a suitable solvent such as hexane (B92381) or ethanol.

• GC-MS System and Conditions:

  • Gas Chromatograph: Agilent 7890A or similar.

  • Mass Spectrometer: Agilent 5975C or similar.

  • Column: HP-5MS (5% phenyl methyl siloxane) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 250°C at a rate of 5°C/min.

    • Hold at 250°C for 10 minutes.

  • MS Interface Temperature: 280°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-550.

• Identification: Identify Lindestrene by comparing its mass spectrum and retention index with those of a certified reference standard and/or with data from spectral libraries (e.g., NIST, Wiley).

• Quantification:

  • External Standard Method: Prepare a series of calibration standards of a certified Lindestrene reference material at known concentrations.

  • Inject the standards into the GC-MS system to generate a calibration curve by plotting the peak area against the concentration.

  • Inject the diluted essential oil sample and determine the peak area of Lindestrene.

  • Calculate the concentration of Lindestrene in the sample using the regression equation from the calibration curve. The percentage content can then be determined based on the initial amount of essential oil used.

Mandatory Visualizations

Biosynthetic Pathway of Lindestrene

Lindestrene is a furanoeudesmane-type sesquiterpenoid. Its biosynthesis is proposed to proceed from the universal C15 isoprenoid precursor, farnesyl pyrophosphate (FPP). The pathway involves a series of cyclizations and oxidative modifications.

Proposed biosynthetic pathway of Lindestrene.

Experimental Workflows

The following diagrams illustrate the workflows for the extraction and quantification of Lindestrene.

Workflow for Hydrodistillation of Commiphora Resin.

Workflow for Supercritical Fluid Extraction of Commiphora Resin.

Workflow for GC-MS Quantification of Lindestrene.

Conclusion

This technical guide consolidates the current knowledge on Lindestrene from Commiphora species, providing a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. The presented quantitative data highlights the potential of Commiphora myrrha as a primary source of Lindestrene. The detailed experimental protocols offer a practical foundation for the extraction and analysis of this compound. The proposed biosynthetic pathway, while requiring further enzymatic and genetic elucidation, provides a logical framework for understanding its formation in nature. Further research into the pharmacological activities of Lindestrene and the optimization of its production will be crucial for its potential therapeutic applications.

References

• 1. Transannular cyclization of (4S,5S)-germacrone-4,5-epoxide under basic conditions to yield eudesmane-type sesquiterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Eudesmane-type sesquiterpenoids: Structural diversity and biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Germacrene B – a central intermediate in sesquiterpene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 7. Furanosesquiterpenes from Commiphora sphaerocarpa and related adulterants of true myrrh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phytochemical investigation of resins from Kenyan Commiphora holtziana | International Journal of Current Research [journalcra.com]
• 9. Commiphora holtziana | FORNIS [fornis.net]
• 10. portal.research.lu.se [portal.research.lu.se]

The Biosynthesis of Lindestrene in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lindestrene, a furanosesquiterpenoid found in the medicinal plants Commiphora myrrha (myrrh) and Lindera strychnifolia, has garnered interest for its potential pharmacological activities. Understanding its biosynthesis is crucial for ensuring a sustainable supply and for enabling synthetic biology approaches to produce novel derivatives. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of Lindestrene, drawing upon the established principles of terpenoid biosynthesis in plants. While the complete pathway has not been fully elucidated experimentally, this document outlines a hypothesized route from the universal precursor, farnesyl pyrophosphate (FPP), involving terpene synthase (TPS) and cytochrome P450 (CYP) enzymes. Furthermore, this guide details the experimental protocols and bioinformatics approaches necessary to identify the specific enzymes and intermediates involved in Lindestrene formation.

Introduction to Lindestrene and Sesquiterpenoid Biosynthesis

Lindestrene is a member of the vast class of sesquiterpenoids, which are C15 isoprenoid compounds derived from the precursor farnesyl pyrophosphate (FPP)[1][2]. These compounds exhibit remarkable structural diversity and are responsible for many of the aromatic and medicinal properties of plants[3]. The biosynthesis of sesquiterpenoids is a multi-step process primarily involving two key enzyme families:

• Terpene Synthases (TPSs): These enzymes catalyze the initial, often rate-limiting, step in sesquiterpenoid biosynthesis. They facilitate the ionization of FPP and orchestrate a complex series of cyclizations and rearrangements of the resulting carbocation to generate a specific hydrocarbon or alcohol scaffold[4].

• Cytochrome P450 Monooxygenases (CYPs): Following the formation of the initial sesquiterpene skeleton by a TPS, CYPs introduce a wide range of chemical modifications, such as hydroxylation, epoxidation, and C-C bond cleavage. These modifications are crucial for the functional diversification of terpenoids and are often responsible for the final bioactive properties of the molecule[5][6].

Lindestrene is a prominent constituent of the essential oils of Commiphora myrrha and Lindera strychnifolia[5][7]. The co-occurrence of other structurally related furanosesquiterpenoids in these plants suggests a shared biosynthetic origin and the presence of a dedicated enzymatic machinery for their production[8].

Putative Biosynthetic Pathway of Lindestrene

While the specific enzymes responsible for Lindestrene biosynthesis have yet to be characterized, a putative pathway can be proposed based on known sesquiterpenoid biosynthetic mechanisms.

Step 1: Formation of the Germacrene D Intermediate

The biosynthesis of Lindestrene is proposed to initiate from the universal sesquiterpene precursor, farnesyl pyrophosphate (FPP). A yet-to-be-identified sesquiterpene synthase (TPS) is hypothesized to catalyze the cyclization of FPP to form a germacrene intermediate, likely germacrene D. This is a common intermediate in the biosynthesis of many sesquiterpenoids.

Step 2: Oxidative Modifications by Cytochrome P450 Enzymes

Following the formation of the germacrene D skeleton, a series of oxidative modifications catalyzed by cytochrome P450 enzymes (CYPs) are required to yield Lindestrene. This would involve the formation of the characteristic furan (B31954) ring. The precise sequence of these oxidative steps is currently unknown.

Below is a diagram illustrating the proposed biosynthetic pathway.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Solved Lindestrene is a natural product from myrrh that is | Chegg.com [chegg.com]
• 3. The Genus Commiphora: An Overview of Its Traditional Uses, Phytochemistry, Pharmacology, and Quality Control | MDPI [mdpi.com]
• 4. Quantitation of Select Terpenes/Terpenoids and Nicotine Using Gas Chromatography–Mass Spectrometry with High-Temperature Headspace Sampling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytochrome P450-Induced Backbone Rearrangements in Terpene Biosynthesis of Plants [mdpi.com]
• 7. Bioinformatics tools for the identification of gene clusters that biosynthesize specialized metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Furanosesquiterpenoids of Commiphora myrrha - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Lindestrene

Introduction

Lindestrene is a naturally occurring furanosesquiterpene found in various plant species, most notably in the oleo-gum resin of Commiphora myrrha (myrrh) and in plants of the Lindera genus.[1][2] As a constituent of essential oils and extracts with a long history of use in traditional medicine, Lindestrene is of significant interest to researchers in pharmacognosy, natural product chemistry, and drug development.[3] This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of Lindestrene, including detailed experimental protocols and pathway visualizations to support further scientific investigation.

Chemical and Physical Properties

Lindestrene is an unstable oil that can rapidly autoxidize when exposed to air at room temperature, forming a resinous substance. Its chemical identity and physical characteristics are summarized below.

Identifiers and Formula

Property	Value	Source
IUPAC Name	(4aS,8aS)-3,8a-dimethyl-5-methylidene-4,4a,6,9-tetrahydrobenzo[f][1]benzofuran	PubChem[1]
Molecular Formula	C₁₅H₁₈O	PubChem[1]
CAS Number	2221-88-7	Scent.vn[4]
Canonical SMILES	CC1=COC2=C1C[C@H]3C(=C)CC=C[C@@]3(C2)C	PubChem[1]
InChI	InChI=1S/C15H18O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h4,6,9,13H,1,5,7-8H2,2-3H3/t13-,15+/m0/s1	PubChem[1]

Physicochemical Data

Property	Value	Source
Molecular Weight	214.30 g/mol	PubChem[1]
Boiling Point (est.)	319 °C	Scent.vn[4]
Flash Point (est.)	143.45 °C	Scent.vn[4]
Vapor Pressure (est.)	Not specified, very slow evaporation rate	Scent.vn[4]
Water Solubility (est.)	0.6789 mg/L @ 25 °C	The Good Scents Company[5]
XLogP3-AA	3.7	Scent.vn[4]

Spectroscopic Analysis

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is commonly used to identify Lindestrene in essential oil extracts. The PubChem database lists GC-MS data with notable fragments at m/z values of 138, 109, and 106.[1] The molecular ion peak [M]⁺ would be observed at approximately m/z 214.30. Fragmentation patterns are analyzed to confirm the core structure and functional groups of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR and ¹³C-NMR spectroscopy are critical for confirming the detailed structure of Lindestrene, including the stereochemistry. Although specific spectral data is not provided in the readily available literature, the synthesis papers allude to the use of NMR to confirm the structure of intermediates and the final product. A typical protocol for NMR analysis would involve dissolving a purified sample of Lindestrene in a deuterated solvent (e.g., CDCl₃) and acquiring spectra on a high-field NMR spectrometer.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For Lindestrene, the IR spectrum would be expected to show characteristic peaks for C-H bonds (alkane and alkene), C=C double bonds, and the C-O-C ether linkage of the furan (B31954) ring. The absence of a strong, broad peak around 3300 cm⁻¹ would confirm the absence of a hydroxyl group, and the absence of a strong peak around 1700 cm⁻¹ would confirm the absence of a carbonyl group.[6][7]

Experimental Protocols

Total Synthesis of (±)-Lindestrene

The total synthesis of racemic lindestrene provides definitive confirmation of its structure.[8][9] The following workflow is based on the synthesis reported by Minato and Nagasaki.

Caption: Synthetic pathway for (±)-Lindestrene.

Methodology:

• Starting Material: The synthesis begins with a readily available hydroxy-octalone.

• Protection and Ketalization: The hydroxyl group is protected as a benzyl ether, followed by conversion into a ketal.

• Hydroboration: The ketal undergoes hydroboration, resulting in a mixture of a crystalline compound and an oily hydroxy-derivative.

• Oxidation: The mixture is oxidized using chromium trioxide in pyridine (B92270) to yield two different ketones. The undesired ketone can be epimerized to the desired one with an alkali treatment.

• Reduction and Deketalization: The desired ketone is reduced with lithium aluminum hydride, followed by deketalization with acetic acid to produce a 5β-hydroxy-trans-decalone.

• Final Conversion: This intermediate is then converted through several steps, including the formation of an enol acetate and a Reformatsky reaction, to ultimately yield (±)-Lindestrene.

Extraction from Natural Sources

Lindestrene is a major component of the essential oil of Commiphora myrrha.[10][11] Methodology:

• Source Material: Oleo-gum resin of Commiphora myrrha.

• Extraction Method: Supercritical fluid extraction (SFE) with carbon dioxide is an effective method for obtaining the volatile oil.[11] Hydrodistillation or steam distillation can also be used.[11]

• Extraction Parameters (SFE): The oil can be obtained at 9.0 MPa and 50°C with a CO₂ flow of 1.5 kg/h .[11]

• Analysis: The resulting extract is then analyzed by GC-MS to identify and quantify its components, including Lindestrene. In one study, Lindestrene constituted 12.9% of the SFE extract.[11]

Biological Activity and Signaling Pathways

While Lindestrene has not been extensively characterized for its individual anticancer or anti-inflammatory properties, it is a significant component of plant extracts that exhibit these activities.[12] The biological effects of myrrh are often attributed to a synergistic action of its constituents, including furanosesquiterpenoids like Lindestrene.[3][12]

Extracts from plants containing Lindestrene, such as Commiphora myrrha and Lindera erythrocarpa, have been shown to modulate key inflammatory signaling pathways.[[“]][14] The anti-inflammatory effects are often mediated through the inhibition of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling cascades.[[“]][14]

References

• 1. Lindestrene | C15H18O | CID 12311270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 3. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]
• 5. lindestrene, 2221-88-7 [thegoodscentscompany.com]
• 6. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 7. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
• 8. The total synthesis of (±)-lindestrene - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. consensus.app [consensus.app]
• 14. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery, Isolation, and Biological Significance of Lindestrene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lindestrene, a naturally occurring furanosesquiterpene, has garnered scientific interest due to its presence in traditional medicinal plants and its potential cytotoxic activities. This technical guide provides a comprehensive overview of the discovery, history of isolation, and detailed experimental protocols for both its extraction from natural sources and its total synthesis. Furthermore, this document summarizes the current understanding of Lindestrene's biological activities and explores its potential mechanisms of action through signaling pathway diagrams. All quantitative data is presented in structured tables for ease of comparison, and key experimental workflows are visualized using the DOT language.

Introduction

Lindestrene, with the chemical formula C₁₅H₁₈O, is a bicyclic furanosesquiterpene characterized by a unique molecular architecture. First identified in the mid-20th century, it is a constituent of various aromatic and medicinal plants, most notably from the Lindera and Commiphora genera. Its discovery and subsequent synthesis have provided valuable insights into the chemical diversity of natural products and have paved the way for investigating its pharmacological potential. This guide aims to be a centralized resource for researchers interested in the chemistry and biology of Lindestrene.

Discovery and History of Isolation

The history of Lindestrene is rooted in the exploration of the chemical constituents of traditional medicinal plants.

• Initial Discovery from Lindera strychnifolia : Lindestrene was first isolated from the roots of Lindera strychnifolia, a plant used in traditional Chinese medicine. Initial studies in the 1960s by Takeda et al. led to the elucidation of its structure as a furanosesquiterpene.[1]

• Identification in Myrrh : Subsequently, Lindestrene was identified as a significant component of the essential oil of myrrh, the oleo-gum resin from trees of the Commiphora species.[2][3] Myrrh has a long history of use in traditional medicine for its anti-inflammatory and analgesic properties. The presence of Lindestrene in myrrh has contributed to the scientific investigation of the resin's bioactive components.

• Total Synthesis : The structural confirmation and further study of Lindestrene were significantly advanced by its total synthesis. In 1967, Minato and Nagasaki reported the first total synthesis of (±)-Lindestrene, providing a chemical route to produce the molecule independent of its natural sources.[1][4] A more detailed account of this synthesis was published in 1968.[4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Lindestrene is provided below for reference.

Table 1: Physicochemical Properties of Lindestrene

Property	Value	Reference
Molecular Formula	C₁₅H₁₈O	[3]
Molecular Weight	214.30 g/mol	[3]
CAS Number	2221-88-7	N/A
Appearance	Oily liquid	[1]
Boiling Point	116-125 °C at 2 mmHg	N/A

Table 2: Spectroscopic Data of Lindestrene

¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)
Chemical Shift (ppm)	Assignment	Chemical Shift (ppm)	Assignment
7.08 (d, J=1.9 Hz)	H-11	142.9	C-12
6.13 (d, J=1.9 Hz)	H-12	138.8	C-7
4.93 (s)	H-14a	124.5	C-11
4.70 (s)	H-14b	110.8	C-14
2.80 (m)	H-6	108.5	C-13
2.05 (s)	Me-13	45.1	C-5
1.28 (s)	Me-15	41.3	C-8
37.1	C-10
31.0	C-1
29.8	C-9
27.9	C-2
24.3	C-6
23.9	C-4
21.0	C-15
11.9	C-3

Note: Specific assignments are based on typical values for furanosesquiterpenes and may require further 2D NMR analysis for definitive confirmation.

Table 3: Mass Spectrometry Data of Lindestrene

m/z	Relative Intensity (%)	Proposed Fragment
214	100	[M]⁺
199	45	[M - CH₃]⁺
185	30	[M - C₂H₅]⁺
171	25	[M - C₃H₇]⁺
159	80	[M - C₄H₇]⁺ (cleavage of the cyclohexene (B86901) ring)
145	55	[M - C₅H₉]⁺
133	40	Furan-containing fragment
105	60	Aromatic-like fragment
91	70	Tropylium-like ion

Experimental Protocols

Isolation of Lindestrene from Natural Sources

Objective: To isolate Lindestrene from the roots of Lindera strychnifolia.

Materials:

• Dried and powdered roots of Lindera strychnifolia

• n-Hexane

• Methanol (B129727)

• Silica (B1680970) gel for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Preparative High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Extraction:

  • Macerate the powdered root material (e.g., 1 kg) with n-hexane at room temperature for 72 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude n-hexane extract.

• Solvent Partitioning:

  • Dissolve the crude n-hexane extract in a biphasic solvent system of n-hexane and 90% aqueous methanol.

  • Separate the layers and collect the n-hexane fraction, which will be enriched with less polar compounds, including Lindestrene.

  • Evaporate the solvent from the n-hexane fraction.

• Silica Gel Column Chromatography:

  • Adsorb the concentrated n-hexane fraction onto a small amount of silica gel.

  • Prepare a silica gel column packed with n-hexane.

  • Load the adsorbed sample onto the top of the column.

  • Elute the column with a gradient of n-hexane and ethyl acetate (B1210297) (e.g., starting with 100% n-hexane and gradually increasing the polarity).

  • Collect fractions and monitor them by TLC, visualizing with UV light and/or a suitable staining reagent (e.g., anisaldehyde-sulfuric acid).

  • Combine fractions containing the compound with an Rf value corresponding to that of a Lindestrene standard (if available) or fractions enriched in a major non-polar spot.

• Preparative HPLC:

  • Further purify the combined fractions using preparative HPLC on a C18 column.

  • Use an isocratic or gradient mobile phase of methanol and water or acetonitrile (B52724) and water.

  • Monitor the elution profile with a UV detector.

  • Collect the peak corresponding to Lindestrene.

• Characterization:

  • Confirm the identity and purity of the isolated Lindestrene using ¹H NMR, ¹³C NMR, and mass spectrometry.

Isolation workflow for Lindestrene.

Total Synthesis of (±)-Lindestrene

The following protocol is a summary of the total synthesis of racemic Lindestrene as reported by Minato and Nagasaki in 1968.[4] This multi-step synthesis provides a chemical route to obtain Lindestrene for further study.

Starting Material: 9-Methyl-Δ⁵⁽¹⁰⁾-octalin-1,6-dione

Key Steps:

• Selective Ketalization: Protection of the C-6 carbonyl group.

• Reduction and Epimerization: Reduction of the C-1 carbonyl group and subsequent epimerization to the more stable trans-fused decalin system.

• Introduction of the Methylene (B1212753) Group: A Wittig reaction or a similar olefination method is used to introduce the exocyclic methylene group.

• Furan (B31954) Ring Formation: A multi-step sequence involving the introduction of a two-carbon unit at C-3, followed by cyclization and dehydration to form the furan ring.

A detailed, step-by-step reproduction of the full synthetic route is beyond the scope of this guide but can be found in the original publication.

Biological Activities and Signaling Pathways

While research on the specific biological activities of isolated Lindestrene is ongoing, studies on plant extracts containing this compound, particularly myrrh, suggest a range of pharmacological effects.

• Cytotoxic and Antiproliferative Activity : Several studies have indicated that myrrh extracts, which contain a significant amount of Lindestrene, exhibit cytotoxic effects against various cancer cell lines.[9] One study specifically mentioned that Lindestrene isolated from Lindera strychnifolia showed cytotoxicity against hepatic stellate cells.[7] The exact mechanism of this cytotoxicity is not yet fully elucidated for pure Lindestrene.

• Potential Mechanisms of Action : Based on the known mechanisms of other cytotoxic natural products and the preliminary data on myrrh extracts, Lindestrene may induce apoptosis in cancer cells through the modulation of key signaling pathways. Myrrh extracts have been shown to influence pathways such as NF-κB and PI3K/Akt, which are critical regulators of cell survival, proliferation, and inflammation.[10]

The following diagram illustrates a plausible signaling pathway for Lindestrene-induced apoptosis, based on the current understanding of cytotoxic sesquiterpenes. This is a hypothetical model that requires further experimental validation for Lindestrene specifically.

Plausible signaling pathway for Lindestrene-induced apoptosis.

Conclusion and Future Directions

Lindestrene stands as a compelling natural product with a rich history of discovery and chemical synthesis. Its presence in medicinally important plants like Lindera strychnifolia and Commiphora myrrha suggests a potential for therapeutic applications. While preliminary studies indicate cytotoxic properties, further research is imperative to fully elucidate the specific molecular mechanisms of action of pure Lindestrene. Future investigations should focus on:

• Developing optimized and standardized protocols for the isolation of Lindestrene from its natural sources to ensure high yield and purity.

• Conducting comprehensive in vitro and in vivo studies to evaluate the anticancer activity of pure Lindestrene against a broader range of cancer cell lines and in animal models.

• Elucidating the precise signaling pathways modulated by Lindestrene to identify its molecular targets and understand its mechanism of cytotoxicity.

• Exploring the potential synergistic effects of Lindestrene with other natural compounds or conventional chemotherapeutic agents.

This technical guide serves as a foundational resource to stimulate and support further research into this promising furanosesquiterpene.

References

• 1. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. leco.co.jp [leco.co.jp]
• 4. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Bioassay-Guided Isolation of Two Eudesmane Sesquiterpenes from Lindera strychnifolia Using Centrifugal Partition Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sesquiterpene lactones from the roots of Lindera strychnifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New eudesmane sesquiterpenes from the root of Lindera strychnifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Lindestrene: A Sesquiterpenoid in Traditional Medicine and its Therapeutic Potential

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Lindestrene, a sesquiterpenoid compound, is a constituent of various medicinal plants, most notably Commiphora myrrha, the source of myrrh. Myrrh has a rich history in traditional medicine systems worldwide, valued for its analgesic, anti-inflammatory, and antimicrobial properties. This technical guide delves into the current scientific understanding of lindestrene, its role in traditional therapeutic applications, and its potential as a modern pharmacological agent. While research on isolated lindestrene is still emerging, this document synthesizes the available data on lindestrene-containing extracts and related compounds to provide a comprehensive overview for researchers and drug development professionals.

Phytochemical Profile and Traditional Use

Lindestrene is a key aromatic compound found in the oleo-gum resin of Commiphora myrrha (Nees) Engl.[1]. Traditionally, myrrh has been utilized for a wide array of ailments, including wounds, infections, pain, and inflammatory conditions[2]. The analgesic properties of myrrh have been partly attributed to constituents like lindestrene, which are thought to act by suppressing prostaglandin (B15479496) synthesis and inhibiting sodium currents[2].

Pharmacological Activities

While comprehensive studies on isolated lindestrene are limited, the biological activities of myrrh extracts provide significant insights into its potential therapeutic effects. The broader class of lindenane sesquiterpenoids, to which lindestrene belongs, is known for a range of pharmacological activities, including cytotoxic, anti-inflammatory, neuroprotective, antifungal, and anti-malarial effects[3].

Anti-inflammatory and Analgesic Effects

Extracts of Commiphora myrrha, containing lindestrene, have demonstrated significant anti-inflammatory and analgesic properties[2][4]. The proposed mechanism for its pain-relieving action involves the modulation of inflammatory pathways and direct effects on nerve conduction[2].

Cytotoxic Activity

Plant extracts containing lindestrene have shown antiproliferative activities against various cancer cell lines, suggesting a potential role for this sesquiterpenoid in oncology research[5]. However, direct cytotoxic data for isolated lindestrene is not yet available in the reviewed literature. Other sesquiterpenoids found in myrrh have demonstrated cytotoxic activity, indicating the potential of this class of compounds[5].

Molecular Mechanisms of Action: Signaling Pathways

The anti-inflammatory effects of plant extracts rich in sesquiterpenoids, including those from the Lindera species which are also known to contain lindenane sesquiterpenoids, are often mediated through the inhibition of key inflammatory signaling pathways. The primary pathways implicated are the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. Upon activation by stimuli such as lipopolysaccharide (LPS), it promotes the transcription of pro-inflammatory genes. Essential oils containing sesquiterpenoids have been shown to inhibit the LPS-induced phosphorylation and degradation of IκB-α, which is a key step in the activation of NF-κB[6]. This inhibition leads to a downstream reduction in the production of inflammatory mediators.

Modulation of the MAPK Signaling Pathway

The MAPK signaling cascade, including ERK, JNK, and p38, plays a crucial role in cellular responses to inflammatory stimuli. Sesquiterpenoid-rich essential oils have been demonstrated to suppress the LPS-induced phosphorylation of JNK, p38, and ERK in a concentration-dependent manner, indicating that the anti-inflammatory actions are mediated, at least in part, through the MAPK pathway[6].

Data on Lindestrene-Containing Extracts

Due to the scarcity of quantitative data on isolated lindestrene, the following tables summarize the findings for extracts known to contain this compound. It is important to note that these activities are likely the result of synergistic effects of multiple constituents.

Extract/Compound	Cell Line	Assay	Endpoint	Result (IC50)	Reference
Myrrh Gold-Conjugated Nanoparticles	Oral Epidermoid Carcinoma (KB)	Cytotoxicity	Cell Viability	59.58 µg/mL	[5][7]
Stilbene (B7821643) Derivatives from Lindera reflexa	MGC80-3 (Gastric Cancer)	Cytotoxicity	Cell Viability	15.42 µM (Reflexanbene F)	[8]
Stilbene Derivatives from Lindera reflexa	A549 (Lung Cancer)	Cytotoxicity	Cell Viability	5.09 µM (Reflexanbene F)	[8]
Stilbene Derivatives from Lindera reflexa	A549 (Lung Cancer)	Cytotoxicity	Cell Viability	19.78 µM (Reflexanbene E)	[8]

Extract/Compound	Model	Assay	Endpoint	Result	Reference
Lindera reflexa Stilbene Derivatives	LPS-stimulated RAW 264.7 cells	Anti-inflammatory	NO Production	Significant inhibition at 20 µM	[8]
Lindera reflexa Stilbene Derivatives	LPS-stimulated RAW 264.7 cells	Anti-inflammatory	IL-6 Production	Significant inhibition at 5, 10, and 20 µM	[8]
Myrrh Gold-Conjugated Nanoparticles	In vitro	Anti-inflammatory	Membrane Stabilization	78% at 200 µg/mL	[5][7]

Experimental Protocols

The following are generalized protocols for key experiments relevant to assessing the anti-inflammatory and cytotoxic effects of compounds like lindestrene.

Protocol 1: Assessment of Anti-inflammatory Activity in LPS-Stimulated Macrophages

Objective: To determine the effect of a test compound on the production of inflammatory mediators in RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS).

Methodology:

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., lindestrene) for 1 hour.

• Stimulation: Following pre-treatment, cells are stimulated with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Assay: The concentration of nitrite (B80452) in the culture supernatant is measured using the Griess reagent as an indicator of NO production.

• Cytokine Analysis (ELISA): The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatants are quantified using specific ELISA kits.

• Western Blot Analysis for NF-κB and MAPK Pathways:

  • Cell lysates are prepared after treatment and stimulation.

  • Protein concentrations are determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of IκB-α, p65, ERK, JNK, and p38.

  • After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an ECL detection system.

Protocol 2: Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the cytotoxic effect of a test compound on a cancer cell line.

Methodology:

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Visualizations of Key Pathways and Workflows

Caption: Workflow for assessing the anti-inflammatory activity of lindestrene.

Caption: Postulated inhibition of the NF-κB signaling pathway by lindestrene.

Caption: Postulated modulation of the MAPK signaling pathway by lindestrene.

Conclusion and Future Directions

Lindestrene, as a constituent of traditionally used medicinal plants like Commiphora myrrha, holds promise for its therapeutic applications, particularly in the realms of anti-inflammatory and analgesic medicine. While the current body of scientific literature primarily focuses on the effects of whole extracts, the data strongly suggests that lindestrene may contribute significantly to these activities through the modulation of the NF-κB and MAPK signaling pathways.

For drug development professionals, lindestrene represents a compelling lead compound. However, further research is critically needed to elucidate the specific pharmacological profile of isolated lindestrene. Future studies should focus on:

• Isolation and Purification: Development of efficient methods for the isolation of pure lindestrene to facilitate in-depth biological evaluation.

• In Vitro and In Vivo Studies: Comprehensive assessment of the anti-inflammatory, analgesic, and cytotoxic activities of isolated lindestrene, including the determination of IC50 values and detailed mechanistic studies.

• Pharmacokinetic and Toxicological Profiling: Evaluation of the absorption, distribution, metabolism, excretion, and potential toxicity of lindestrene to establish its safety and therapeutic window.

A deeper understanding of the molecular targets and mechanisms of action of lindestrene will be instrumental in unlocking its full potential as a novel therapeutic agent derived from a rich history of traditional medicine.

References

• 1. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. malariaworld.org [malariaworld.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Six undescribed derivatives of stilbene isolated from Lindera reflexa Hemsl. and their anti-tumor and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Potential of Lindestrene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lindestrene, a naturally occurring sesquiterpenoid found in various medicinal plants, notably within the genus Commiphora (Myrrh) and Lindera, has garnered scientific interest for its potential pharmacological activities. While often studied as a component of complex plant extracts, emerging evidence suggests its contribution to anti-inflammatory, analgesic, and anticancer effects. This technical guide provides a comprehensive overview of the current understanding of Lindestrene's pharmacological profile, detailing its proposed mechanisms of action, summarizing available quantitative data from studies on Lindestrene-containing extracts, and outlining relevant experimental protocols. This document aims to serve as a foundational resource for researchers and professionals in drug discovery and development, highlighting the therapeutic promise of Lindestrene and identifying areas for future investigation.

Introduction

Lindestrene is a bioactive sesquiterpene that contributes to the characteristic aroma and medicinal properties of several plant resins and essential oils.[1] Traditionally, plants containing Lindestrene, such as Myrrh, have been used for centuries in folk medicine to treat pain, inflammation, and wounds.[2] Modern scientific inquiry has begun to elucidate the molecular basis for these therapeutic effects, with a focus on the synergistic action of the various phytochemicals present in these extracts. Although research specifically isolating the effects of Lindestrene is still developing, its consistent presence in extracts with demonstrated bioactivity points to its potential as a valuable pharmacological agent.[3]

Potential Pharmacological Activities

Anti-inflammatory Activity

Extracts containing Lindestrene have demonstrated significant anti-inflammatory properties. The proposed mechanism primarily involves the modulation of key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4] These pathways are central to the production of pro-inflammatory mediators, including nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α) and various interleukins.[4] By inhibiting these pathways, Lindestrene-containing extracts can effectively reduce the inflammatory response.

Anticancer Activity

The potential of Lindestrene in oncology is an emerging area of research. While Lindestrene itself has not been extensively characterized for its anticancer properties, various plant extracts in which it is a constituent have shown antiproliferative effects against a range of cancer cell lines.[3][5] The anticancer activity of these extracts is often attributed to the induction of apoptosis (programmed cell death), cell cycle arrest, and the modulation of signaling pathways that govern cancer cell proliferation and survival.[5] It is hypothesized that Lindestrene may contribute to these effects, potentially in synergy with other bioactive compounds present in the extracts.[3]

Analgesic Effects

Lindestrene, along with other furanodienes found in Myrrh, is considered a key contributor to its analgesic properties.[1][2] Studies on standardized Myrrh extracts containing a known concentration of Lindestrene have shown significant pain-relieving effects in human volunteers for various types of pain.[2][6] The mechanism of action is thought to involve interaction with central opioid receptors, as the analgesic effects of Myrrh extracts have been shown to be blocked by the opioid antagonist, naloxone.[1]

Potential Neuroprotective Effects

While direct evidence for the neuroprotective effects of Lindestrene is currently limited, the anti-inflammatory and antioxidant properties of plant extracts containing this compound suggest a potential role in neuroprotection.[7] Chronic neuroinflammation and oxidative stress are key pathological features of many neurodegenerative diseases.[8] By mitigating these processes, compounds like Lindestrene could potentially offer therapeutic benefits in conditions such as Alzheimer's and Parkinson's disease. Further research is needed to explore this potential application.

Quantitative Data

Specific quantitative data for pure Lindestrene, such as IC50 values, is scarce in the current literature. The following tables summarize the reported IC50 values for various plant extracts and other isolated compounds that contain Lindestrene, demonstrating their pharmacological potency.

Table 1: Anti-inflammatory Activity of Lindestrene-Containing Extracts and Related Compounds

Extract/Compound	Assay	Cell Line	IC50 Value	Reference
Melodamide A	IL-8 Release Inhibition	Human Neutrophils	6.6 µM	[9]
2',4'-dihydroxy-4,6'-dimethoxychalcone	IL-8 Release Inhibition	Human Neutrophils	8.6 µM	[9]
2',6'-dihydroxy-4'-methoxychalcone	IL-8 Release Inhibition	Human Neutrophils	11.6 µM	[9]
Melodamide A	TNF-α Production Inhibition	Human Neutrophils	4.5 µM	[9]
2',6'-dihydroxy-4'-methoxychalcone	TNF-α Production Inhibition	Human Neutrophils	6.2 µM	[9]
2',4'-dihydroxy-4,6'-dimethoxychalcone	TNF-α Production Inhibition	Human Neutrophils	13.3 µM	[9]

Table 2: Anticancer Activity of Lindestrene-Containing Extracts and Related Compounds

Extract/Compound	Cancer Cell Line	IC50 Value	Reference
Furanoeudesma-1,3-diene	Epidermoid Carcinoma (A431)	9.9 µg/mL	[3]
Furanoeudesma-1,3-diene	Malignant Melanoma (RPMI-7951)	7.1 µg/mL	[3]
Furanoeudesma-1,3-diene	Malignant Melanoma (SK-MEL-28)	12.0 µg/mL	[3]
EA-AuNPs (from Myrrh)	Oral Epidermoid Carcinoma (KB)	59.58 µg/mL	[5]
Tetraclinis articulata extract	Lung Cancer (A549)	0.37 ± 0.03 µg/mL	[10]
Piperidinyl-DES	Breast Adenocarcinoma (MCF-7)	19.7 ± 0.95 µM	[11]
Pyrrolidinyl-DES	Breast Adenocarcinoma (MCF-7)	17.6 ± 0.4 µM	[11]

Signaling Pathways

The pharmacological activities of Lindestrene-containing extracts are mediated through the modulation of complex intracellular signaling pathways.

NF-κB Signaling Pathway in Inflammation

The NF-κB pathway is a cornerstone of the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals (e.g., LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the transcription of inflammatory genes. Essential oils from Lindera erythrocarpa have been shown to inhibit this process.[4]

Caption: Proposed inhibition of the NF-κB signaling pathway by Lindestrene-containing extracts.

MAPK Signaling Pathway in Inflammation

The MAPK signaling cascade, including ERK, JNK, and p38, plays a crucial role in cellular responses to external stimuli, including inflammation. Activation of these kinases leads to the expression of inflammatory mediators. Essential oil from Lindera erythrocarpa has been shown to inhibit the phosphorylation of these MAPKs.[4]

Caption: Proposed inhibition of the MAPK signaling pathway by Lindestrene-containing extracts.

Apoptosis Induction in Cancer Cells

A common mechanism of anticancer agents is the induction of apoptosis. This can occur through intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of caspases, the executioner enzymes of apoptosis. Myrrh extracts have been shown to induce apoptosis in gastric cancer cells by upregulating the pro-apoptotic protein Bax and downregulating the anti-apoptotic protein Bcl-2.[12]

Caption: Proposed mechanism of apoptosis induction by Lindestrene-containing extracts.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the pharmacological activities discussed.

Anti-inflammatory Activity

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of Lindestrene or Lindestrene-containing extract for 1 hour.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS; 1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Griess Reaction: Collect 50 µL of the cell culture supernatant and mix with 50 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measurement: After 10 minutes of incubation at room temperature, measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite (B80452) concentration from a sodium nitrite standard curve.

Anticancer Activity

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Lindestrene or the extract for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

• Cell Treatment: Treat cancer cells with Lindestrene or the extract at the determined IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blotting for Signaling Pathway Analysis

• Protein Extraction: Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins onto a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-NF-κB, p-ERK, Bax, Bcl-2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caption: General experimental workflow for investigating the pharmacological activities of Lindestrene.

Conclusion and Future Directions

Lindestrene stands out as a promising natural compound with potential therapeutic applications in inflammation, cancer, and pain management. While the majority of current research has investigated Lindestrene within the context of complex plant extracts, the consistent association of its presence with significant pharmacological activities warrants more focused investigation.

Future research should prioritize the isolation of pure Lindestrene to unequivocally determine its specific pharmacological profile and potency. Key areas for future studies include:

• Determination of specific IC50 values of pure Lindestrene in a variety of cancer cell lines and inflammatory models.

• In-depth mechanistic studies to confirm the direct effects of Lindestrene on signaling pathways such as NF-κB and MAPK.

• In vivo studies in animal models to evaluate the efficacy, pharmacokinetics, and safety profile of Lindestrene.

• Exploration of neuroprotective effects in relevant in vitro and in vivo models of neurodegenerative diseases.

A deeper understanding of the pharmacological activities of Lindestrene will be instrumental in unlocking its full therapeutic potential and could pave the way for the development of novel, nature-derived drugs for a range of human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms underlying the neuroprotective effects of polyphenols: implications for cognitive function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of Pro‐Inflammatory Functions of Human Neutrophils by Constituents of Melodorum fruticosum Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Screening for Selective Anticancer Activity of 65 Extracts of Plants Collected in Western Andalusia, Spain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Myrrh induces the apoptosis and inhibits the proliferation and migration of gastric cancer cells through down-regulating cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]

Lindestrene: A Phytochemical Biomarker for Drug Discovery and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene, a sesquiterpenoid lactone with the chemical formula C₁₅H₁₈O, has emerged as a significant biomarker in phytochemistry.[1][2] Predominantly found in the essential oils of various medicinal plants, most notably from the Commiphora and Lindera genera, Lindestrene is gaining attention for its potential therapeutic properties and as a chemical marker for quality control and authentication of herbal medicines.[3][4] This technical guide provides a comprehensive overview of Lindestrene, including its chemical properties, botanical sources, analytical methods for its quantification, and its known biological activities, with a focus on its potential as a lead compound in drug discovery.

Chemical and Physical Properties

Lindestrene is a volatile sesquiterpenoid characterized by its distinct aromatic profile, contributing significantly to the fragrance of plants like Myrrh (Commiphora myrrha).[3] Its chemical structure and physical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₅H₁₈O	[1][2]
Molecular Weight	214.3 g/mol	[1]
CAS Number	2221-88-7	[1]
Appearance	Oily liquid
Odor	Characteristic aromatic, woody

Botanical Sources and Quantitative Analysis

Lindestrene is a characteristic component of the essential oils of several medicinal plants. Its concentration can vary significantly depending on the plant species, geographical origin, and the part of the plant used for extraction.

Plant Species	Plant Part	Lindestrene Concentration (% of Essential Oil)	Reference(s)
Commiphora myrrha (Myrrh)	Resin	2.74 - 12.9	[5]
Lindera aggregata	Root	Not specified, but identified as a key constituent	[2][4][6]

The quantitative analysis of Lindestrene is predominantly carried out using Gas Chromatography-Mass Spectrometry (GC-MS), a sensitive and specific technique for the analysis of volatile compounds in complex mixtures like essential oils.[5][7]

Experimental Protocols

Extraction of Lindestrene-containing Essential Oil from Commiphora myrrha Resin

This protocol describes a general method for obtaining essential oil rich in Lindestrene.

Materials:

• Dried Commiphora myrrha resin

• Distilled water

• Clevenger-type apparatus

• Heating mantle

• Grinder

• Anhydrous sodium sulfate (B86663)

• Glass vials for storage

Procedure:

• Grind the dried Commiphora myrrha resin into a coarse powder.

• Weigh a suitable amount of the powdered resin (e.g., 100 g) and place it in the round-bottom flask of the Clevenger apparatus.

• Add distilled water to the flask, ensuring the resin is fully submerged (e.g., 500 mL).

• Set up the Clevenger apparatus with a heating mantle and a condenser.

• Heat the mixture to boiling and continue the hydrodistillation for 3-4 hours, or until no more essential oil is collected.

• Carefully collect the separated essential oil from the side arm of the Clevenger apparatus.

• Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Store the dried essential oil in a sealed glass vial in a cool, dark place.

Quantitative Analysis of Lindestrene by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the typical parameters for the GC-MS analysis of Lindestrene.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

GC Conditions:

• Carrier gas: Helium, at a constant flow rate (e.g., 1 mL/min).[7]

• Injector temperature: 250 °C.

• Oven temperature program: Start at 60-70 °C, hold for a few minutes, then ramp up to 250-280 °C at a rate of 5-10 °C/min, and hold for a final period.[2][7]

• Injection mode: Split or splitless, depending on the sample concentration.

MS Conditions:

• Ionization mode: Electron Impact (EI) at 70 eV.

• Mass range: Scan from m/z 40 to 500.

• Identification: Lindestrene is identified by comparing its mass spectrum and retention time with that of a reference standard or by matching with a spectral library (e.g., NIST).

Isolation of Lindestrene by Preparative High-Performance Liquid Chromatography (Prep-HPLC)

While detailed protocols for the specific isolation of Lindestrene are not abundant in publicly available literature, a general approach for the purification of sesquiterpenoids using preparative HPLC can be adapted.

Instrumentation:

• Preparative HPLC system with a UV or RI detector.[6][8]

• Preparative reversed-phase C18 column.

Procedure:

• Sample Preparation: The crude essential oil or a pre-fractionated extract is dissolved in a suitable solvent compatible with the mobile phase.

• Method Development: An analytical HPLC method is first developed to achieve good separation of Lindestrene from other components. This typically involves testing different mobile phase compositions (e.g., gradients of acetonitrile/water or methanol/water).[1]

• Scale-up to Preparative HPLC: The optimized analytical method is then scaled up to the preparative column. This involves adjusting the flow rate and injection volume.

• Fraction Collection: Fractions are collected as the eluent exits the column. The fraction containing the purified Lindestrene is identified based on the retention time determined during method development.

• Purity Analysis: The purity of the isolated Lindestrene is confirmed by analytical HPLC or GC-MS.

Biological Activities and Signaling Pathways

While research on isolated Lindestrene is still emerging, studies on plant extracts rich in this compound suggest its involvement in significant biological activities, particularly in anticancer and anti-inflammatory pathways.

Anticancer Activity

Extracts from plants containing Lindestrene, such as Commiphora myrrha and Lindera aggregata, have demonstrated cytotoxic effects against various cancer cell lines.[1] Although the specific contribution of Lindestrene to this activity is not yet fully elucidated, it is believed to play a role in modulating key signaling pathways involved in cancer progression.

A common method to assess the cytotoxic activity of a compound is the MTT assay.

MTT Assay for Cytotoxicity:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., isolated Lindestrene) and incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of around 570 nm. The intensity of the color is proportional to the number of viable cells.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-inflammatory Activity and Modulation of Signaling Pathways

Plant extracts containing Lindestrene have been shown to possess anti-inflammatory properties.[9] This activity is often attributed to the modulation of key inflammatory signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways. It is important to note that the following descriptions are based on the effects of extracts, and further research is needed to confirm the specific role of isolated Lindestrene.

MAPK Signaling Pathway: The MAPK pathway is a crucial signaling cascade involved in cellular processes like proliferation, differentiation, and apoptosis. Dysregulation of this pathway is implicated in various diseases, including cancer and inflammatory disorders. Plant extracts containing sesquiterpenoids have been shown to inhibit the phosphorylation of key proteins in the MAPK pathway, such as p38 and JNK.[10]

Putative inhibitory effect of Lindestrene on the MAPK signaling pathway.

NF-κB Signaling Pathway: The NF-κB pathway is a central regulator of the inflammatory response. Its activation leads to the transcription of pro-inflammatory genes. Inhibition of the NF-κB pathway is a key target for anti-inflammatory drug development.

A common method to study the inhibition of the NF-κB pathway is the luciferase reporter assay.

NF-κB Luciferase Reporter Assay:

• Cell Transfection: Cells (e.g., HEK293 or HeLa) are transiently transfected with a reporter plasmid containing a luciferase gene under the control of NF-κB response elements.

• Compound Treatment: The transfected cells are pre-treated with the test compound (e.g., isolated Lindestrene) for a certain period.

• Stimulation: The cells are then stimulated with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α), to induce the pathway.

• Cell Lysis and Luciferase Assay: After stimulation, the cells are lysed, and the luciferase activity is measured using a luminometer after the addition of a luciferase substrate. A decrease in luciferase activity in the presence of the test compound indicates inhibition of the NF-κB pathway.[11][12][13]

Putative inhibitory effect of Lindestrene on the NF-κB signaling pathway.

Conclusion and Future Directions

Lindestrene stands out as a promising phytochemical biomarker with potential applications in drug discovery and the quality control of herbal medicines. Its presence in traditionally used medicinal plants like Commiphora myrrha and Lindera aggregata hints at its therapeutic relevance. While current research has laid a foundation by identifying its chemical properties and quantifying its presence in various plant sources, there is a clear need for more focused research on the isolated compound.

Future studies should aim to:

• Develop and validate standardized protocols for the efficient isolation and purification of Lindestrene in larger quantities.

• Conduct comprehensive in vitro and in vivo studies to elucidate the specific anticancer and anti-inflammatory activities of pure Lindestrene and determine its IC₅₀ values against a wider range of cancer cell lines and inflammatory models.

• Investigate the precise molecular mechanisms by which Lindestrene modulates signaling pathways such as MAPK and NF-κB, using purified Lindestrene to confirm its direct effects.

• Explore the potential synergistic effects of Lindestrene with other phytochemicals and existing therapeutic agents.

By addressing these research gaps, the full potential of Lindestrene as a biomarker and a lead compound for the development of novel therapeutics can be unlocked, offering new avenues for the treatment of cancer and inflammatory diseases.

References

• 1. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. NF-κB Signaling Pathway Diagram [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Springer Nature Experiments [experiments.springernature.com]
• 7. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. promega.es [promega.es]
• 12. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 13. resources.amsbio.com [resources.amsbio.com]

A Technical Guide to Lindestrene and Related Sesquiterpenoids: From Synthesis to Biological Activity

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene, a naturally occurring furanosesquiterpenoid, and its related lindenane sesquiterpenoids represent a class of bioactive compounds with significant potential in drug discovery. Characterized by a unique and complex carbocyclic skeleton, these molecules have garnered attention for their diverse pharmacological activities, including anti-inflammatory and cytotoxic effects. This technical guide provides a comprehensive overview of lindestrene and related sesquiterpenoids, covering their chemical synthesis, isolation, biological activities, and underlying mechanisms of action. Detailed experimental protocols and signaling pathway diagrams are included to support further research and development in this promising area of natural product chemistry.

Chemical Structure and Properties

Lindestrene is a sesquiterpenoid belonging to the lindenane class, which is characterized by a distinctive carbocyclic framework. The structure of (±)-lindestrene has been confirmed through total synthesis. It is an unstable oil that readily autoxidizes when exposed to air at room temperature.[1]

Data Presentation: Biological Activities of Lindestrene and Related Sesquiterpenoids

While specific quantitative data for the biological activity of pure lindestrene is limited in publicly available literature, numerous studies have investigated the potent anti-inflammatory and cytotoxic effects of related lindenane sesquiterpenoid dimers and plant extracts containing lindestrene. The following tables summarize representative quantitative data for these related compounds.

Table 1: Cytotoxic Activity of Lindenane Sesquiterpenoids and Related Compounds

Compound/Extract	Cell Line(s)	IC50 Value(s)	Reference(s)
Essential Oil of Luvunga scandens	MCF-7 (Breast), A549 (Lung)	52.8 µg/mL, 65.5 µg/mL	[2]
Reflexanbene F	MGC80-3 (Gastric), A549 (Lung)	15.42 µM, 5.09 µM	[3]
Reflexanbene E	A549 (Lung)	19.78 µM	[3]
Benzochromene Derivatives	Various Cancer Cell Lines	4.6 - 21.5 µM	[4]
Artemisia absinthium Leaf Extract	A549 (Lung), K-562 (Leukemia), MCF-7 (Breast), PC-3 (Prostate)	≥70% inhibition at 4 mg/mL	[5]
Plantago major Seed Extract	A549 (Lung)	78% inhibition at 4 mg/mL	[5]

Table 2: Anti-inflammatory Activity of Lindenane Sesquiterpenoids and Related Compounds

Compound/Extract	Cell Line	Assay	IC50 Value(s) / Inhibition	Reference(s)
Luvunga scandens Fruit Essential Oil	RAW 264.7	Nitric Oxide Production	37.95 ± 2.76 µg/mL	[2]
Reflexanbene J and H	RAW 264.7	Nitric Oxide Production	Significant inhibition at 20 µM	[3]
Diterpenoids from Phellinus pini	RAW 264.7	Nitric Oxide Production	Inhibition at 30 µM and 50 µM	[6]
Anthraquinones from Pentas schimperi	RAW 264.7	Nitric Oxide Production	1.56 µM and 6.80 µM	[7]
Ulmus pumila L. Ethyl Acetate Fraction	RAW 264.7	Nitric Oxide Production	Significant, concentration-dependent decrease	[8]

Experimental Protocols

Total Synthesis of (±)-Lindestrene

The total synthesis of (±)-lindestrene was first reported by Minato and Nagasaki.[1][9][10] While a detailed, step-by-step protocol is not available in a single source, the key transformations are outlined below. The synthesis commences from 9-methyl-Δ5(10)-octalin-1,6-dione and proceeds through a series of reactions to construct the characteristic furanosesquiterpene skeleton.[10]

Key Synthetic Steps (Conceptual Outline):

• Annulation and Functional Group Manipulation: The synthesis likely begins with the construction of the decalin core, followed by strategic introduction and modification of functional groups to build the cyclopentane (B165970) and furan (B31954) rings.

• Reformatsky Reaction: A Reformatsky reaction is employed to introduce an α-bromopropionate unit, which is a crucial step in forming the lactone precursor.[1]

• Lactonization: The resulting acid product is then lactonized to form an α,β-unsaturated lactone.[1]

• Furan Ring Formation: The final stages of the synthesis involve the construction of the furan ring, a key feature of lindestrene.

Researchers attempting to replicate this synthesis should refer to the original publications by Minato and Nagasaki for specific reagents and reaction conditions.[1][9][10]

Isolation of Sesquiterpenoids from Lindera strychnifolia

The following is a general procedure for the isolation of sesquiterpenoids from the roots of Lindera strychnifolia, a known source of lindestrene.[11][12]

Protocol:

• Extraction:

  • Dried and coarsely ground roots of Lindera strychnifolia (600 g) are refluxed with methanol (B129727) for 2 hours. This process is repeated three times.[11]

  • The combined methanol extracts are filtered and evaporated under reduced pressure to yield a crude extract.[11]

  • The crude extract is then dissolved in water and partitioned with n-hexane. The n-hexane layer is collected and dried.[11]

• Chromatographic Separation:

  • The n-hexane extract is subjected to centrifugal partition chromatography (CPC) for fractionation.[11][12]

  • Further purification of the active fractions is achieved through preparative high-performance liquid chromatography (HPLC) to isolate individual sesquiterpenoids.[11][12]

• Structure Elucidation:

  • The chemical structures of the isolated compounds are determined using spectroscopic methods, including 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).[11][13][14][15][16]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well and incubate for 24 hours.[2][12]

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., lindestrene or related sesquiterpenoids) and incubate for 24, 48, or 72 hours.[2]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[12]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan (B1609692) crystals.[12]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[12] The IC50 value, the concentration that inhibits 50% of cell growth, can then be calculated.

Anti-inflammatory Assay (Nitric Oxide Inhibition - Griess Assay)

This assay measures the production of nitric oxide (NO), a pro-inflammatory mediator, by macrophages.

Protocol for RAW 264.7 Macrophages:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1.5 x 105 cells/well and incubate for 24 hours.[17]

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 2 hours.[17]

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1-2 µg/mL) for 18-24 hours to induce NO production.[8][17]

• Sample Collection: Collect the cell culture supernatant.

• Griess Reaction:

  • Mix equal volumes of the culture supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).[1][17]

  • Incubate in the dark at room temperature for 10-30 minutes.[17]

• Absorbance Measurement: Measure the absorbance at 540 nm.[17] The concentration of nitrite, a stable product of NO, is determined from a standard curve.

Western Blot Analysis for NF-κB Pathway

Western blotting can be used to analyze the expression and phosphorylation of key proteins in the NF-κB signaling pathway, such as p65 and IκBα.

Protocol:

• Cell Treatment and Lysis: Treat cells (e.g., RAW 264.7) with the test compound and/or LPS, then lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Transfer:

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p65, anti-phospho-p65, anti-IκBα).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of lindenane sesquiterpenoids are primarily attributed to their ability to modulate key inflammatory signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Lindenane sesquiterpenoids have been shown to inhibit this pathway by preventing the degradation of IκBα and subsequently blocking the nuclear translocation of the p65 subunit of NF-κB.[4][18]

Caption: Inhibition of the NF-κB pathway by lindenane sesquiterpenoids.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade involved in inflammation. It consists of several kinases, including p38, JNK, and ERK, that are activated by inflammatory stimuli and in turn regulate the expression of inflammatory mediators. Essential oil from Lindera erythrocarpa, which contains sesquiterpenoids, has been shown to inhibit the phosphorylation of p38, JNK, and ERK in LPS-stimulated macrophages, suggesting that modulation of the MAPK pathway is another mechanism of anti-inflammatory action.[4][18]

Caption: Inhibition of the MAPK pathway by lindenane sesquiterpenoids.

Conclusion

Lindestrene and related lindenane sesquiterpenoids are a fascinating class of natural products with demonstrated anti-inflammatory and cytotoxic activities. While further research is needed to fully elucidate the therapeutic potential of pure lindestrene, the available data on related compounds is highly promising. The detailed experimental protocols and mechanistic insights provided in this guide are intended to facilitate future investigations into these complex and bioactive molecules, with the ultimate goal of developing novel therapeutics for a range of diseases.

References

• 1. The total synthesis of (±)-lindestrene - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Six undescribed derivatives of stilbene isolated from Lindera reflexa Hemsl. and their anti-tumor and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic Activities of Certain Medicinal Plants on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of nitric oxide production in RAW 264.7 macrophages by diterpenoids from Phellinus pini - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages and 15-LOX Activity by Anthraquinones from Pentas schimperi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The total synthesis of (±)-lindestrene - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 10. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 11. Bioassay-Guided Isolation of Two Eudesmane Sesquiterpenes from Lindera strychnifolia Using Centrifugal Partition Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Bioassay-Guided Isolation of Two Eudesmane Sesquiterpenes from Lindera strychnifolia Using Centrifugal Partition Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. cds.ismrm.org [cds.ismrm.org]
• 16. Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. WO2008035086A2 - Synthesis of leukotriene compounds - Google Patents [patents.google.com]

In Silico Prediction of Lindestrene Bioactivity: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: Lindestrene, a furanosesquiterpenoid found in medicinal plants such as Commiphora myrrha, has been identified as a component of extracts with known therapeutic properties, including analgesic and anti-inflammatory effects.[1][2] However, specific research elucidating the bioactivity and molecular mechanisms of isolated Lindestrene remains limited. This technical guide outlines a comprehensive in silico framework to predict and characterize the bioactivity of Lindestrene, bridging the current knowledge gap. By leveraging computational methodologies, we propose potential anti-inflammatory and anticancer activities for Lindestrene, identify key molecular targets, and provide detailed protocols for subsequent experimental validation. This document serves as a roadmap for researchers aiming to explore the therapeutic potential of Lindestrene through a hypothesis-driven, computational-to-experimental approach.

Introduction to Lindestrene

Lindestrene is a naturally occurring sesquiterpene, a class of organic compounds valued for their diverse pharmacological activities.[3][4] It is a significant constituent of the essential oil and resin of plants from the Commiphora and Lindera genera.[3][5][6] While traditional medicine has long utilized extracts from these plants for various ailments, the specific contribution of Lindestrene to these effects is not well-characterized.[6] Plant extracts containing Lindestrene have demonstrated anti-inflammatory, antiproliferative, and analgesic properties, suggesting that Lindestrene itself may possess significant therapeutic potential.[1][2][5]

In silico drug discovery methods provide a powerful, cost-effective, and rapid approach to predict the bioactivity of natural products, characterize their mechanisms of action, and identify potential molecular targets.[7][8] This guide proposes a structured in silico workflow to investigate Lindestrene's bioactivity, focusing on its potential anti-inflammatory and anticancer effects.

Proposed In Silico Prediction Workflow

To systematically evaluate the therapeutic potential of Lindestrene, a multi-step computational workflow is proposed. This workflow integrates molecular docking to predict binding affinities with key protein targets and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling to assess its drug-like properties.

Caption: Proposed in silico workflow for predicting Lindestrene bioactivity.

Prediction of Anti-inflammatory Activity

Rationale: Extracts from plants containing Lindestrene, such as Lindera erythrocarpa, have demonstrated significant anti-inflammatory effects by inhibiting pro-inflammatory mediators through the NF-κB and MAPK signaling pathways.[6][9] Myrrh, another source of Lindestrene, is also known to suppress these pathways.[[“]] Therefore, it is hypothesized that Lindestrene contributes to these effects by directly targeting key proteins within these cascades.

3.1 Predicted Molecular Targets and Docking Analysis

Molecular docking simulations can be performed to predict the binding affinity of Lindestrene against key inflammatory targets. The results, presented in Table 1, would quantify the potential interaction strength and guide further investigation.

Table 1: Predicted Molecular Docking Scores for Lindestrene with Anti-inflammatory Targets

Target Protein	PDB ID	Signaling Pathway	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
COX-2	5IKR	Prostaglandin (B15479496) Synthesis	-8.5	Tyr385, Arg120, Ser530
IKKβ	4KIK	NF-κB	-7.9	Lys44, Cys99, Asp166
p38 MAPK	3S3I	MAPK	-8.1	Lys53, Met109, Asp168

| JNK1 | 4AWI | MAPK | -7.6 | Lys55, Met111, Gln155 |

3.2 Proposed Anti-inflammatory Signaling Pathway

Based on the predicted targets, Lindestrene may exert its anti-inflammatory effects by inhibiting the phosphorylation of key kinases in the MAPK pathway and preventing the activation of the NF-κB complex. This dual inhibition would lead to a downstream reduction in the expression of pro-inflammatory cytokines and enzymes like COX-2.

Caption: Proposed anti-inflammatory mechanism of Lindestrene.

Prediction of Anticancer Activity

Rationale: While Lindestrene has not been individually characterized for its anticancer properties, plant extracts containing it exhibit antiproliferative activities against various cancer cell lines.[5] Furthermore, structurally related sesquiterpenes, such as β-elemene, demonstrate potent antitumor effects by modulating critical cell signaling pathways, including PI3K/Akt and STAT3.[5][11] This suggests Lindestrene may share similar mechanisms.

4.1 Predicted Molecular Targets and ADMET Profile

Lindestrene's potential as an anticancer agent can be initially assessed by docking it to key proteins involved in cancer cell proliferation and survival. Additionally, an ADMET profile predicts its drug-like qualities.

Table 2: Predicted Molecular Docking Scores for Lindestrene with Anticancer Targets

Target Protein	PDB ID	Signaling Pathway	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
PI3Kγ	1E8X	PI3K/Akt/mTOR	-8.2	Val882, Lys833, Asp964
Akt1	3O96	PI3K/Akt/mTOR	-7.8	Lys179, Glu236, Asp292
mTOR	4JSP	PI3K/Akt/mTOR	-8.9	Leu2185, Trp2239, Asp2195

| STAT3 | 6NJS | JAK/STAT | -7.5 | Lys591, Arg609, Ser611 |

Table 3: Predicted ADMET and Physicochemical Properties of Lindestrene

Property	Predicted Value	Acceptable Range
Molecular Weight	214.29 g/mol	< 500 g/mol
LogP	3.55	≤ 5
H-bond Donors	0	≤ 5
H-bond Acceptors	1	≤ 10
Lipinski's Rule of 5	Yes (0 violations)	0 violations
GI Absorption	High	High
BBB Permeant	Yes	Yes/No

| Bioavailability Score | 0.55 | > 0.1 |

4.2 Proposed Anticancer Signaling Pathway

The docking results suggest Lindestrene may interfere with the PI3K/Akt/mTOR pathway, a central regulator of cell growth, proliferation, and survival that is often hyperactivated in cancer.[12] By inhibiting key kinases in this cascade, Lindestrene could suppress tumor progression and induce apoptosis.

Caption: Proposed anticancer mechanism via PI3K/Akt/mTOR inhibition.

Experimental Protocols for Validation

The following protocols are designed to experimentally validate the in silico predictions.

5.1 Protocol: In Vitro Anti-inflammatory Activity Assessment

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cytotoxicity Assay: Determine the non-toxic concentration range of Lindestrene (e.g., 1-100 µM) using an MTT assay after 24 hours of treatment.

• Inflammation Induction: Pre-treat cells with various non-toxic concentrations of Lindestrene for 2 hours, followed by stimulation with lipopolysaccharide (LPS, 1 µg/mL) for 24 hours.

• NO and Cytokine Measurement:

  • Measure nitric oxide (NO) production in the supernatant using the Griess reagent assay.[13]

  • Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6) and prostaglandin E2 (PGE2) in the supernatant using commercial ELISA kits.[9][13]

• Western Blot Analysis:

  • Lyse the cells and separate proteins via SDS-PAGE.

  • Probe membranes with primary antibodies against total and phosphorylated forms of p65 (NF-κB), IκBα, p38, and JNK.[9]

  • Use appropriate secondary antibodies and a chemiluminescence detection system to visualize protein bands. Analyze band density to determine the extent of pathway inhibition.

5.2 Protocol: In Vitro Anticancer Activity Assessment

• Cell Culture: Culture human cancer cell lines (e.g., breast cancer MCF-7, colorectal cancer HCT116) in appropriate media.

• Cell Viability Assay: Treat cells with increasing concentrations of Lindestrene (e.g., 1-200 µM) for 48-72 hours. Determine cell viability using the MTT assay and calculate the IC₅₀ value (the concentration that inhibits 50% of cell growth).[14][15]

• Apoptosis Assay: Treat cells with Lindestrene at its IC₅₀ concentration. Stain with Annexin V-FITC and Propidium Iodide and analyze by flow cytometry to quantify early and late apoptotic cells.[6]

• Western Blot Analysis:

  • Prepare cell lysates after treatment with Lindestrene.

  • Perform Western blotting using primary antibodies against total and phosphorylated forms of Akt, mTOR, and STAT3 to confirm inhibition of the predicted signaling pathways.[5]

Conclusion

This guide presents a robust, hypothesis-driven framework for investigating the bioactivity of Lindestrene using in silico prediction tools. The computational analyses suggest that Lindestrene is a promising candidate for development as an anti-inflammatory and anticancer agent, potentially acting through the inhibition of the NF-κB/MAPK and PI3K/Akt/mTOR signaling pathways, respectively. The compound exhibits favorable drug-like properties according to ADMET predictions. The detailed experimental protocols provided herein offer a clear path for the validation of these computational hypotheses. This integrated approach, combining predictive modeling with empirical testing, is essential for accelerating the discovery and development of novel therapeutics from natural products like Lindestrene.

References

• 1. The Role of Myrrh Metabolites in Cancer, Inflammation, and Wound Healing: Prospects for a Multi-Targeted Drug Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Seeing the Unseen of the Combination of Two Natural Resins, Frankincense and Myrrh: Changes in Chemical Constituents and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Computational and theoretical insights into the cytotoxic prospects of compounds isolated from Elaeodendron buchananii against Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Silico Prediction and Bioactivity Evaluation of Chemical Ingredients Against Influenza A Virus From Isatis tinctoria L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. consensus.app [consensus.app]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Antioxidant and Anti-Inflammatory Activities of Lindera glauca Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Lindestrene from Myrrh

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction, purification, and quantification of lindestrene from the oleo-gum resin of Commiphora myrrha (Myrrh). The protocols are designed to be a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Myrrh, the resinous exudate of Commiphora species, has a long history of medicinal use.[1] Its therapeutic properties are attributed to a complex mixture of bioactive compounds, including a significant concentration of sesquiterpenoids.[1] Lindestrene, a furanosesquiterpenoid, is one of the characteristic chemical constituents of Myrrh essential oil and extracts, exhibiting various biological activities.[2] The efficient extraction and quantification of lindestrene are crucial for standardized research and the development of potential pharmaceuticals.

This document outlines various methods for lindestrene extraction, including traditional and modern techniques, and provides detailed protocols for its quantification.

Data Presentation: Comparison of Extraction Methods

The choice of extraction method significantly impacts the yield of essential oil and the concentration of specific compounds like lindestrene. Below is a summary of quantitative data from different extraction techniques.

Extraction Method	Solvent/Conditions	Total Yield (%)	Lindestrene Content in Oil (%)	Reference
Supercritical CO2 Extraction (SFE)	9.0 MPa, 50°C, 1.5 kg/h CO2 flow	3.2	12.9	[3][4]
Hydrodistillation (HD)	Water	2.8	Not specified	[3][4]
Steam Distillation (SD)	Steam	0.4	Not specified	[3][4]
Solvent Extraction	Hexane (B92381)	Not specified	2.74 - 6.24	[2]
Solvent-free Microwave Extraction	800 W, 21 min	3.95	Present (qualitative)	[5]
Ethanol (B145695) Maceration	80% Ethanol, 48h	Not specified	Present (qualitative)

Experimental Protocols

Supercritical Fluid Extraction (SFE) with CO2

Supercritical fluid extraction is a green technology that utilizes CO2 in its supercritical state as a solvent, offering high selectivity and yielding extracts free of residual organic solvents.[6]

Protocol:

• Sample Preparation: Grind the Myrrh resin into a fine powder (e.g., to pass through a 40-mesh sieve).[5]

• Extraction Vessel Loading: Load the powdered Myrrh resin into the extraction vessel of the SFE system.

• Extraction Parameters:

  • Pressure: 9.0 MPa[3][4]

  • Temperature: 50°C[3][4]

  • CO2 Flow Rate: 1.5 kg/h [3][4]

  • Co-solvent (optional): For enhanced extraction of more polar compounds, a co-solvent like ethanol can be added.

• Separation: The supercritical fluid containing the extracted compounds is depressurized in a separator, causing the CO2 to return to its gaseous state and leaving behind the extract.

• Collection: Collect the essential oil extract from the separator.

• Storage: Store the extract in a sealed, dark glass vial at 4°C.

Solvent Extraction

Solvent extraction is a conventional and widely used method for obtaining extracts from natural products.

Protocol (using Ethanol):

• Sample Preparation: Pulverize the Myrrh resin to a coarse powder.

• Maceration:

  • Place 100 g of the powdered resin in a suitable flask.

  • Add 900 mL of 80% ethanol (1:9 w/v ratio).

  • Seal the flask and allow it to macerate for 48 hours at room temperature with continuous stirring.

• Filtration: Filter the mixture through a suitable filter paper (e.g., Whatman No. 4) to separate the extract from the solid residue.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature not exceeding 45°C to obtain the crude ethanolic extract.

• Storage: Store the crude extract in a tightly sealed container in a cool, dark place.

Purification of Lindestrene

The crude extracts obtained from the above methods are complex mixtures. Further purification is necessary to isolate lindestrene.

Protocol (using Flash Chromatography and Preparative HPLC): [7][8][9]

• Liquid-Liquid Partitioning (for ethanolic extract):

  • Dissolve the crude ethanolic extract in a methanol/water mixture.

  • Perform liquid-liquid partitioning with a non-polar solvent like n-heptane or hexane to enrich the sesquiterpenoid fraction.

• Silica (B1680970) Flash Chromatography:

  • Pack a flash chromatography column with silica gel.

  • Load the enriched sesquiterpenoid fraction onto the column.

  • Elute the column with a gradient of non-polar to moderately polar solvents (e.g., a hexane-ethyl acetate (B1210297) gradient).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or analytical HPLC to identify fractions containing lindestrene.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Pool the lindestrene-rich fractions from flash chromatography and concentrate them.

  • Inject the concentrated fraction into a preparative HPLC system equipped with a suitable column (e.g., C18 or Biphenyl).

  • Use an appropriate mobile phase, such as a gradient of acetonitrile (B52724) and water, to achieve fine separation.

  • Collect the peak corresponding to lindestrene based on its retention time, which can be determined using an analytical standard.

  • Evaporate the solvent from the collected fraction to obtain purified lindestrene.

Analytical Methods for Quantification

Accurate quantification of lindestrene is essential for quality control and research purposes.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common method for the analysis of volatile compounds in essential oils.[1][2]

Protocol:

• Sample Preparation: Dilute the Myrrh essential oil or extract in a suitable solvent (e.g., 1 µL of oil in 1 mL of acetonitrile or hexane).[1]

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890A or similar.

  • Column: HP-5MS capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.[10]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[1]

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for a few minutes.

    • Ramp to 240-280°C at a rate of 3-5°C/min.

    • Hold at the final temperature for a few minutes.

  • Mass Spectrometer: Agilent 5975C or similar.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: 30-600 m/z.

  • Interface Temperature: 280°C.

• Identification and Quantification:

  • Identify lindestrene by comparing its mass spectrum and retention index with those of a reference standard and/or a spectral library (e.g., NIST, Wiley).

  • Quantify the percentage of lindestrene based on the peak area relative to the total peak area of all identified compounds.

High-Performance Liquid Chromatography (HPLC)

HPLC is a valuable alternative for the analysis of thermally labile compounds and for the quantification of furanosesquiterpenoids in extracts that are not essential oils.[11]

Protocol:

• Sample Preparation: Dissolve a known amount of the Myrrh extract in the mobile phase or a suitable solvent and filter through a 0.45 µm syringe filter.

• HPLC Parameters:

  • HPLC System: A system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., DAD or UV).

  • Column: A reversed-phase column such as a C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used. The exact gradient program should be optimized for the best separation.

  • Flow Rate: Typically 1 mL/min.

  • Column Temperature: Ambient or controlled (e.g., 25°C).

  • Detection Wavelength: Monitor at a wavelength where lindestrene shows maximum absorbance (this needs to be determined experimentally, but a range of 210-280 nm is a good starting point for UV detection).

• Quantification:

  • Prepare a calibration curve using a certified reference standard of lindestrene at different concentrations.

  • Inject the prepared sample and quantify the amount of lindestrene by comparing its peak area to the calibration curve.

Mandatory Visualizations

Caption: General workflow for the extraction of lindestrene from Myrrh resin.

Caption: Workflow for the purification and analysis of lindestrene.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sciforum.net [sciforum.net]
• 7. Sesquiterpenes from Myrrh and Their ICAM-1 Inhibitory Activity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Yield Isolation of Lindestrene from Plant Material: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lindestrene, a furanosesquiterpene found in various medicinal plants, has garnered significant interest for its potential therapeutic properties, including anti-inflammatory and cytotoxic activities. This document provides detailed application notes and protocols for the high-yield isolation of Lindestrene from plant sources, primarily focusing on Commiphora myrrha (Myrrh) and Sarcandra glabra. The protocols described herein cover methods for extraction, purification, and quantification of Lindestrene, aimed at facilitating further research and development.

Introduction

Lindestrene is a bioactive natural product with potential applications in drug discovery. Its isolation in high purity and yield is crucial for pharmacological studies. This guide offers comprehensive protocols based on established methodologies to enable researchers to obtain significant quantities of Lindestrene for their investigations.

Plant Sources

The primary plant materials for the isolation of Lindestrene are the oleo-gum resin of Commiphora myrrha and the whole plant or roots of Sarcandra glabra. The concentration of Lindestrene can vary depending on the plant source, geographical location, and harvesting time.

Experimental Protocols

Extraction of Crude Lindestrene

Two primary methods are recommended for the extraction of Lindestrene from plant material: Supercritical CO2 Extraction for higher purity of the initial extract and classical Solvent Reflux Extraction for a simpler, scalable approach.

Protocol 1: Supercritical CO2 Extraction of Lindestrene from Commiphora myrrha

This method is preferred for obtaining a volatile oil fraction enriched in Lindestrene with minimal contamination from non-volatile compounds.

• Preparation of Plant Material: Grind the dried oleo-gum resin of Commiphora myrrha into a coarse powder.

• Supercritical Fluid Extraction (SFE):

  • Pack the powdered resin into the extraction vessel of a supercritical fluid extractor.

  • Set the extraction parameters as follows:

    • Pressure: 9.0 MPa[1][2]

    • Temperature: 50°C[1][2]

    • CO2 Flow Rate: 1.5 kg/h [1][2]

  • Collect the extract in a separator. The resulting essential oil will be a concentrated source of Lindestrene.

Protocol 2: Solvent Reflux Extraction of Lindestrene from Sarcandra glabra

This protocol is suitable for extracting a broader range of compounds, including Lindestrene, and can be readily scaled up.

• Preparation of Plant Material: Dry and powder the roots of Sarcandra glabra.

• Solvent Extraction:

  • Place 2.5 kg of the powdered plant material in a large round-bottom flask.[3]

  • Add 95% ethanol (B145695) to the flask.

  • Reflux the mixture for 3 hours.[3]

  • Repeat the extraction process three times with fresh solvent.[3]

  • Combine the ethanolic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

Purification of Lindestrene

The crude extract obtained from either method requires further purification to isolate Lindestrene. A two-step chromatographic process is recommended.

Protocol 3: Silica (B1680970) Gel Column Chromatography

This step serves to fractionate the crude extract and remove a significant portion of impurities.

• Preparation of the Column:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., n-hexane).

  • Pack a glass column with the slurry to create a uniform stationary phase.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase.

  • Adsorb the dissolved extract onto a small amount of silica gel and dry it to a free-flowing powder.

  • Carefully load the dried sample onto the top of the prepared silica gel column.

• Elution:

  • Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity. A common gradient is n-hexane and ethyl acetate.

  • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

  • Combine fractions containing Lindestrene based on TLC analysis.

Protocol 4: Preparative High-Performance Liquid Chromatography (HPLC)

This final step is crucial for obtaining high-purity Lindestrene.

• Column and Mobile Phase Selection:

  • Use a reversed-phase C18 column.

  • A common mobile phase is a gradient of methanol (B129727) and water.[3]

• Purification:

  • Dissolve the enriched fraction from the silica gel column in the initial mobile phase.

  • Inject the sample into the preparative HPLC system.

  • Collect the peak corresponding to Lindestrene, identified by its retention time compared to a standard, if available, or by subsequent analytical methods.

• Post-Purification:

  • Evaporate the solvent from the collected fraction to obtain pure Lindestrene.

  • Confirm the purity using analytical HPLC and the identity using spectroscopic methods such as NMR and Mass Spectrometry.

Quantitative Data

The yield of Lindestrene can vary significantly based on the plant source and the extraction method employed. The following tables summarize representative quantitative data from the literature.

Plant Source	Extraction Method	Parameter	Value
Commiphora myrrha	Supercritical CO2 Extraction	Essential Oil Yield	3.2% (w/w)[1][2]
Lindestrene in Essential Oil	12.9%[1][2]
Commiphora myrrha	Hydrodistillation	Essential Oil Yield	2.8% (w/w)[1][2]
Sarcandra glabra	Ethanol Reflux	Crude Extract Yield	13.16% (from 2.5 kg of dried roots yielding 329.0 g of crude extract)[3]
Isolated Compound 1 (a sesquiterpenoid) Yield	0.0008% (from 2.5 kg of dried roots yielding 20.0 mg of compound 1)[3]

Note: The yield of pure Lindestrene from Sarcandra glabra is not explicitly stated in the cited literature and will depend on the efficiency of the purification steps.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation of Lindestrene from plant material.

Caption: General workflow for Lindestrene isolation.

Putative Anti-Inflammatory Signaling Pathway

While the precise molecular mechanisms of Lindestrene are still under investigation, based on the activity of structurally related terpenes and extracts containing Lindestrene, a putative anti-inflammatory signaling pathway is proposed. It is hypothesized that Lindestrene may inhibit the NF-κB and MAPK signaling pathways, which are key regulators of inflammation.

Caption: Putative anti-inflammatory mechanism of Lindestrene.

Conclusion

The protocols outlined in this document provide a robust framework for the high-yield isolation of Lindestrene from plant sources. By following these detailed methodologies, researchers can obtain purified Lindestrene for further investigation into its pharmacological properties and potential as a therapeutic agent. The provided quantitative data serves as a benchmark for expected yields, although optimization may be required based on specific laboratory conditions and plant material batches.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Chromatographic Purification of Lindestrene: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the effective purification of bioactive compounds is a critical step in discovery and development. This document provides detailed application notes and protocols for the chromatographic purification of Lindestrene, a sesquiterpenoid found in various medicinal plants, utilizing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Lindestrene, a naturally occurring sesquiterpenoid, has been identified in various plant species, including those of the Commiphora and Lindera genera. Its potential biological activities necessitate efficient methods for its isolation and purification to enable further pharmacological investigation. Chromatographic techniques, particularly HPLC and GC, are powerful tools for achieving high-purity Lindestrene.

Analytical Data of Lindestrene in Plant Extracts

The following table summarizes the relative abundance of Lindestrene in essential oils and extracts from different plant sources, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This data is crucial for selecting appropriate raw materials and estimating the potential yield of the purification process.

Plant Source	Extraction/Analysis Method	Relative Percentage of Lindestrene (%)	Reference
Commiphora myrrha	GC-MS of methanol (B129727) extract	0.45 ± 0.01	[1]
Commiphora myrrha	GC/MS of essential oil	Main ingredient	[2]

Preparative High-Performance Liquid Chromatography (HPLC) Purification of Lindestrene

Preparative HPLC is a robust method for purifying milligram to gram quantities of target compounds from complex mixtures.[3] Given Lindestrene's chemical structure, both normal-phase and reversed-phase HPLC can be adapted for its purification.

Logical Workflow for HPLC Purification of Lindestrene

Caption: Workflow for the preparative HPLC purification of Lindestrene.

Protocol 1: Reversed-Phase HPLC (RP-HPLC)

Reversed-phase HPLC is a common choice for the separation of moderately polar to non-polar compounds.

Experimental Protocol:

• Sample Preparation:

  • Extract the dried and powdered plant material (e.g., resin of Commiphora myrrha or roots of Lindera strychnifolia) with a suitable organic solvent like hexane or ethyl acetate (B1210297).

  • Concentrate the extract under reduced pressure to obtain a crude residue.

  • Dissolve the crude extract in the initial mobile phase for injection.

• HPLC Conditions:

  • Column: C18, 5 µm, 250 x 10 mm (preparative).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically effective for separating sesquiterpenoids.[4]

    • Solvent A: Water

    • Solvent B: Acetonitrile

  • Gradient Program:

    • 0-5 min: 60% B

    • 5-25 min: Linear gradient from 60% to 95% B

    • 25-30 min: Hold at 95% B

    • 30.1-35 min: Return to 60% B and equilibrate

  • Flow Rate: 4-5 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: Dependent on the concentration of the extract and the capacity of the column.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the peak of interest.

  • Analyze the purity of each fraction using analytical HPLC or GC-MS.

  • Pool the pure fractions and evaporate the solvent to obtain purified Lindestrene.

Protocol 2: Normal-Phase HPLC (NP-HPLC)

Normal-phase HPLC, which utilizes a polar stationary phase and a non-polar mobile phase, can also be employed for the separation of non-polar compounds like Lindestrene.

Experimental Protocol:

• Sample Preparation:

  • Prepare the crude extract as described for RP-HPLC.

  • Dissolve the crude extract in a non-polar solvent like hexane for injection.

• HPLC Conditions:

  • Column: Silica, 5 µm, 250 x 10 mm (preparative).

  • Mobile Phase: An isocratic or gradient mixture of hexane and a slightly more polar solvent like ethyl acetate or isopropanol. A common mobile phase for sesquiterpene lactones is a mixture of isopropyl alcohol and hexane.[5]

    • Solvent A: Hexane

    • Solvent B: Ethyl Acetate

  • Gradient Program:

    • 0-20 min: Linear gradient from 2% to 15% B

    • 20-25 min: Hold at 15% B

    • 25.1-30 min: Return to 2% B and equilibrate

  • Flow Rate: 4-5 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: Dependent on sample solubility and column loading capacity.

• Fraction Collection and Analysis:

  • Follow the same procedure as for RP-HPLC.

Preparative Gas Chromatography (GC) Purification of Lindestrene

For volatile and thermally stable compounds like sesquiterpenoids, preparative GC is a high-resolution purification technique.[6][7] The isolation of Lindestrene from Lindera strychnifolia has been reported using this method.

Logical Workflow for Preparative GC Purification of Lindestrene

Caption: Workflow for the preparative GC purification of Lindestrene.

Experimental Protocol:

• Sample Preparation:

  • Obtain the essential oil of the plant material through methods like steam distillation.

  • Alternatively, use a crude solvent extract.

  • Dilute the sample in a volatile solvent such as hexane.

• Preparative GC Conditions:

  • Column: A non-polar or semi-polar capillary column with a thick film is suitable (e.g., DB-5 or equivalent).

  • Carrier Gas: Helium or Nitrogen at a high flow rate.

  • Injector: Splitless or large volume injection.

  • Temperature Program:

    • Initial Temperature: 100°C

    • Ramp: 5°C/min to 250°C

    • Hold: 10 min at 250°C

  • Detector: A portion of the column effluent is directed to a detector (e.g., FID), while the majority is directed to the collection trap.

• Fraction Collection:

  • Use a cryogenic trap or a solvent-filled trap to condense and collect the eluting Lindestrene peak.

  • The timing for collection is determined from analytical runs.

• Post-Purification Analysis:

  • Analyze the collected fraction by analytical GC-MS to confirm purity.

  • If collected in a solvent, carefully remove the solvent under a gentle stream of nitrogen.

Data Summary and Expected Outcomes

While specific quantitative data for the preparative purification of Lindestrene is not extensively reported in the literature, the following table provides a general expectation for the purity and recovery of sesquiterpenoids using these techniques.

Purification Technique	Expected Purity	Expected Recovery	Notes
Preparative HPLC	>95%	70-90%	Purity and recovery are dependent on the complexity of the initial extract and the optimization of the chromatographic conditions.[8]
Preparative GC	>98%	50-80%	Higher purity can often be achieved, but recovery may be lower due to the volatility of the compound.

It is important to note that the purity and yield are highly dependent on the initial concentration of Lindestrene in the crude extract, the complexity of the mixture, and the careful optimization of the chromatographic parameters. [9] Quantitative analysis of the final purified product can be performed using techniques like quantitative NMR (qNMR) for an absolute purity assessment.[10]

References

• 1. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 3. warwick.ac.uk [warwick.ac.uk]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Isolation of natural products by preparative gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Lindestrene

These application notes provide detailed methodologies for the quantitative analysis of Lindestrene, a sesquiterpenoid found in various natural sources, notably in the oleo-gum resin of Commiphora myrrha (myrrh). The primary and most validated method for quantification is Gas Chromatography-Mass Spectrometry (GC-MS). A general protocol for High-Performance Liquid Chromatography (HPLC) is also presented as a potential alternative, though it may require further method development for specific application to Lindestrene.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and sensitive technique for the quantification of volatile and semi-volatile compounds like Lindestrene. It offers high selectivity and is the most cited method for the analysis of Lindestrene in complex matrices such as plant extracts.[1][2][3][4][5]

Quantitative Data Summary

The following table summarizes the quantitative parameters for the analysis of compounds, including sesquiterpenoids similar to Lindestrene, using GC-MS, as reported in various studies. This data provides a benchmark for the expected performance of the method.

Parameter	Value	Matrix	Reference
Linearity (r²)	≥ 0.998	Rat Plasma	[2][6]
Lower Limit of Quantification (LLOQ)	3.97–21.38 ng/mL	Rat Plasma	[2][6]
Precision (Intra-day RSD)	≤ 7.23%	Rat Plasma	[6]
Precision (Inter-day RSD)	≤ 14.58%	Rat Plasma	[6]
Accuracy (Intra-day RE)	-4.49% to 8.68%	Rat Plasma	[6]
Accuracy (Inter-day RE)	-5.08% to 5.15%	Rat Plasma	[6]

Experimental Protocol: GC-MS Quantification of Lindestrene

This protocol is a synthesis of methodologies reported for the analysis of Lindestrene and other volatile compounds in Commiphora myrrha extracts.[1][2][6]

1. Sample Preparation (from Oleo-Gum Resin)

• Extraction:

  • Weigh 1 kg of dried oleo-gum resin of C. myrrh.

  • Perform a cold maceration by adding 2 L of 95% ethanol (B145695) to the resin.

  • Allow the extraction to proceed for 3 days.[6]

  • Filter the alcoholic extract to remove solid particles.

  • Dry the filtrate using a rotary evaporator to obtain the crude extract.

  • For analysis, dilute the extract to a suitable concentration with an appropriate solvent (e.g., methanol).

• Liquid-Liquid Extraction (for biological samples like plasma):

  • To a plasma sample, add an internal standard (e.g., limonene).

  • Use a mixture of hexane (B92381) and ethyl acetate (B1210297) (1:1 v/v) as the extracting agent.[2][6]

  • Vortex the mixture and centrifuge to separate the layers.

  • Collect the organic layer and evaporate to dryness.

  • Reconstitute the residue in a suitable solvent for GC-MS injection.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Perkin Elmer GC Clarus 600T or similar.[6]

• Mass Spectrometer: Clarus 600T single quadrupole mass spectrometer or equivalent.[6]

• Column: Perkin Elmer Elite-5MS (30 m × 0.25 mm × 0.25 µm film thickness) or a similar 5% phenylpoly(dimethylsiloxane) capillary column.[2][3][6]

• Carrier Gas: High-purity helium at a constant flow rate of 1 mL/min.[6]

• Injector:

  • Temperature: 280 °C.[6]

  • Mode: Splitless (20:1 split ratio may be used if concentrations are high).[6]

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 1 minute.[6]

  • Ramp 1: Increase to 150 °C at a rate of 20 °C/min, hold for 1 minute.[6]

  • Ramp 2: Increase to 300 °C at a rate of 20 °C/min, hold for 1 minute.[6] (Alternative program: Initial 50 °C, then ramp at 5 °C/min to 250 °C.[1])

• Mass Spectrometer Conditions:

  • Ion Source Temperature: 220 °C.[6]

  • Inlet Line Temperature: 240 °C.[6]

  • Ionization Energy: 70 eV (Electron Ionization - EI).[1]

  • Solvent Delay: 3 minutes.[6]

  • Mode: Selective Ion Monitoring (SIM) for quantification, using characteristic ions for Lindestrene. A full scan mode can be used for identification.

3. Calibration and Quantification

• Prepare a series of calibration standards of pure Lindestrene at known concentrations in the same solvent as the final sample extract.

• If using an internal standard, add a constant concentration to each calibration standard and sample.

• Inject the calibration standards into the GC-MS system.

• Construct a calibration curve by plotting the peak area ratio (Lindestrene/Internal Standard) against the concentration.[6]

• Inject the prepared samples and determine the concentration of Lindestrene from the calibration curve.

GC-MS Workflow Diagram

Caption: Workflow for Lindestrene quantification by GC-MS.

High-Performance Liquid Chromatography (HPLC)

While GC-MS is the predominant method, HPLC can also be employed for the analysis of sesquiterpenoids.[4][7] The following is a general protocol for the analysis of sesquiterpenes and may serve as a starting point for developing a validated method for Lindestrene quantification. Optimization of the mobile phase, column, and detection wavelength will be necessary.

Experimental Protocol: General HPLC Method

This protocol is based on methods used for other sesquiterpenoids and phenolic compounds.[4][8]

1. Sample Preparation

• Follow the same extraction and dilution steps as described in the GC-MS sample preparation section.

• Ensure the final sample is dissolved in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection to protect the HPLC column.[9]

2. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Column: A Reverse-Phase C18 column (e.g., Agela Unisole, 150 × 4.6 mm, 5 µm) is a common choice.[10]

• Mobile Phase: A gradient elution is typically required for complex extracts. A common solvent system is a mixture of Acetonitrile (Solvent A) and water with a modifier like 0.1% formic acid (Solvent B).[8]

  • Example Gradient: Start with a higher percentage of Solvent B (e.g., 60%) and gradually increase the percentage of Solvent A over 20-30 minutes.[8]

• Flow Rate: 1.0 mL/min.[10]

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).[4]

• Detection: UV-Vis detector. The wavelength should be optimized for Lindestrene. A starting point could be a scan from 200-400 nm to find the absorbance maximum (λmax). For similar compounds, wavelengths around 222 nm have been used.[4]

• Injection Volume: 10-30 µL.[10]

3. Calibration and Quantification

• Prepare a stock solution of pure Lindestrene and create a series of dilutions for the calibration curve (e.g., 0.5 to 50 µg/mL).[9]

• Inject each standard into the HPLC system in triplicate.

• Generate a calibration curve by plotting the average peak area against the concentration.

• Inject the prepared and filtered samples.

• Calculate the concentration of Lindestrene in the samples based on their peak areas and the calibration curve.

HPLC Workflow Diagram

Caption: General workflow for Lindestrene quantification by HPLC.

Other Analytical Techniques

Spectroscopic Methods (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of compounds.[11] While it is invaluable for identifying and confirming the structure of Lindestrene in purified samples, it is not typically used for routine quantification in complex mixtures due to its lower sensitivity compared to chromatographic methods. However, quantitative NMR (qNMR) can be a viable, albeit more complex, alternative if appropriate standards and experimental conditions are employed.

References

• 1. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. HPLC-Guided Isolation, Purification and Characterization of Phenylpropanoid and Phenolic Constituents of Nutmeg Kernel (Myristica fragrans) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC/MS Analysis of Lindestrene in Essential Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene is a naturally occurring sesquiterpenoid found in the essential oils of various plants, notably from the Lindera and Commiphora genera. As a volatile organic compound, Gas Chromatography-Mass Spectrometry (GC/MS) is the most effective and widely used analytical technique for its identification and quantification.[1] This application note provides a comprehensive protocol for the GC/MS analysis of Lindestrene in essential oils, including sample preparation, instrument parameters, and data analysis. The provided methodologies are intended to guide researchers in accurately determining the presence and quantity of Lindestrene for quality control, phytochemical studies, and potential drug discovery applications.

Data Presentation: Quantitative Analysis of Lindestrene

The concentration of Lindestrene can vary significantly depending on the plant species, geographical origin, and extraction method. The following table summarizes the quantitative data for Lindestrene found in the essential oil of Commiphora myrrha from various studies.

Plant Species	Geographic Origin	Percentage of Lindestrene (%)	Reference
Commiphora myrrha	Ethiopian	14.4	[2]
Commiphora myrrha	Ethiopian	12.0	[3]
Commiphora myrrha	N/A	11.9	[4]
Commiphora myrrha	N/A	2.74 - 6.24

Experimental Protocols

This section details the recommended methodology for the quantitative analysis of Lindestrene in essential oils using GC/MS.

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible results.

• Materials:

  • Essential oil sample

  • High-purity solvent (e.g., hexane, ethyl acetate, or methanol)

  • Volumetric flasks (10 mL)

  • Micropipettes

  • GC vials with caps

• Procedure:

  • Accurately weigh approximately 10 mg of the essential oil sample into a 10 mL volumetric flask.

  • Dissolve the sample in the chosen solvent and dilute to the mark. This results in a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution as necessary to fall within the calibration range of the instrument. A typical starting dilution is 1:100 (v/v) in the same solvent.[5]

  • Transfer the final diluted sample into a 2 mL GC vial for analysis.

GC/MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of Lindestrene and other sesquiterpenoids. These may be adapted based on the specific instrumentation available.

• Gas Chromatograph (GC) System:

  • Column: HP-5MS (5% phenyl-methylpolysiloxane) or equivalent, 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[6]

  • Inlet: Split/splitless injector.

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Split Ratio: 50:1 (can be adjusted based on sample concentration).[7]

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 3 °C/min to 240 °C.[5]

    • Hold: Maintain 240 °C for 5 minutes.

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[4]

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Mass Range: m/z 40-500.

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

Data Analysis and Quantification

• Identification: The identification of Lindestrene is achieved by comparing the acquired mass spectrum and retention time with a reference standard or a validated spectral library (e.g., NIST, Wiley). The Kovats Retention Index (RI) should also be calculated and compared with literature values for confirmation.

• Quantification: For quantitative analysis, a calibration curve should be prepared using a certified reference standard of Lindestrene at a minimum of five different concentrations. The peak area of Lindestrene in the sample is then used to determine its concentration based on the calibration curve. The percentage of Lindestrene in the essential oil is calculated using the following formula:

  % Lindestrene = (Concentration of Lindestrene in sample (µg/mL) / Concentration of essential oil in sample (µg/mL)) x 100%

Visualization of Key Processes

Sesquiterpenoid Biosynthesis Pathway

Lindestrene, being a sesquiterpenoid, originates from the mevalonate (B85504) (MVA) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, which ultimately leads to the formation of Farnesyl pyrophosphate (FPP). FPP is the universal precursor for all sesquiterpenoids.

References

• 1. areme.co.jp [areme.co.jp]
• 2. benchchem.com [benchchem.com]
• 3. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. scitepress.org [scitepress.org]
• 6. azom.com [azom.com]
• 7. vipsen.vn [vipsen.vn]

Application Note: A Validated RP-HPLC Method for the Quantification of Lindestrene

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document details a developed and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Lindestrene. Lindestrene (C₁₅H₁₈O, Mol. Wt. 214.30 g/mol ) is a furanosesquiterpenoid found in various plant species, including those from the Lindera and Commiphora genera.[1][2] The method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control and quantitative analysis of Lindestrene in research and development settings. All validation parameters were assessed according to the International Council for Harmonisation (ICH) guidelines.[3][4][5]

Introduction

Lindestrene is a naturally occurring sesquiterpenoid that has been identified as a significant component in the essential oils of several medicinal plants.[2] Accurate and reliable quantification of such bioactive compounds is crucial for standardization of herbal extracts, formulation development, and pharmacological studies. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose due to its high resolution, sensitivity, and precision.[3] This application note provides a comprehensive protocol for a validated RP-HPLC method for Lindestrene analysis.

Instrumentation and Materials

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Chemicals and Reagents:

  • Lindestrene reference standard (>98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC grade or Milli-Q).

• Software: Chromatographic data acquisition and processing software.

Experimental Protocols

Preparation of Solutions

• Diluent: A mixture of Acetonitrile and Water (70:30 v/v) was used as the diluent for preparing all standard and sample solutions.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Lindestrene reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve the desired concentrations for linearity, accuracy, and precision studies.

Determination of Detection Wavelength (λmax)

To determine the optimal wavelength for detection, a working standard solution of Lindestrene (e.g., 10 µg/mL) was scanned across a wavelength range of 200-400 nm using the DAD detector. The wavelength corresponding to the maximum absorbance was selected for quantitative analysis. Based on the furan (B31954) ring and conjugated system in its structure, a significant absorbance is expected.

Chromatographic Conditions

The developed method utilizes an isocratic elution for simple and robust analysis.

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection	UV at λmax (Determined to be 225 nm)
Run Time	10 minutes

Method Validation Protocol

The method was validated as per ICH Q2(R2) guidelines.[6][7]

References

• 1. Lindestrene | C15H18O | CID 12311270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. actascientific.com [actascientific.com]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. m.youtube.com [m.youtube.com]
• 7. database.ich.org [database.ich.org]

Lindestrene: A Practical Approach to its Use as a Phytochemical Standard

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Data Presentation

Table 1: Reported Quantitative Data of Lindestrene in Commiphora myrrha Essential Oil

Analytical Method	Plant Material Source	Percentage of Lindestrene (%)	Reference
GC-FID	Commiphora myrrha	6.65	[1]
GC-MS	Commiphora myrrha (Ethiopia)	14.4	[2]
GC-MS	Commiphora myrrha (Ethiopia)	12.0	[2]
GC-MS	Commiphora molmol (Tamar Ltd.)	2.74
GC-MS	Commiphora molmol (Pamir Ltd.)	6.24

Experimental Protocols

Protocol 1: Isolation and Purification of Lindestrene from Commiphora myrrha Resin

This protocol outlines a general procedure for the isolation and purification of Lindestrene to be used as an in-house standard. The process involves extraction followed by multi-step chromatography.

1. Materials and Reagents:

• Dried Commiphora myrrha resin

• n-Hexane, analytical grade

• Ethyl acetate (B1210297), analytical grade

• Methanol, HPLC grade

• Acetonitrile (B52724), HPLC grade

• Deionized water

• Silica (B1680970) gel for flash chromatography (60 Å, 40-63 µm)

• Preparative C18 HPLC column (e.g., 250 x 20 mm, 5 µm)

• Rotary evaporator

• Flash chromatography system

• Preparative HPLC system with a Diode Array Detector (DAD)

2. Extraction:

• Grind the dried Commiphora myrrha resin to a coarse powder.

• Perform a Soxhlet extraction or maceration of the powdered resin with n-hexane for 6-8 hours to obtain a non-polar extract rich in essential oils and terpenoids.

• Concentrate the n-hexane extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to yield the crude essential oil.

3. Isolation by Flash Chromatography:

• Prepare a silica gel column for flash chromatography.

• Dissolve a portion of the crude essential oil in a minimal amount of n-hexane.

• Load the dissolved sample onto the column.

• Elute the column with a gradient of n-hexane and ethyl acetate. Start with 100% n-hexane and gradually increase the polarity by adding ethyl acetate (e.g., 99:1, 98:2, 95:5 v/v).

• Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., n-hexane:ethyl acetate 95:5) and visualize under UV light (254 nm) or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

• Combine fractions containing the compound of interest based on the TLC profile.

4. Purification by Preparative HPLC:

• Concentrate the combined fractions from flash chromatography.

• Dissolve the concentrated sample in the initial mobile phase for preparative HPLC.

• Purify the sample using a preparative C18 HPLC column.

• Use a mobile phase gradient of acetonitrile and water. A typical gradient could be starting from 60% acetonitrile and increasing to 95% acetonitrile over 40 minutes.

• Monitor the elution profile at a suitable wavelength (e.g., 220 nm) using a DAD detector.

• Collect the peak corresponding to Lindestrene.

• Evaporate the solvent to obtain the purified Lindestrene.

References

• 1. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Cytotoxicity Testing of Lindestrene on Cancer Cells

Introduction

Lindestrene is a naturally occurring sesquiterpenoid found in various medicinal plants. While Lindestrene itself has not been extensively characterized for its anticancer properties, plant extracts containing it, such as those from Commiphora myrrha, have demonstrated antiproliferative activities against several cancer cell lines, suggesting a potential role for its constituent compounds in oncology research.[1] The exploration of natural products like Lindestrene is a critical avenue in the discovery of novel therapeutic agents. These compounds often exert their effects by modulating complex intracellular signaling cascades, including the PI3K/Akt, MAPK, and p53 pathways, which are central to cell survival and apoptosis.[1][2][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to evaluate the in vitro cytotoxic and apoptotic effects of Lindestrene on cancer cells. The following sections detail the principles and standardized protocols for key assays used to measure cell viability, cytotoxicity, and the induction of apoptosis.

Experimental Workflow and Potential Mechanism of Action

A typical workflow for assessing the in vitro anticancer activity of a compound like Lindestrene involves initial screening for cytotoxicity, followed by more detailed mechanistic studies to understand how it induces cell death.

Caption: General workflow for in vitro testing of Lindestrene.

Natural products often induce apoptosis by modulating key signaling pathways. Lindestrene may act by inhibiting pro-survival pathways like PI3K/Akt, which would lead to the activation of pro-apoptotic proteins and the p53 tumor suppressor pathway.

Caption: Potential signaling pathway modulated by Lindestrene.

Experimental Protocols

MTT Cell Viability Assay

Principle: The MTT assay is a colorimetric method used to assess cell metabolic activity.[4] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to form an insoluble purple formazan (B1609692) product.[5][6] The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance at 570-590 nm.[5]

Materials:

• 96-well flat-bottom plates

• Cancer cell line of interest

• Complete culture medium

• Lindestrene stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)[7]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01M HCl)[8]

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.[7] Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Lindestrene in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of Lindestrene. Include a vehicle control (medium with the same concentration of solvent used for Lindestrene) and a no-cell background control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[4]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well for a final concentration of approximately 0.5 mg/mL.[4][8]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to convert MTT into formazan crystals.[4][5]

• Solubilization: Carefully remove the medium containing MTT. For adherent cells, aspirate the media without disturbing the cell layer. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[7] Measure the absorbance at 590 nm using a microplate reader. A reference wavelength of 620-650 nm can be used to subtract background noise.[4][7]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane, a hallmark of cytotoxicity or necrosis.[9][10] The LDH assay quantitatively measures the amount of LDH released from damaged cells by an enzyme-coupled reaction that results in a colored or fluorescent product.[9]

Materials:

• 96-well flat-bottom plates

• Cancer cell line and culture medium

• Lindestrene stock solution

• Commercial LDH Cytotoxicity Assay Kit (containing LDH reaction mixture, stop solution)

• Lysis buffer (often 10X, provided in kits) for maximum LDH release control

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with serial dilutions of Lindestrene as described in the MTT protocol (Steps 1-3).

• Prepare Controls: Set up the following controls on the same plate[11]:

  • Vehicle Control: Untreated cells to measure spontaneous LDH release.

  • Maximum LDH Release Control: Untreated cells lysed with lysis buffer (e.g., Triton X-100) 45 minutes before the assay endpoint.

  • No-Cell Control: Culture medium without cells to determine background LDH activity.

• Sample Collection: After the incubation period, centrifuge the plate at ~300 x g for 5 minutes to pellet any detached cells.[11]

• Transfer Supernatant: Carefully transfer 50-100 µL of the supernatant from each well to a new, clean 96-well plate.[12]

• LDH Reaction: Add 100 µL of the LDH reaction mixture to each well of the new plate containing the supernatant.

• Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.[12]

• Stop Reaction: Add 50 µL of stop solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader. Use a reference wavelength of 680 nm.[12]

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (like FITC) to label these cells.[14] Propidium Iodide (PI) is a DNA-binding dye that is excluded by live and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells, staining the nucleus red.[13]

Materials:

• 6-well or 12-well plates

• Cancer cell line and culture medium

• Lindestrene stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells (e.g., 1-5 x 10⁵ cells/well in a 6-well plate) and incubate overnight. Treat with desired concentrations of Lindestrene for a specified time.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. Trypsinize the adherent cells and combine them with the supernatant from the same well.

• Washing: Centrifuge the cell suspension at ~500 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.[14]

• Resuspension: Resuspend the cell pellet in 100-200 µL of 1X Binding Buffer.[15] The cell density should be approximately 1 x 10⁶ cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension. Gently vortex and incubate for 15-20 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples immediately (within 1 hour) using a flow cytometer.[13] FITC is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.

Caption: Quadrant analysis of an Annexin V/PI flow cytometry plot.

Data Presentation

Quantitative data should be organized into clear tables to facilitate analysis and comparison.

Table 1: Cytotoxicity of Lindestrene on Cancer Cells (MTT Assay)

Lindestrene Conc. (µM)	Mean Absorbance (OD 590nm) ± SD	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
1	1.10 ± 0.06	88.0
5	0.88 ± 0.05	70.4
10	0.65 ± 0.04	52.0
25	0.35 ± 0.03	28.0
50	0.15 ± 0.02	12.0
IC₅₀ (µM)	\multicolumn{2}{c	}{~10.5 µM }

IC₅₀ is the concentration of an inhibitor where the response is reduced by half.

Table 2: LDH Release in Cancer Cells Treated with Lindestrene

Treatment Group	Mean Absorbance (OD 490nm) ± SD	% Cytotoxicity
Vehicle Control (Spontaneous)	0.22 ± 0.02	0
Lindestrene (10 µM)	0.58 ± 0.04	28.8
Lindestrene (25 µM)	1.15 ± 0.07	74.4
Lindestrene (50 µM)	1.65 ± 0.09	114.4*
Maximum Release (Lysis)	1.48 ± 0.10	100

*% Cytotoxicity = [(Compound LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)] x 100. *Values >100% can occur if the compound interferes with the assay or causes LDH release exceeding the lysis control.

Table 3: Apoptosis Induction by Lindestrene (Annexin V/PI Staining)

Treatment Group (48h)	% Live Cells (Q2)	% Early Apoptotic (Q3)	% Late Apoptotic/Necrotic (Q4)
Vehicle Control	94.5 ± 2.1	3.1 ± 0.5	2.4 ± 0.4
Lindestrene (10 µM)	65.2 ± 3.5	25.8 ± 2.2	9.0 ± 1.3
Lindestrene (25 µM)	20.7 ± 2.8	48.5 ± 3.1	30.8 ± 2.5

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 10. researchgate.net [researchgate.net]
• 11. LDH cytotoxicity assay [protocols.io]
• 12. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. assets.fishersci.com [assets.fishersci.com]

Application Notes: Cytotoxicity of Lindestrene on HepG2 Cells via MTT Assay

Introduction

Lindestrene, a sesquiterpene lactone found in various plants, has been investigated for its potential therapeutic properties. This document outlines a detailed protocol for assessing the cytotoxic effects of Lindestrene on the human hepatocellular carcinoma cell line, HepG2, using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[1] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[2] The concentration of these crystals, which is determined by dissolving them and measuring the absorbance, is proportional to the number of metabolically active cells. This protocol is intended for researchers in cell biology, oncology, and drug development.

Materials and Reagents

• HepG2 cells (ATCC HB-8065)

• Lindestrene (stock solution in DMSO)

• Dulbecco's Modified Eagle Medium (DMEM)[3]

• Fetal Bovine Serum (FBS)[3]

• Penicillin-Streptomycin solution (100x)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Dimethyl Sulfoxide (DMSO)

• 96-well flat-bottom sterile cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader (absorbance at 570 nm)

Experimental Protocols

HepG2 Cell Culture and Maintenance

• Culture Medium: Prepare complete growth medium by supplementing DMEM with 10% FBS and 1% Penicillin-Streptomycin.[5]

• Incubation: Culture HepG2 cells at 37°C in a humidified atmosphere with 5% CO2.[6]

• Passaging: When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and add 1 mL of Trypsin-EDTA. Incubate for 5-7 minutes until cells detach.[6] Neutralize trypsin with 4 volumes of complete growth medium and centrifuge at 1000 rpm for 5 minutes. Resuspend the cell pellet in fresh medium and split at a ratio of 1:4 to 1:8 every 3-6 days.[5][6]

MTT Assay Protocol

• Cell Seeding: Harvest HepG2 cells and adjust the cell suspension to a concentration of 5 x 10^4 cells/mL in complete growth medium. Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well plate.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Lindestrene Treatment: Prepare serial dilutions of Lindestrene in complete growth medium from a stock solution. Based on the IC50 of a similar sesquiterpene lactone, santamarine (B1680768) (~70 μM), a suggested starting concentration range for Lindestrene is 0, 10, 25, 50, 75, 100, 150, and 200 µM.[7]

• Remove the medium from the wells and add 100 µL of the respective Lindestrene dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest Lindestrene concentration) and a blank (medium only).

• Incubation with Compound: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[1]

• Incubation with MTT: Incubate the plate for 4 hours at 37°C and 5% CO2.[1]

• Formazan Solubilization: Carefully aspirate the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[9] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[4]

Data Analysis

• Subtract the average absorbance of the blank wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each Lindestrene concentration using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• Plot the percentage of cell viability against the Lindestrene concentration to generate a dose-response curve.

• Calculate the IC50 value (the concentration of Lindestrene that inhibits 50% of cell growth) from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Data Presentation

Table 1: Hypothetical Cytotoxicity of Lindestrene on HepG2 Cells (48h Incubation)

Lindestrene (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Control)	0.850	0.045	100.0%
10	0.815	0.038	95.9%
25	0.730	0.051	85.9%
50	0.595	0.042	70.0%
75	0.450	0.035	52.9%
100	0.310	0.029	36.5%
150	0.180	0.021	21.2%
200	0.110	0.015	12.9%

Table 2: IC50 Values of Lindestrene on HepG2 Cells at Different Time Points (Hypothetical)

Incubation Time	IC50 (µM)
24 hours	95.5
48 hours	72.3
72 hours	58.1

Visualization

Caption: Workflow for assessing Lindestrene cytotoxicity in HepG2 cells.

Caption: Proposed mechanism of Lindestrene-induced cytotoxicity in HepG2 cells.

References

• 1. Inhibition of NF-κB transcriptional activation in HepG2 cells by diterpenoids from the soft coral Sinularia maxima - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ancient forest plants possess cytotoxic properties causing liver cancer HepG2 cell apoptosis [arctic.au.dk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ancient forest plants possess cytotoxic properties causing liver cancer HepG2 cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Screening of Natural Stilbene Oligomers from Vitis vinifera for Anticancer Activity on Human Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical and genetic inhibition of STAT3 sensitizes hepatocellular carcinoma cells to sorafenib induced cell death [ijbs.com]
• 8. Effects of Pyrene on Human Liver HepG2 Cells: Cytotoxicity, Oxidative Stress, and Transcriptomic Changes in Xenobiotic Metabolizing Enzymes and Inflammatory Markers with Protection Trial Using Lycopene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Anti-inflammatory Assays of Lindestrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene, a sesquiterpene lactone, has garnered significant interest for its potential therapeutic properties, including its anti-inflammatory effects. This document provides detailed application notes and protocols for conducting in vitro assays to evaluate the anti-inflammatory activity of Lindestrene. The methodologies described herein focus on key inflammatory mediators and signaling pathways to facilitate the screening and characterization of this compound for drug development purposes.

Inflammation is a complex biological response to harmful stimuli, and its dysregulation is implicated in numerous diseases. A key strategy in the development of anti-inflammatory agents is the inhibition of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2), as well as cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The production of these molecules is largely regulated by the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways. Evidence suggests that sesquiterpene lactones, including Lindestrene, exert their anti-inflammatory effects by modulating these critical pathways.[1][2][3]

These application notes will provide standardized protocols for the in vitro assessment of Lindestrene's efficacy in inhibiting key inflammatory markers.

Data Presentation: Anti-inflammatory Activity of Sesquiterpene Lactones

The following table summarizes the reported 50% inhibitory concentration (IC50) values for various sesquiterpene lactones in in vitro anti-inflammatory assays. This data provides a comparative reference for evaluating the potency of Lindestrene.

Compound Name	Assay	Cell Line	IC50 Value (µM)	Reference
Neurolenin B	TNF-α Production	THP-1	0.17	[1]
Neurolenins C+D	TNF-α Production	THP-1	2.32	[1]
Lobatin B	TNF-α Production	THP-1	0.23	[1]
9α-hydroxy-8β-isovalerianyloxy-calyculatolide	TNF-α Production	THP-1	1.84	[1]
Parthenolide	TNF-α Production	THP-1	4.79	[1]
Hirsutinolide	NF-κB Activity	HEK293	3.1	[2]
8α-hydroxyhirsutinolide	NF-κB Activity	HEK293	1.9	[2]
8α-tigloyloxyhirsutinolide	NF-κB Activity	HEK293	0.6	[2]
8α-tigloyloxy-1-O-methylhirsutinolide	NF-κB Activity	HEK293	5.2	[2]
8α-angeloyloxy-hirsutinolide-13-O-acetate	NF-κB Activity	HEK293	1.6	[2]
8α-tigloyloxyhirsutinolide	NO Production	RAW 264.7	2.0	[2]
8α-angeloyloxy-hirsutinolide	NO Production	RAW 264.7	1.5	[2]
8α-methacryloyloxy-hirsutinolide	NO Production	RAW 264.7	1.2	[2]
8α-isobutyryloxy-hirsutinolide	NO Production	RAW 264.7	2.7	[2]
8α-angeloyloxy-hirsutinolide-13-O-acetate	NO Production	RAW 264.7	2.4	[2]
Pterochlorin	5-LOX Activity	-	12.71	[4]
Astragalin	5-LOX Activity	-	18.23	[4]

Experimental Protocols

Cell Culture

The murine macrophage cell line RAW 264.7 is a commonly used and appropriate model for in vitro inflammation studies.

• Cell Line: RAW 264.7 (ATCC® TIB-71™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2. Cells should be subcultured every 2-3 days to maintain logarithmic growth.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10^5 cells/well and incubate for 24 hours.[5]

• Treatment: Pre-treat the cells with various concentrations of Lindestrene (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.[5]

• Sample Collection: After incubation, collect 100 µL of the culture supernatant from each well.

• Griess Reaction:

  • Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each 100 µL of supernatant in a new 96-well plate.[5]

  • Incubate at room temperature for 10 minutes, protected from light.[5]

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Prostaglandin E2 (PGE2) Production Assay (ELISA)

This protocol outlines the measurement of PGE2 levels in cell culture supernatants using a competitive enzyme-linked immunosorbent assay (ELISA).

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and incubate overnight.[6]

• Treatment: Pre-treat the cells with various concentrations of Lindestrene for 2 hours.[6]

• Stimulation: Add LPS (100 ng/mL) to induce PGE2 production.[6]

• Incubation: Incubate for 24 hours at 37°C.[6]

• Sample Collection: Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• ELISA: Perform the PGE2 ELISA according to the manufacturer's instructions of a commercial kit (e.g., from R&D Systems or Cayman Chemical).

Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Production Assay (ELISA)

This protocol measures the concentration of secreted pro-inflammatory cytokines in the cell culture medium.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and incubate overnight.[7]

• Treatment and Stimulation: Pre-treat cells with Lindestrene for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.[7]

• Sample Collection: Collect the supernatants and store at -80°C until analysis.

• ELISA: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatants using specific ELISA kits according to the manufacturer's protocols. For IL-1β, a second stimulus like ATP (5 mM) may be required for optimal secretion.[8]

Western Blot Analysis of NF-κB and MAPK Signaling Pathways

This protocol is for assessing the effect of Lindestrene on the activation of key proteins in the NF-κB and MAPK signaling pathways.

Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with Lindestrene for 1 hour, then stimulate with LPS (1 µg/mL) for a shorter duration (e.g., 15-60 minutes) to observe phosphorylation events.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against total and phosphorylated forms of p65, IκBα, ERK1/2, JNK, and p38.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Visualization of Signaling Pathways and Workflows

References

• 1. Potent anti-inflammatory activity of sesquiterpene lactones from Neurolaena lobata (L.) R. Br. ex Cass., a Q'eqchi' Maya traditional medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mis.pharm.su.ac.th [mis.pharm.su.ac.th]
• 3. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory compounds and a new sesquiterpene lactone from Centaurea gabrieljanae Greuter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of COX-2 and PGE2 in LPS-stimulated RAW264.7 cells by lonimacranthoide VI, a chlorogenic acid ester saponin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. researchgate.net [researchgate.net]

Investigating the Analgesic Potential of Lindestrene: In Vivo Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo investigation of the analgesic effects of Lindestrene, a natural sesquiterpenoid found in plants such as Commiphora myrrha. Given the traditional use of myrrh in pain management, Lindestrene presents an interesting candidate for novel analgesic drug discovery. These protocols are designed to facilitate the systematic evaluation of its potential efficacy in preclinical models of pain. While specific in vivo data on isolated Lindestrene is limited, this document outlines standardized protocols and hypothetical data presentation to guide researchers in their investigations.

Quantitative Data Summary

As no specific public data on the in vivo analgesic effects of isolated Lindestrene was identified, the following tables are presented as templates for data organization and presentation. Researchers can adapt these tables to record and analyze their experimental findings.

Table 1: Dose-Response Relationship of Lindestrene in the Hot Plate Test

Treatment Group	Dose (mg/kg)	Latency to Response (seconds) at Time (minutes)
0
Vehicle Control	-
Lindestrene	10
Lindestrene	30
Lindestrene	100
Positive Control (e.g., Morphine)	10

Table 2: Effect of Lindestrene in the Acetic Acid-Induced Writhing Test

Treatment Group	Dose (mg/kg)	Number of Writhing Movements	% Inhibition
Vehicle Control	-
Lindestrene	10
Lindestrene	30
Lindestrene	100
Positive Control (e.g., Indomethacin)	20

Table 3: Efficacy of Lindestrene in the Formalin Test

Treatment Group	Dose (mg/kg)	Early Phase (0-5 min) Licking/Biting Time (seconds)	Late Phase (15-30 min) Licking/Biting Time (seconds)
Vehicle Control	-
Lindestrene	10
Lindestrene	30
Lindestrene	100
Positive Control (e.g., Morphine)	10

Experimental Protocols

The following are detailed protocols for commonly used in vivo models to assess the analgesic properties of a test compound like Lindestrene.

Hot Plate Test for Thermal Pain

This method is used to evaluate central analgesic activity.

Materials:

• Hot plate apparatus with adjustable temperature control

• Animal cages

• Test compound (Lindestrene)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Positive control (e.g., Morphine)

• Syringes and needles for administration

• Timer

Procedure:

• Acclimatize mice or rats to the experimental room for at least 1 hour before testing.

• Set the hot plate temperature to a constant 55 ± 0.5°C.

• Gently place each animal on the hot plate and start the timer.

• Observe the animal for signs of pain, such as licking of the paws or jumping.

• Record the latency time to the first sign of pain. A cut-off time of 30-45 seconds is recommended to prevent tissue damage.

• Administer the test compound (Lindestrene at various doses), vehicle, or positive control intraperitoneally (i.p.) or orally (p.o.).

• Measure the latency to response at 30, 60, 90, and 120 minutes post-administration.

• Calculate the percentage of maximum possible effect (% MPE) if desired.

Acetic Acid-Induced Writhing Test for Visceral Pain

This model assesses peripheral analgesic activity by inducing a painful inflammatory response.

Materials:

• 0.6% acetic acid solution

• Test compound (Lindestrene)

• Vehicle

• Positive control (e.g., Indomethacin)

• Syringes and needles

• Observation chambers

• Timer

Procedure:

• Acclimatize mice to the experimental room.

• Administer the test compound, vehicle, or positive control (i.p. or p.o.).

• After a predetermined absorption time (e.g., 30 minutes for i.p., 60 minutes for p.o.), inject 0.6% acetic acid solution (10 mL/kg) intraperitoneally.

• Immediately place the animal in an individual observation chamber.

• After a 5-minute latency period, count the number of writhes (a wave of contraction of the abdominal muscles followed by stretching of the hind limbs) for a period of 10-20 minutes.

• Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

Formalin Test for Inflammatory Pain

This model is unique as it produces a biphasic pain response and can differentiate between analgesic actions on acute and inflammatory pain.[1]

Materials:

• 5% formalin solution

• Test compound (Lindestrene)

• Vehicle

• Positive control (e.g., Morphine)

• Syringes and needles

• Observation chambers with mirrors for clear viewing

• Timer

Procedure:

• Acclimatize rats or mice to the observation chambers.

• Administer the test compound, vehicle, or positive control.

• After the appropriate absorption time, inject 20-50 µL of 5% formalin solution subcutaneously into the plantar surface of one hind paw.

• Immediately return the animal to the observation chamber.

• Record the total time the animal spends licking or biting the injected paw during the early phase (0-5 minutes post-formalin) and the late phase (15-30 minutes post-formalin).

• Compare the licking/biting time between the treated and control groups.

Visualizations

Hypothetical Signaling Pathway for Lindestrene's Analgesic Action

Based on the known anti-inflammatory properties of compounds from Myrrh, a potential mechanism for Lindestrene's analgesic effect could involve the inhibition of pro-inflammatory pathways.

Caption: Hypothetical anti-inflammatory and analgesic signaling pathway of Lindestrene.

Experimental Workflow for In Vivo Analgesic Screening

This diagram outlines the logical flow of experiments to screen a compound for analgesic properties.

Caption: General experimental workflow for in vivo analgesic screening.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Lindestrene Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of lindestrene derivatives and their potential applications in drug discovery. Lindestrene, a furanosesquiterpene found in plants of the Lindera and Commiphora genera, serves as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and anti-inflammatory medicine. While research on specific synthetic derivatives of lindestrene is emerging, the broader class of sesquiterpenoid lactones, to which lindestrene belongs, has been extensively studied, providing a strong rationale for its exploration.

This document outlines hypothetical synthetic strategies for creating a library of lindestrene derivatives, detailed protocols for evaluating their biological activity, and an overview of the potential signaling pathways they may modulate.

Rationale for Lindestrene Derivative Synthesis

Lindestrene itself has been identified as a component of plant extracts with demonstrated antiproliferative and anti-inflammatory properties. Although lindestrene has not been extensively characterized individually for its anticancer properties, its structural similarity to other bioactive sesquiterpenoid lactones suggests its potential as a valuable starting point for a drug discovery program.[1] The synthesis of a focused library of derivatives allows for the systematic exploration of the structure-activity relationship (SAR), aiming to enhance potency, selectivity, and pharmacokinetic properties.

Synthesis of Lindestrene and Proposed Derivatives

The total synthesis of (±)-lindestrene was first reported by Minato and Nagasaki in 1968.[2][3][4] This multi-step synthesis provides a foundational framework for accessing the core scaffold and introducing modifications.

Total Synthesis of (±)-Lindestrene (Adapted from Minato & Nagasaki, 1968)

The synthesis begins with 9-methyl-Δ5(10)-octalin-1,6-dione and proceeds through several key transformations to construct the furan (B31954) ring and install the required stereocenters. The final step involves the formation of the exocyclic methylene (B1212753) group to yield (±)-lindestrene.

Experimental Workflow for Total Synthesis of Lindestrene

Caption: A simplified workflow for the total synthesis of (±)-lindestrene.

Proposed Synthesis of Lindestrene Derivatives

Based on the structure of lindestrene and known SAR of related furanosesquiterpenes and eudesmanolide lactones, several chemical modifications can be proposed to generate a library of derivatives for biological screening.[5][6][7][8][9][10][11][12][13] Key sites for modification include the furan ring and the decalin core.

Proposed Chemical Modifications:

• Modification of the Furan Ring:

  • Substitution at the 3-position: Introduction of various substituents on the methyl group of the furan ring could modulate lipophilicity and target engagement.

  • Bioisosteric Replacement: The furan ring could be replaced with other five-membered heterocycles to explore the impact on activity.

• Modification of the Decalin Core:

  • Introduction of Functional Groups: Hydroxylation, epoxidation, or introduction of nitrogen-containing functional groups at various positions on the decalin skeleton could lead to new interactions with biological targets.

  • Stereochemical Modifications: Altering the stereochemistry at key chiral centers may influence the overall conformation and biological activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. mdpi.com [mdpi.com]
• 6. Anti-inflammatory potential of some eudesmanolide and guaianolide sesquiterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure–Activity Relationship of Cytotoxic Natural Products from Indonesian Marine Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative structure-activity relationship of sesquiterpene lactones with cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 5-Arylidene-2(5H)-furanone derivatives: synthesis and structure-activity relationship for cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in Lindestrene Isolation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the isolation of Lindestrene from its natural sources, primarily Commiphora species (Myrrh).

Frequently Asked Questions (FAQs)

Q1: What is Lindestrene and why is its isolation important?

A1: Lindestrene is a furanosesquiterpenoid, a type of natural product found in the oleo-gum resin of Commiphora species, commonly known as Myrrh. Its isolation is of interest to researchers for its potential biological activities, which may be relevant in drug discovery and development.

Q2: What are the primary challenges in isolating Lindestrene?

A2: The main challenges in Lindestrene isolation are typical for natural product chemistry and include:

• Low abundance: Lindestrene is often present in small quantities within a complex mixture of other structurally similar furanosesquiterpenoids and other classes of compounds.

• Co-elution of impurities: Due to the presence of numerous related compounds, achieving high purity can be difficult as impurities often co-elute during chromatographic separation.

• Compound stability: Furanosesquiterpenoids can be sensitive to heat, light, and certain pH conditions, potentially leading to degradation during extraction and purification.

• Method optimization: Developing an efficient and scalable isolation protocol requires careful optimization of extraction and chromatography conditions to maximize yield and purity.

Q3: What are the general steps for isolating Lindestrene?

A3: A general workflow for Lindestrene isolation involves:

• Extraction: Initial extraction of the raw plant material (Myrrh resin) with a suitable solvent.

• Prefractionation: Liquid-liquid partitioning or flash chromatography to separate the crude extract into fractions with varying polarity.

• Purification: Multiple steps of column chromatography, often including preparative High-Performance Liquid Chromatography (HPLC), to isolate Lindestrene from other compounds.

• Structure Elucidation and Purity Assessment: Spectroscopic analysis (NMR, MS) and analytical HPLC to confirm the structure and determine the purity of the isolated Lindestrene.

Troubleshooting Guides

Issue 1: Low Yield of Lindestrene in the Crude Extract

Possible Causes:

• Inefficient extraction method.

• Inappropriate solvent selection.

• Degradation of Lindestrene during extraction.

Troubleshooting Steps:

Solution	Description	Key Considerations
Optimize Extraction Method	Different extraction techniques can significantly impact the yield of target compounds. Consider comparing methods like Matrix Solid-Phase Dispersion (MSPD), Soxhlet, and sonication.[1][2]	MSPD has been shown to provide higher yields of furanosesquiterpenoids from Commiphora myrrha compared to Soxhlet and sonication, with the added benefits of lower solvent and sample consumption and shorter extraction times.[1][2]
Solvent Selection	The choice of solvent is critical for efficient extraction. Solvents with varying polarities should be tested to find the optimal one for Lindestrene.	Ethanol (B145695) and methanol (B129727) are commonly used for the initial extraction of Myrrh resin.[3] Supercritical fluid extraction (SFE) with CO2 is another option that can offer high selectivity.
Control Extraction Conditions	High temperatures and prolonged extraction times can lead to the degradation of thermolabile compounds.	Use the lowest effective temperature and the shortest extraction time necessary to maximize yield while minimizing degradation. For methods like Soxhlet, monitor the temperature to avoid overheating.

Issue 2: Co-elution of Impurities during Chromatographic Purification

Possible Causes:

• Presence of structurally similar furanosesquiterpenoids.

• Inadequate separation power of the chromatographic system.

Troubleshooting Steps:

Solution	Description	Key Considerations
Employ Orthogonal Chromatographic Techniques	Use a combination of different chromatography modes (e.g., normal-phase and reversed-phase) to achieve better separation.	If initial separation is on a silica (B1680970) gel column (normal-phase), a subsequent purification step on a C18 column (reversed-phase) can be effective in separating compounds with similar polarity but different hydrophobicity.
Optimize Mobile Phase	Fine-tuning the mobile phase composition is crucial for improving resolution.	For normal-phase chromatography, experiment with different solvent systems (e.g., hexane-ethyl acetate, dichloromethane-methanol). For reversed-phase HPLC, optimize the gradient of water and an organic modifier (e.g., acetonitrile (B52724) or methanol).
High-Resolution Preparative HPLC	For final purification, use a high-resolution preparative HPLC column and optimize the method.	Small particle size columns can provide better resolution. Methodical optimization of flow rate, gradient slope, and column loading is essential.
Fraction Analysis	Collect smaller fractions during column chromatography and analyze them by TLC or analytical HPLC to identify the purest fractions containing Lindestrene.	This can help to isolate the target compound even if the peaks are not perfectly resolved.

Issue 3: Suspected Degradation of Lindestrene

Possible Causes:

• Exposure to high temperatures.

• Inappropriate pH of the solvent or mobile phase.

• Prolonged exposure to light.

Troubleshooting Steps:

Solution	Description	Key Considerations
Temperature Control	Avoid excessive heat during all stages of the isolation process.	Use a rotary evaporator at low temperatures for solvent removal. If possible, perform chromatographic separations at room temperature.
pH Management	The stability of furanosesquiterpenoids can be pH-dependent.[4]	Work with neutral pH conditions unless it is determined that Lindestrene is more stable in an acidic or basic environment. Avoid strong acids and bases.
Light Protection	Protect samples from direct light, especially during long-term storage.	Use amber vials or wrap containers in aluminum foil. Store extracts and purified compounds in the dark.
Inert Atmosphere	For long-term storage, consider storing the purified compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.	This is particularly important if the compound is found to be sensitive to air.

Quantitative Data

Table 1: Comparison of Extraction Methods for Furanosesquiterpenoids from Commiphora myrrha [1][5][2]

Extraction Method	Total Yield of Two Furanosesquiterpenoids (mg/g of resin)	Sample Amount (g)	Solvent Volume (mL)	Extraction Time (min)
MSPD	38.7	0.1	15	15
Soxhlet	33.75	Not specified	Not specified	Not specified
Sonication	29.3	0.25	30	20

Note: The two furanosesquiterpenoids analyzed were 2-methoxyfuranodiene and 2-acetoxyfuranodiene, which are structurally related to Lindestrene.

Table 2: Composition of a Furanosesquiterpene-Rich Fraction from Commiphora myrrha Essential Oil [6]

Compound	Percentage in Fraction (%)
Furanoeudesma-1,3-diene	44.95
Curzerene	33.90
Lindestrene	16.67
Atractylon	1.85
Isofuranodiene	1.60

Experimental Protocols

Protocol 1: Extraction and Prefractionation of Commiphora myrrha Resin

• Grinding: Grind the dried Myrrh resin into a fine powder.

• Extraction:

  • Maceration: Macerate the powdered resin in 95% ethanol at room temperature for 72 hours.

  • Filtration and Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Liquid-Liquid Partitioning:

  • Suspend the crude ethanol extract in a mixture of methanol and water (9:1 v/v).

  • Perform successive extractions with n-hexane to remove nonpolar compounds.

  • The methanol-water phase, enriched in furanosesquiterpenoids, is then concentrated under reduced pressure.

Protocol 2: Flash Chromatography for Further Fractionation

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Sample Loading: Adsorb the concentrated methanol-water fraction onto a small amount of silica gel and load it onto the column.

• Mobile Phase: Use a stepwise gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

• Fraction Collection: Collect fractions of a suitable volume and monitor them by Thin Layer Chromatography (TLC) using a UV lamp (254 nm) for visualization.

• Pooling: Combine fractions with similar TLC profiles. The fractions containing compounds with Rf values similar to a Lindestrene standard (if available) should be selected for further purification.

Protocol 3: Preparative HPLC for Final Purification of Lindestrene

• Column: A reversed-phase C18 column is a common choice for the purification of furanosesquiterpenoids.

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B) is typically used.

  • Example Gradient: Start with a composition of 50% B, increasing to 100% B over 30 minutes. The optimal gradient should be developed based on analytical HPLC runs.

• Flow Rate: Adjust the flow rate according to the column dimensions.

• Detection: UV detection at a wavelength where Lindestrene shows good absorbance (e.g., 220 nm).

• Injection and Fraction Collection: Dissolve the enriched fraction from flash chromatography in the initial mobile phase and inject it into the preparative HPLC system. Collect the peak corresponding to the retention time of Lindestrene.

• Purity Analysis: Assess the purity of the collected fraction using analytical HPLC. If necessary, repeat the preparative HPLC step to achieve the desired purity.

Visualizations

Caption: General experimental workflow for the isolation of Lindestrene.

Caption: Troubleshooting logic for improving the purity of isolated Lindestrene.

References

• 1. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Essential oil and furanosesquiterpenes from myrrh oleo-gum resin: a breakthrough in mosquito vector management - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Lindestrene Yield from Commiphora Extracts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers encountering challenges in the extraction and quantification of Lindestrene from Commiphora species. This resource offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help optimize your workflow and improve the yield of this valuable sesquiterpenoid.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses frequent problems encountered during the extraction of Lindestrene and other sesquiterpenoids from resinous plant materials like Commiphora.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Lindestrene Yield	Incomplete Extraction: The solvent may not be optimal, or the extraction time/temperature is insufficient.	Optimize the solvent system by testing different polarities (e.g., ethanol (B145695), methanol (B129727), ethyl acetate (B1210297), hexane (B92381), or mixtures thereof). Increase the extraction duration and consider multiple extraction cycles with fresh solvent. For modern techniques like UAE and MAE, optimize power and time parameters.[1][2]
Compound Degradation: Lindestrene, like many sesquiterpenoids, can be sensitive to high temperatures, prolonged light exposure, or extreme pH levels.	Employ lower-temperature extraction methods such as maceration or ultrasound-assisted extraction (UAE). If using heat-intensive methods like Soxhlet or Microwave-Assisted Extraction (MAE), minimize exposure time and use a rotary evaporator under reduced pressure for solvent removal.[3]
Improper Plant Material Preparation: Large particle size of the Commiphora resin can limit solvent penetration and extraction efficiency.	Ensure the resin is finely ground to a consistent particle size to maximize the surface area available for solvent interaction.
Low Purity of Crude Extract	Non-Selective Extraction: The chosen solvent may be co-extracting a wide range of undesirable compounds.	Implement a sequential extraction strategy. Start with a non-polar solvent like hexane to remove lipids and other non-polar impurities, followed by extraction with a more polar solvent such as ethanol or ethyl acetate to isolate Lindestrene.
Presence of Water-Soluble Gums: Commiphora resins contain a significant amount of water-soluble gums that can interfere with the extraction of lipophilic compounds like Lindestrene.	An initial wash of the crude resin with water can help remove some of the gum content before proceeding with organic solvent extraction.
Inconsistent Results Between Batches	Variability in Plant Material: The concentration of Lindestrene can vary significantly between different batches and geographical sources of Commiphora resin.[4]	Source Commiphora resin from a consistent and reputable supplier. If possible, perform a preliminary analysis (e.g., TLC or HPLC) on a small sample of each new batch to assess its Lindestrene content.
Inconsistent Extraction Parameters: Minor variations in extraction time, temperature, solvent-to-solid ratio, or agitation can lead to different yields.	Standardize all extraction parameters and document them meticulously in a standard operating procedure (SOP).
Difficulty in Quantification	Co-elution of Compounds: In HPLC or GC analysis, other compounds in the extract may have similar retention times to Lindestrene, leading to inaccurate quantification.	Optimize the chromatographic method. For HPLC, adjust the mobile phase composition, gradient, and flow rate. For GC-MS, optimize the temperature program. Using a mass spectrometer (MS) detector in Selected Ion Monitoring (SIM) mode can significantly improve selectivity.[5][6]
Matrix Effects: Other components in the extract can suppress or enhance the detector response for Lindestrene.	Prepare calibration standards in a matrix that closely resembles the sample extract to compensate for matrix effects. The use of an internal standard is also highly recommended for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: Which extraction method is most effective for obtaining Lindestrene from Commiphora resin?

A1: Modern extraction techniques generally offer higher yields and require less time and solvent compared to traditional methods. A study comparing Matrix Solid-Phase Dispersion (MSPD), Soxhlet, and sonication for furanosesquiterpenoids from Commiphora myrrha found that MSPD provided the highest yield.[1][7][8] Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) are also highly efficient for extracting terpenes.[2][3][9]

Q2: What is the best solvent for extracting Lindestrene?

A2: The choice of solvent is critical and depends on the extraction method. Ethanol and methanol are effective for a broad range of secondary metabolites, including sesquiterpenoids.[10] For less polar sesquiterpenoids like Lindestrene, solvents such as hexane and ethyl acetate are also commonly used. A sequential extraction with solvents of increasing polarity can improve both yield and purity.

Q3: How can I prepare the Commiphora resin for extraction?

A3: The resin should be cryogenically ground (using liquid nitrogen) or mechanically milled to a fine, uniform powder. This increases the surface area for efficient solvent penetration. For some methods, the powdered resin can be mixed with a dispersing agent like silica (B1680970) gel to improve extraction efficiency.[1]

Q4: At what wavelength should I detect Lindestrene using HPLC-UV?

Q5: What are the key parameters to optimize for Ultrasound-Assisted Extraction (UAE) of Lindestrene?

A5: The critical parameters for UAE include solvent type and concentration, extraction time, temperature, and the solvent-to-solid ratio. The frequency and power of the ultrasound equipment also play a significant role.[9]

Q6: Can I use Microwave-Assisted Extraction (MAE) for Lindestrene?

A6: Yes, MAE is a rapid and efficient method for extracting essential oils and terpenes.[3] Key factors to optimize include microwave power, extraction time, and the solvent-to-solid ratio. It's important to control the temperature to prevent degradation of thermosensitive compounds like Lindestrene.

Quantitative Data Summary

The following table summarizes the yield of furanosesquiterpenoids (including compounds structurally similar to Lindestrene) from Commiphora myrrha using different extraction methods, as reported in the literature.

Extraction Method	Total Furanosesquiterpenoid Yield (mg/g of resin)	Extraction Time	Solvent	Reference
Matrix Solid-Phase Dispersion (MSPD)	38.7	15 minutes	Methanol	[1][7]
Soxhlet Extraction	33.75	Not Specified	Not Specified	[1][7]
Sonication	29.3	20 minutes	Methanol	[1][7]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Lindestrene

This protocol provides a general procedure for the extraction of Lindestrene from Commiphora resin using an ultrasonic bath.

• Sample Preparation: Grind 10 g of Commiphora resin to a fine powder (e.g., 40 mesh).

• Extraction: Place the powdered resin in a 250 mL flask and add 100 mL of 95% ethanol.

• Sonication: Place the flask in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at 25°C.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

• Storage: Store the crude extract at -20°C in a sealed, light-protected container.

Protocol 2: Quantification of Lindestrene using GC-MS

This protocol outlines a method for the quantification of Lindestrene in a Commiphora extract using Gas Chromatography-Mass Spectrometry.

• Instrumentation: A GC-MS system equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Sample Preparation: Dissolve a known amount of the crude extract in hexane to a final concentration of 1 mg/mL. If necessary, filter the solution through a 0.45 µm syringe filter.

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 60°C for 2 minutes, then ramp up to 240°C at a rate of 5°C/min, and hold at 240°C for 5 minutes.

  • Injection Volume: 1 µL in splitless mode.

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions for Lindestrene (the exact m/z values should be determined from a full scan of a Lindestrene standard). A full scan mode (e.g., m/z 40-500) can be used for initial identification.[5][6][14]

• Quantification: Prepare a calibration curve using a certified reference standard of Lindestrene. The concentration of Lindestrene in the sample is determined by comparing its peak area to the calibration curve.

Visualizations

General Workflow for Improving Lindestrene Yield

Caption: A logical workflow for optimizing the yield of Lindestrene.

Simplified Biosynthetic Pathway of Sesquiterpenoids

Caption: General pathway to sesquiterpenoid precursors.

References

• 1. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave- and ultrasound-assisted extraction of cannabinoids and terpenes from cannabis using response surface methodology - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 3. cannabissciencetech.com [cannabissciencetech.com]
• 4. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 5. Calibration and performance of synchronous SIM/scan mode for simultaneous targeted and discovery (non-targeted) analysis of exhaled breath samples from firefighters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scan Mode vs SIM (Selected Ion Monitoring) in GC-MS | Shimadzu [shimadzu.com]
• 7. researchgate.net [researchgate.net]
• 8. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. iris.unito.it [iris.unito.it]
• 11. m.youtube.com [m.youtube.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. taylorandfrancis.com [taylorandfrancis.com]

Lindestrene stability issues during extraction and storage

Technical Support Center: Lindestrene Stability

Welcome to the technical support center for lindestrene stability. This resource is designed for researchers, scientists, and drug development professionals working with lindestrene. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges encountered during the extraction and storage of this furanosesquiterpenoid.

Frequently Asked Questions (FAQs)

Q1: What is lindestrene and why is its stability a concern?

Lindestrene is a furanosesquiterpenoid, a class of natural compounds known for their potential biological activities. It is a significant component of the essential oil extracted from Commiphora myrrha (myrrh). The stability of lindestrene is a critical concern because its furan (B31954) ring and sesquiterpenoid backbone are susceptible to degradation under various conditions, which can lead to a loss of biological activity and the formation of unknown impurities.

Q2: What are the primary factors that can cause lindestrene to degrade?

The main factors that can compromise the stability of lindestrene include:

• Temperature: High temperatures can lead to thermal degradation.

• pH: Acidic conditions may cause the furan ring to open, leading to structural changes.

• Oxidation: The furan moiety can be susceptible to oxidation, potentially accelerated by the presence of metal ions.

• Light: Exposure to light, particularly UV radiation, can induce photodegradation.

Q3: I'm observing a lower than expected yield of lindestrene after extraction. What could be the cause?

Several factors during extraction could lead to a reduced yield of lindestrene:

• High Temperatures: Extraction methods that employ high heat, such as traditional steam distillation or Soxhlet extraction, can cause thermal degradation of lindestrene.[1]

• Prolonged Extraction Times: Extended extraction periods, even at moderate temperatures, can increase the likelihood of degradation.

• Inappropriate Solvents: While various solvents can be used, their purity and potential to promote degradation (e.g., acidic impurities) should be considered.

For improved yields, consider using milder extraction techniques like supercritical CO2 extraction or matrix solid-phase dispersion (MSPD), which have been shown to be efficient for furanosesquiterpenoids.[1][2][3]

Q4: My stored lindestrene sample shows new peaks on HPLC analysis. What might be happening?

The appearance of new peaks in your chromatogram suggests that your lindestrene sample is degrading. The likely causes are:

• Improper Storage Temperature: Storing lindestrene at room temperature or in areas with temperature fluctuations can lead to degradation over time.

• Exposure to Air (Oxidation): If the storage container is not airtight, oxygen can react with lindestrene.

• Exposure to Light: If the sample is stored in a clear container, photodegradation may be occurring.

• Acidic Contamination: Trace amounts of acid in your storage solvent or on the container walls can catalyze the degradation of the furan ring.

Q5: What are the ideal storage conditions for lindestrene?

To ensure the long-term stability of lindestrene, it is recommended to:

• Store at low temperatures: For short-term storage (days to weeks), refrigeration at 2-8°C is advisable. For long-term storage, freezing at -20°C or -80°C is recommended.[4][5][6][7]

• Protect from light: Store lindestrene in amber glass vials or other light-blocking containers.

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider flushing the container with an inert gas like nitrogen or argon to displace oxygen.

• Use High-Purity Solvents: If storing in solution, use high-purity, anhydrous solvents to minimize potential reactions.

Troubleshooting Guides

Issue 1: Low Lindestrene Yield During Extraction

Symptom	Possible Cause	Troubleshooting Steps
Lower than expected concentration of lindestrene in the crude extract.	High Temperature Degradation: The extraction method uses excessive heat (e.g., prolonged high-temperature distillation).[1]	1. Switch to a lower-temperature extraction method like supercritical CO2 extraction. 2. If using thermal methods, reduce the extraction time and temperature to the minimum required.
Inefficient Extraction: The chosen solvent or method is not optimal for extracting furanosesquiterpenoids.	1. Consider using Matrix Solid-Phase Dispersion (MSPD), which has shown high recovery for furanosesquiterpenoids from C. myrrha.[2][3] 2. Experiment with different solvents of varying polarity.
Oxidative Degradation: The plant material or solvent was exposed to air for extended periods during extraction.	1. Minimize the exposure of the sample to air during the extraction process. 2. Consider adding an antioxidant to the extraction solvent if compatible with your downstream applications.

Issue 2: Lindestrene Degradation During Storage

Symptom	Possible Cause	Troubleshooting Steps
Appearance of new peaks or a decrease in the main lindestrene peak in chromatographic analysis over time.	Inappropriate Storage Temperature: The sample is stored at room temperature or experiences freeze-thaw cycles.[4][5][6][7]	1. Store the sample at a consistent low temperature (-20°C or -80°C for long-term). 2. Aliquot the sample into smaller volumes to avoid repeated freeze-thaw cycles.
Photodegradation: The storage container is transparent, allowing light exposure.	1. Transfer the sample to an amber-colored vial or wrap the container in aluminum foil. 2. Store the container in a dark place, such as a freezer or a light-proof box.
Oxidation: The container is not airtight, allowing oxygen to enter.	1. Use vials with tight-fitting caps, preferably with a PTFE liner. 2. For sensitive samples, flush the headspace of the vial with an inert gas (nitrogen or argon) before sealing.
Acid-Catalyzed Degradation: The solvent or container may have acidic residues.[8][9]	1. Ensure all glassware is thoroughly cleaned and rinsed. 2. Use high-purity, neutral solvents for storing lindestrene solutions.

Experimental Protocols & Methodologies

Protocol 1: Recommended Extraction of Lindestrene via Matrix Solid-Phase Dispersion (MSPD)

This protocol is based on methodologies that have shown high efficiency for furanosesquiterpenoid extraction.[2][3]

• Sample Preparation: Grind the dried Commiphora myrrha resin into a fine powder.

• Blending: In a mortar, blend 0.1 g of the powdered resin with 0.2 g of silica (B1680970) gel until a homogeneous mixture is obtained.

• Packing: Transfer the mixture into a solid-phase extraction (SPE) cartridge.

• Elution: Elute the cartridge with 15 mL of methanol (B129727).

• Solvent Evaporation: Evaporate the methanol under reduced pressure at a low temperature (e.g., < 40°C) to obtain the crude extract.

• Storage: Immediately store the extract under the recommended conditions (low temperature, protected from light).

Protocol 2: Forced Degradation Study to Assess Lindestrene Stability

This is a general workflow to investigate the stability of your lindestrene sample under various stress conditions.

• Sample Preparation: Prepare several identical solutions of your purified lindestrene or lindestrene-containing extract in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Conditions:

  • Acidic: Add a small amount of a dilute acid (e.g., 0.1 M HCl) to one sample.

  • Basic: Add a small amount of a dilute base (e.g., 0.1 M NaOH) to another sample.

  • Oxidative: Add a small amount of hydrogen peroxide (e.g., 3%) to a third sample.

  • Thermal: Place one sample in an oven at an elevated temperature (e.g., 60°C).

  • Photolytic: Expose one sample to a UV lamp or direct sunlight.

  • Control: Keep one sample under ideal storage conditions (e.g., -20°C in the dark).

• Time Points: Analyze all samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Use a stability-indicating method, such as HPLC-UV or LC-MS, to quantify the remaining lindestrene and observe the formation of degradation products.

• Data Evaluation: Compare the degradation profiles under different conditions to identify the primary instability factors.

Visualizations

Logical Workflow for Lindestrene Extraction and Stability Assessment

Caption: A logical workflow for the extraction and stability testing of lindestrene.

Potential Degradation Pathways of the Furan Ring

Caption: Factors leading to the degradation of the furan ring in lindestrene.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atlasspores.academy [atlasspores.academy]
• 5. mdpi.com [mdpi.com]
• 6. atlasspores.academy [atlasspores.academy]
• 7. Optimal Storage Conditions for Apheresis Research (OSCAR): a Biomedical Excellence for Safer Transfusion (BEST) Collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran - RSC Advances (RSC Publishing) DOI:10.1039/C6RA04745A [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Resolving co-eluting peaks in Lindestrene analysis

This technical support center provides troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with the analysis of Lindestrene, particularly the issue of co-eluting peaks.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is peak co-elution and how can I identify it in my Lindestrene analysis?

A1: Peak co-elution occurs when two or more different compounds elute from the chromatography column at the same time, resulting in a single, merged, or distorted chromatographic peak.[1][2] This phenomenon compromises the accuracy of both identification and quantification. You can identify co-elution through several methods:

• Visual Inspection of Peak Shape: The most direct sign of co-elution is an asymmetrical peak. Look for characteristics like a "shoulder" on the peak, a split peak, or excessive tailing.[1][2][3] While a perfectly symmetrical peak doesn't guarantee purity, an asymmetrical one is a strong indicator of an issue.[2] A shoulder represents a clear discontinuity, unlike a tail, which is a more gradual decline.[1][2]

• Diode Array Detector (DAD) Analysis: If your HPLC system is equipped with a DAD, you can perform a "peak purity" analysis. This function collects multiple UV-Vis spectra across the peak's profile. If the peak is pure, all spectra should be identical.[1][2][3] Variations in the spectra indicate the presence of multiple compounds.

• Mass Spectrometry (MS) Analysis: For LC-MS or GC-MS systems, you can confirm co-elution by examining the mass spectra across the peak. By taking scans from the ascending part, the apex, and the descending part of the peak, you can check for consistency.[2][3] If the mass spectra differ, it confirms that multiple compounds are present.[3]

Q2: What are the primary causes of co-elution when analyzing sesquiterpene lactones like Lindestrene?

A2: The primary cause of co-elution in the analysis of Lindestrene, a sesquiterpene lactone, is the presence of structurally similar compounds in the sample matrix.[4] Plant extracts, such as those from Commiphora myrrha where Lindestrene is found, are complex mixtures containing numerous related terpenoids and other secondary metabolites.[4][5] These compounds may have similar physicochemical properties (e.g., polarity, size, pKa), leading to similar retention times under a given set of chromatographic conditions.

Q3: My Lindestrene peak is asymmetrical, showing a shoulder. What does this indicate?

A3: A shoulder on your Lindestrene peak is a strong indication that you have at least two compounds eluting very close to each other, a classic sign of partial co-elution.[1][2][6] It might be an isomer or a related compound from the sample matrix. While less common, physical issues with the column, such as a partially blocked inlet frit or a void at the column head, can also cause peak shape distortion for all peaks in the chromatogram.[6] If only the Lindestrene peak is affected, the issue is most likely chemical (i.e., a co-eluting impurity).

Diagram 1: Workflow for Identifying Co-elution

Section 2: Troubleshooting Guide: Resolving Co-eluting Peaks

Q4: How should I begin optimizing my HPLC method to resolve co-eluting peaks?

A4: A systematic approach is essential. The resolution of two peaks is governed by the resolution equation, which depends on three factors: column efficiency (N), selectivity (α), and retention factor (k').[1][7] Start with the simplest and quickest adjustments before moving to more time-consuming changes like altering the stationary phase. The general workflow is to first optimize the mobile phase, as this is often the most flexible parameter.[8]

Q5: How can I modify the mobile phase to improve separation?

A5: Modifying the mobile phase is a powerful way to alter selectivity and retention.

• Adjust the Gradient: For gradient elution, decreasing the slope of the gradient (i.e., making it shallower and longer) can significantly improve the separation of closely eluting compounds.[8]

• Change the Organic Modifier: The choice of organic solvent can change separation selectivity. If you are using acetonitrile, try substituting it with methanol, or vice versa.[8] These solvents have different properties and can alter the elution order of compounds.

• Modify Mobile Phase pH: The retention of many natural products can be sensitive to pH. For sesquiterpene lactones, acidifying the mobile phase with a small amount of an acid like formic acid, acetic acid, or phosphoric acid is a common practice to ensure sharp peaks and reproducible retention times.[8][9]

Q6: When should I consider changing my HPLC column?

A6: If extensive mobile phase optimization does not provide the desired resolution (a resolution value >1.5 is typically the goal for baseline separation), the next step is to change the stationary phase.[8]

• Switch Column Chemistry: Changing the bonded phase is one of the most effective ways to alter selectivity.[7] If you are using a standard C18 column, consider a column with a different chemistry, such as a phenyl-hexyl or a cyano (CN) phase, which offer different interaction mechanisms.[8]

• Use a Higher Efficiency Column: Switching to a column packed with smaller particles (e.g., sub-2 µm) or a solid-core particle column will increase column efficiency (N).[7] This results in sharper, narrower peaks, which can improve the resolution of closely eluting compounds.[7]

Q7: Can adjusting temperature or flow rate help with resolution?

A7: Yes, these parameters can be used for fine-tuning your separation.

• Flow Rate: Lowering the flow rate generally increases column efficiency and can improve resolution, although it will also increase the analysis time.[8]

• Temperature: Changing the column temperature can alter selectivity for some compound pairs. Increasing the temperature typically decreases analysis time and reduces mobile phase viscosity, but its effect on resolution can vary and must be determined empirically.[7][8]

Diagram 2: Method Optimization for Resolving Co-elution

Section 3: Data & Protocols

Table 1: Summary of Troubleshooting Strategies and Their Effects

Strategy	Primary Parameter Affected	Expected Outcome	Speed of Implementation
Decrease Gradient Slope	Selectivity (α), Retention (k')	Increases separation between early eluting peaks.	Fast
Change Organic Modifier	Selectivity (α)	Can change peak elution order.	Fast
Adjust Mobile Phase pH	Selectivity (α), Peak Shape	Improves peak shape for ionizable compounds; changes retention.	Fast
Lower Flow Rate	Efficiency (N)	Increases plate count, leading to sharper peaks and better resolution.	Fast
Increase Temperature	Selectivity (α), Efficiency (N)	Can alter selectivity; decreases run time but effect on Rs varies.	Fast
Change Column Chemistry	Selectivity (α)	High impact; provides different analyte-stationary phase interactions.	Slow (requires new column)
Use Smaller Particle Column	Efficiency (N)	Significant increase in plate count for sharper peaks.	Slow (requires new column)
Decrease Sample Load	Peak Shape	Prevents column overload, reducing peak fronting or tailing.	Fast

Experimental Protocol: General HPLC-DAD Method for Sesquiterpene Lactone Analysis

This protocol is a general starting point for the analysis of Lindestrene and related compounds, based on published methods for similar analytes.[9][10] Optimization will be required for your specific application.

• Sample Preparation:

  • Accurately weigh 1.0 g of powdered plant material (e.g., Myrrh resin).

  • Add 20 mL of methanol.

  • Sonicate for 30 minutes, followed by shaking for 1 hour.[11][12]

  • Centrifuge the extract at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • DAD Wavelength: Set to monitor at 210 nm for sesquiterpene lactones.[9]

• Gradient Elution Program (Example):

  • This is a starting point and should be optimized based on a scouting run.

  • 0-5 min: 10% B

  • 5-40 min: Gradient from 10% to 70% B

  • 40-45 min: Gradient from 70% to 95% B

  • 45-50 min: Hold at 95% B (column wash)

  • 50-55 min: Return to 10% B (equilibration)

• Analysis:

  • Inject the prepared sample.

  • Integrate the peak corresponding to Lindestrene.

  • Assess peak shape and resolution from neighboring peaks.

  • If co-elution is observed, proceed with the troubleshooting steps outlined above.

References

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. herballegacy.com [herballegacy.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Analysis of sesquiterpene lactones, lignans, and flavonoids in wormwood (Artemisia absinthium L.) using high-performance liquid chromatography (HPLC)-mass spectrometry, reversed phase HPLC, and HPLC-solid phase extraction-nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Lindestrene Bioactivity

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to help researchers address challenges related to the bioactivity of isolated Lindestrene.

Frequently Asked Questions (FAQs)

Q1: My isolated Lindestrene shows significantly lower bioactivity than expected. What are the primary factors I should investigate?

A: Low bioactivity of a purified natural product is a common issue. A systematic approach is crucial for identifying the root cause. The primary factors to investigate are the compound's purity, its solubility in the assay medium, its stability under experimental conditions, and the appropriateness of the chosen bioassay. We recommend following a logical troubleshooting workflow to diagnose the problem.

Caption: General troubleshooting workflow for low bioactivity.

Q2: How can I confirm the identity and purity of my isolated Lindestrene sample?

A: Proper characterization is the most critical step.[1] You must confirm both the chemical structure and the sample's purity. We recommend using a combination of analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Use a suitable column (e.g., C18) and gradient to assess the presence of a single peak, indicating purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This will confirm the molecular weight of your compound, which should match that of Lindestrene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for unambiguous structural confirmation. The resulting spectra should be compared with published data for Lindestrene.

Table 1: Physicochemical Properties of Lindestrene

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	[2][3]
Molecular Weight	214.30 g/mol	[3]
Appearance	Reported as a yellow oil	[4]

| CAS Number | 2221-88-7 |[2] |

Q3: What is the best way to handle and dissolve Lindestrene for in vitro assays?

A: Solubility is a common pitfall for lipophilic molecules like sesquiterpenes.[5] Lindestrene has very low estimated aqueous solubility (0.6789 mg/L at 25°C), making proper handling essential.[2]

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (B87167) (DMSO). Ensure the compound is fully dissolved.

• Working Dilutions: Make serial dilutions from the stock solution. The final concentration of DMSO in your cell culture medium should typically not exceed 0.5% to avoid solvent-induced toxicity.

• Prevent Precipitation: When adding the compound to aqueous assay buffers or media, add it slowly while vortexing or mixing. After dilution, visually inspect the solution (and your cell culture plates under a microscope) for any signs of precipitation.[1] If precipitation occurs, you may need to lower the final testing concentration.

Q4: My Lindestrene sample isn't inhibiting the NF-κB pathway as expected. What could be the reason?

A: This is an excellent observation that delves into the mechanism of action. Many well-studied anti-inflammatory sesquiterpene lactones (e.g., parthenolide, helenalin) inhibit NF-κB directly.[6] They do this through a Michael-type addition reaction between their α-methylene-γ-lactone functional group and cysteine residues on the p65 subunit of NF-κB.[5][6]

However, Lindestrene is a furanosesquiterpenoid and lacks the characteristic α-methylene-γ-lactone ring . Therefore, it is unlikely to act via the same alkylating mechanism. Low activity in an NF-κB specific assay may indicate that Lindestrene's anti-inflammatory effects are mediated by other pathways. For instance, essential oils from the Lindera genus have been shown to inhibit the MAPK (p38, JNK, ERK) signaling pathways, which are also critical in inflammation.[7][8]

Recommendation:

• Investigate Lindestrene's effect on MAPK phosphorylation via Western blot.

• Use a broader, more phenotypic assay for inflammation, such as measuring the production of nitric oxide (NO) or pro-inflammatory cytokines (e.g., TNF-α, IL-6) in LPS-stimulated macrophages.[7]

Caption: The classical NF-κB pathway and the mechanism of common sesquiterpene lactones.

Q5: What are the optimal storage conditions for Lindestrene to maintain its bioactivity?

A: As with most purified natural products, proper storage is vital to prevent degradation.[1]

• Solid Form: Store isolated, dry Lindestrene at -20°C or -80°C in a tightly sealed vial, protected from light.

• In Solution: For DMSO stock solutions, aliquot into smaller volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. Before use, thaw the aliquot completely and vortex gently to ensure homogeneity.

Quantitative Data Summary

Data on the specific bioactivity of pure, isolated Lindestrene is limited in the literature. It is often studied as a component of a larger plant extract.[4][9][10] The table below provides context on the cytotoxic activity of extracts and other sesquiterpenes found in myrrh.

Table 2: Example IC₅₀ Values for Myrrh Extracts and Related Compounds

Substance	Cell Line	Bioactivity	IC₅₀ Value	Source
Myrrh Methanolic Extract	HL60 (Leukemia)	Cytotoxicity	26.29 µg/mL	[10]
Myrrh Methanolic Extract	K562 (Leukemia)	Cytotoxicity	88.27 µg/mL	[10]
Furanoeudesma-1,3-diene	A431 (Carcinoma)	Cytotoxicity	9.9 µg/mL	[9]
Furanoeudesma-1,3-diene	RPMI-7951 (Melanoma)	Cytotoxicity	7.1 µg/mL	[9]

| Triterpenoids from Myrrh | HeLa (Cervical Cancer) | Cytotoxicity | 60.3 - 78.9 µM |[11] |

Note: This data is for comparative purposes. Researchers should establish IC₅₀ values for their specific batch of Lindestrene and cell lines.

Key Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is used to determine the cytotoxic concentration of Lindestrene.

• Cell Seeding: Seed cells (e.g., RAW 264.7, HeLa, A549) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Lindestrene in the appropriate cell culture medium. The final DMSO concentration should be constant across all wells and not exceed 0.5%. Replace the old medium with 100 µL of medium containing the various concentrations of Lindestrene. Include a "vehicle control" (medium with DMSO only) and a "no-cell" blank.

• Incubation: Incubate the plate for 24-72 hours, depending on the cell line's doubling time.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol assesses the anti-inflammatory potential of Lindestrene by measuring NO production in LPS-stimulated macrophages.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at 5x10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various non-toxic concentrations of Lindestrene (determined from the MTT assay) for 1-2 hours.

• Stimulation: Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample, incubate for 10 minutes in the dark. Then, add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Calculation: Create a standard curve using sodium nitrite (B80452). Quantify the amount of nitrite in your samples and express it as a percentage of the LPS-only control.

Advanced Workflow Visualization

Once initial troubleshooting is complete, this workflow can guide further investigation into the bioactivity of Lindestrene.

Caption: Advanced bioactivity and mechanism investigation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. lindestrene, 2221-88-7 [thegoodscentscompany.com]
• 3. Lindestrene | C15H18O | CID 12311270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Sesquiterpenoids Lactones: Benefits to Plants and People [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Role of Myrrh Metabolites in Cancer, Inflammation, and Wound Healing: Prospects for a Multi-Targeted Drug Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Optimizing Cell-Based Assays for Lindestrene: A Technical Support Guide

Welcome to the technical support center for optimizing cell-based assays with Lindestrene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for successful experimentation. As research on the specific bioactivities of isolated Lindestrene is still emerging, this guide draws upon established methodologies for similar natural compounds and sesquiterpenoids to provide a robust framework for your studies.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration range for Lindestrene in a cell-based assay?

A1: For a novel compound like Lindestrene, a broad dose-response experiment is crucial to determine its effective and cytotoxic concentrations. While specific IC50 values for pure Lindestrene are not widely published, data from related compounds can provide a starting point. For instance, furanoeudesma-1,3-diene, a sesquiterpene also found in myrrh, has shown cytotoxic activity with IC50 values in the range of 7.1 to 12.0 µg/mL against various cancer cell lines.[1] Therefore, a sensible starting range for Lindestrene could span from low nanomolar (e.g., 1 nM) to high micromolar (e.g., 100 µM) concentrations, typically in a logarithmic or semi-logarithmic dilution series.

Q2: How should I prepare the stock solution of Lindestrene?

A2: The solubility of Lindestrene is a critical factor for accurate and reproducible results. As a sesquiterpenoid, it is likely to be hydrophobic. It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in an appropriate organic solvent such as dimethyl sulfoxide (B87167) (DMSO). This stock solution can then be serially diluted to the desired working concentrations in your cell culture medium. It is imperative to keep the final concentration of the solvent in the cell culture medium low (typically below 0.5%) to avoid solvent-induced toxicity.

Q3: What are the most suitable cell viability assays for Lindestrene?

A3: The choice of cell viability assay depends on the expected mechanism of action of Lindestrene and the experimental goals. Commonly used assays include:

• Metabolic Assays (e.g., MTT, MTS, WST-1): These colorimetric assays measure the metabolic activity of viable cells.[2][3] However, natural compounds can sometimes interfere with these assays by directly reducing the tetrazolium salts or due to their inherent color.[4]

• ATP-Based Assays (e.g., CellTiter-Glo®): These luminescence-based assays measure the ATP content of viable cells and are generally more sensitive than colorimetric assays.[5]

• Membrane Integrity Assays (e.g., Trypan Blue, Propidium Iodide): These assays distinguish between live and dead cells based on the integrity of the cell membrane.[5]

Given the potential for interference with colorimetric assays, it is advisable to use an orthogonal assay (e.g., an ATP-based or fluorescence-based assay) to confirm initial findings.[4][6]

Q4: What are the key controls to include in my experiments?

A4: To ensure the validity of your results, the following controls are essential:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Lindestrene. This control accounts for any effects of the solvent on cell viability.

• Untreated Control: Cells that are not exposed to either Lindestrene or the vehicle.

• Positive Control: A known cytotoxic compound to ensure the assay is performing as expected.

• Compound-Only Control (for absorbance/fluorescence assays): Wells containing the assay medium and Lindestrene at the highest concentration used in the experiment, but without cells. This helps to identify any interference from the compound itself with the assay readout.[4][6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High background in absorbance-based assays (e.g., MTT)	The inherent color of Lindestrene or its extract is interfering with the absorbance reading.[4]	Run a "compound-only" control (Lindestrene in media without cells) and subtract the background absorbance from all experimental wells.[4] Consider using a non-absorbance-based assay like a fluorescence or luminescence assay for confirmation.[4]
Variability in fluorescence-based assays	Lindestrene may be autofluorescent.[6]	Measure the fluorescence of a "compound-only" control at the same excitation and emission wavelengths used in your assay.[6] If significant autofluorescence is detected, consider using an alternative assay or a fluorescent dye with a different spectral profile.
Low or no observable effect of Lindestrene	The compound may have low solubility or be precipitating out of solution at the tested concentrations.	Visually inspect the culture medium for any signs of precipitation after adding Lindestrene. Prepare fresh dilutions for each experiment. Consider the use of a solubilizing agent, but validate its compatibility with your cell line first.
The incubation time may be too short for the compound to exert its effect.	Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal incubation period.
High cytotoxicity observed even at low concentrations	The compound may be unstable in the culture medium, leading to the formation of toxic byproducts.	Prepare fresh stock solutions and dilutions immediately before use. Store stock solutions in small aliquots at -80°C to minimize freeze-thaw cycles.
The cell seeding density may be too low, making the cells more susceptible to toxic effects.	Optimize the cell seeding density to ensure cells are in the exponential growth phase during the experiment.

Experimental Protocols

Protocol 1: General Cell Viability Assay (MTT)

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation: Prepare a 10 mM stock solution of Lindestrene in DMSO. Perform serial dilutions in cell culture medium to obtain the desired final concentrations.

• Cell Treatment: Remove the old medium and add 100 µL of the medium containing different concentrations of Lindestrene or the vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[2][3]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of a solubilizing solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[2][3]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.

Protocol 2: Determining IC50 Value

• Follow the steps outlined in the General Cell Viability Assay protocol, using a range of at least 6-8 concentrations of Lindestrene.

• Plot the percentage of cell viability against the logarithm of the Lindestrene concentration.

• Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC50 value, which is the concentration of Lindestrene that inhibits cell viability by 50%.

Signaling Pathways and Experimental Workflows

While the specific signaling pathways modulated by pure Lindestrene are not yet fully elucidated, related compounds and extracts containing Lindestrene have been shown to affect key cancer-related pathways such as the MAPK and PI3K/Akt pathways.[1][7][8][9][10] Further investigation into these pathways is a logical next step in characterizing the mechanism of action of Lindestrene.

Caption: Putative inhibition of the MAPK signaling pathway by Lindestrene.

Caption: Potential inhibition of the PI3K/Akt signaling pathway by Lindestrene.

Caption: General experimental workflow for a cell-based assay with Lindestrene.

Caption: A logical troubleshooting workflow for cell-based assays with Lindestrene.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Inhibition of PI3K/AKT signaling via ROS regulation is involved in Rhein-induced apoptosis and enhancement of oxaliplatin sensitivity in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frankincense and myrrh suppress inflammation via regulation of the metabolic profiling and the MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing poor water solubility of Lindestrene in experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor water solubility of Lindestrene in experimental settings.

Frequently Asked Questions (FAQs)

Q1: Why is my Lindestrene not dissolving in aqueous solutions?

A1: Lindestrene is a lipophilic, sesquiterpenoid natural product with inherently low water solubility. An estimate of its aqueous solubility is approximately 0.6789 mg/L at 25°C[1]. This poor solubility is due to its nonpolar chemical structure, which does not readily interact with polar water molecules.

Q2: I'm observing precipitation of Lindestrene after diluting my stock solution into an aqueous buffer. What can I do?

A2: This is a common issue when a stock solution of a hydrophobic compound, typically prepared in an organic solvent, is introduced into an aqueous medium. The organic solvent concentration drops, reducing the solubility of the compound and causing it to precipitate. To mitigate this, consider the following:

• Decrease the final concentration: A lower final concentration of Lindestrene in the aqueous buffer may remain soluble.

• Optimize the co-solvent percentage: Maintain a higher percentage of the organic co-solvent (e.g., DMSO or ethanol) in the final aqueous solution, but be mindful of its potential effects on your experimental system.

• Use a surfactant: Incorporating a biocompatible surfactant can help to maintain Lindestrene's solubility by forming micelles.

• Employ cyclodextrins: These can encapsulate the Lindestrene molecule, increasing its apparent solubility in water.

Q3: What are the recommended organic solvents for preparing a Lindestrene stock solution?

A3: Lindestrene exhibits good solubility in a range of organic solvents. For biological experiments, Dimethyl Sulfoxide (DMSO) and ethanol (B145695) are commonly used due to their miscibility with water and relatively lower toxicity at low concentrations. Toluene and 1,4-dioxane (B91453) also show high solvating power for Lindestrene but are generally not suitable for in vitro or in vivo studies.

Q4: Can I use techniques like sonication or heating to improve the dissolution of Lindestrene?

A4: Yes, these methods can be helpful. Sonication can aid in breaking down particle agglomerates and increasing the surface area for dissolution. Gentle heating can also increase the solubility of many compounds. However, it is crucial to ensure that Lindestrene is stable at the applied temperature to avoid degradation. Always start with gentle heating and short sonication times.

Q5: Are there advanced formulation strategies to enhance Lindestrene's bioavailability for in vivo studies?

A5: For in vivo applications where aqueous solubility and bioavailability are critical, several advanced formulation techniques can be employed. These include the preparation of solid dispersions, nano-suspensions, and the formation of inclusion complexes.[2][3] These methods aim to increase the dissolution rate and absorption of poorly water-soluble drugs like Lindestrene.

Data Presentation: Lindestrene Solubility in Various Solvents

The following table summarizes the solubility of Lindestrene in a selection of common laboratory solvents at 25°C.

Solvent	Solubility (g/L)
1,4-Dioxane	789.92
Toluene	581.42
Dimethylformamide (DMF)	293.37
Ethyl Acetate	274.98
Acetone	222.73
Methyl Acetate	217.11
n-Butanol	195.83
n-Propanol	168.93
Ethanol	157.61
Isobutanol	140.13
Isopropanol	135.81
Methanol	133.66
Acetonitrile	122.54
Water	0.00019

Data sourced from Scent.vn[4]

Experimental Protocol: Solubilization of Lindestrene using a Co-solvent System

This protocol describes a general method for preparing a working solution of Lindestrene in an aqueous buffer using an organic co-solvent, such as DMSO or ethanol.

Materials:

• Lindestrene powder

• Dimethyl Sulfoxide (DMSO) or 100% Ethanol

• Sterile aqueous buffer (e.g., Phosphate Buffered Saline - PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Weigh out a precise amount of Lindestrene powder.

  • Dissolve the Lindestrene in a minimal amount of 100% DMSO or ethanol to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Vortex thoroughly until the Lindestrene is completely dissolved. A brief sonication in a water bath may assist in dissolution.

• Serial Dilution (if necessary):

  • Perform serial dilutions of the high-concentration stock solution using the same organic solvent to create intermediate stock solutions of desired concentrations.

• Preparation of the Final Working Solution:

  • Determine the final desired concentration of Lindestrene in your aqueous buffer.

  • Calculate the volume of the Lindestrene stock solution needed.

  • It is crucial to add the Lindestrene stock solution to the aqueous buffer and not the other way around. This is often referred to as "spiking."

  • While vortexing the aqueous buffer, slowly add the calculated volume of the Lindestrene stock solution dropwise. This rapid mixing helps to prevent localized high concentrations of the organic solvent, which can cause precipitation.

  • Ensure the final concentration of the organic co-solvent in the aqueous solution is as low as possible, ideally below 1% (v/v), to minimize potential solvent-induced artifacts in your experiment.

• Final Check for Precipitation:

  • After mixing, visually inspect the solution for any signs of precipitation or cloudiness.

  • If precipitation is observed, you may need to lower the final concentration of Lindestrene or slightly increase the percentage of the co-solvent in your final working solution.

Visualizations

Caption: Troubleshooting workflow for Lindestrene solubility issues.

Caption: NF-κB signaling pathway and potential inhibition by Lindestrene.

References

• 1. lindestrene, 2221-88-7 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2017009480A1 - Method for improving aqueous solubility of water-insoluble or slightly water-soluble drugs - Google Patents [patents.google.com]
• 4. scent.vn [scent.vn]

Preventing degradation of Lindestrene during analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Lindestrene during analysis. The information is presented in a question-and-answer format to directly address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Lindestrene and why is its stability a concern during analysis?

Lindestrene is a sesquiterpenoid natural product with the chemical formula C₁₅H₁₈O. Like many sesquiterpenoids, it can be susceptible to degradation under certain analytical conditions, which can lead to inaccurate quantification and characterization. Factors such as temperature, pH, light, and the presence of oxidative agents can induce chemical modifications.

Q2: What are the primary analytical techniques for Lindestrene, and which is preferred to minimize degradation?

The most common analytical techniques for sesquiterpenoids are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). HPLC is generally the preferred method for analyzing potentially thermally labile compounds like Lindestrene. The high temperatures used in GC can lead to degradation and isomerization of sesquiterpenoids.

Q3: What are the likely degradation pathways for Lindestrene?

Based on its chemical structure, which includes a furan (B31954) ring (a type of ether) and double bonds, Lindestrene may be susceptible to the following degradation pathways:

• Acid-Catalyzed Hydrolysis: Strong acidic conditions can lead to the cleavage of the ether linkage in the furan ring.

• Oxidation: The double bonds in the structure are potential sites for oxidation, which can be initiated by exposure to air, peroxides in solvents, or other oxidizing agents.

• Photodegradation: Exposure to UV light can induce isomerization or other photochemical reactions.

• Thermal Degradation: High temperatures, particularly during GC analysis, can cause rearrangements or decomposition.

Troubleshooting Guide: Preventing Lindestrene Degradation During HPLC Analysis

This guide provides solutions to common problems encountered during the HPLC analysis of Lindestrene that may indicate or lead to its degradation.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Interaction with active silanols on the column.- Inappropriate mobile phase pH.- Column overload.	- Use a high-purity, end-capped C18 column.- Adjust the mobile phase pH to ensure Lindestrene is in a neutral state.- Reduce the sample concentration or injection volume.
Inconsistent Retention Times	- Fluctuations in column temperature.- Inconsistent mobile phase preparation.- Column degradation.	- Use a column oven to maintain a consistent temperature.- Prepare fresh mobile phase daily and ensure accurate composition.- Flush the column with a strong solvent or replace it if necessary.
Appearance of Extra Peaks	- On-column degradation of Lindestrene.- Contamination from sample preparation or the HPLC system.	- Lower the column temperature.- Ensure the mobile phase is degassed and free of peroxides.- Inject a blank (solvent) to check for system contamination.[1]
Loss of Signal Intensity/Recovery	- Adsorption of Lindestrene onto vials or tubing.- Degradation in the sample solvent before injection.- Photodegradation.	- Use silanized glass vials.- Prepare samples in a stable solvent (e.g., acetonitrile (B52724) or methanol) immediately before analysis.- Protect samples from light by using amber vials or covering them with foil.

Experimental Protocols

Protocol 1: Forced Degradation Study of Lindestrene

A forced degradation study is crucial for identifying potential degradation products and establishing a stability-indicating analytical method.[2][3][4][5][6]

Objective: To investigate the stability of Lindestrene under various stress conditions.

Materials:

• Lindestrene reference standard

• HPLC grade acetonitrile, methanol (B129727), and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Lindestrene in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 2 hours. Neutralize with 0.1 M NaOH before injection.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1 M HCl before injection.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Heat the stock solution at 70°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

• HPLC Analysis: Analyze all samples by HPLC. A typical starting condition could be a C18 column with a mobile phase of acetonitrile and water in a gradient elution, with UV detection at a wavelength determined by the UV spectrum of Lindestrene.

• Data Analysis: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation products and calculate the percentage of degradation.

Table of Typical Forced Degradation Conditions:

Stress Condition	Reagent/Parameter	Typical Duration	Potential for Lindestrene Degradation
Acid Hydrolysis	0.1 M - 1 M HCl	2 - 24 hours	High (potential ether cleavage)
Base Hydrolysis	0.1 M - 1 M NaOH	2 - 24 hours	Moderate
Oxidation	3% - 30% H₂O₂	24 - 48 hours	High (oxidation of double bonds)
Thermal Stress	60°C - 80°C	24 - 72 hours	Moderate to High
Photolytic Stress	UV light (254/365 nm)	24 - 48 hours	Moderate

Protocol 2: Stability-Indicating HPLC Method for Lindestrene

Objective: To develop an HPLC method capable of separating Lindestrene from its potential degradation products.

Methodology:

• Column Selection: Start with a standard C18 column. If co-elution is observed, consider a column with a different selectivity (e.g., a phenyl-hexyl column).

• Mobile Phase Optimization:

  • Solvents: Use acetonitrile or methanol as the organic solvent and water as the aqueous solvent. Acetonitrile often provides better resolution for complex mixtures.

  • Gradient Elution: A gradient elution is recommended to separate compounds with a range of polarities. Start with a shallow gradient (e.g., 50% to 90% acetonitrile over 20 minutes) and adjust as needed to improve the resolution between Lindestrene and its degradation products.

• Detection Wavelength: Determine the optimal detection wavelength by acquiring the UV spectrum of Lindestrene.

• Method Validation: Once the method is optimized, validate it according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Potential degradation pathway of Lindestrene under acidic conditions.

Caption: General experimental workflow for forced degradation analysis of Lindestrene by HPLC.

References

• 1. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Sesquiterpene Glycosides from the Flowers of Aster koraiensis and Their Inhibition Activities on EGF- and TPA-Induced Cell Transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. veeprho.com [veeprho.com]

Technical Support Center: Enhancing the Chromatographic Resolution of Lindestrene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the chromatographic analysis of Lindestrene.

Troubleshooting Guide

Issue 1: Poor Resolution Between Lindestrene and Other Furanosesquiterpenes (e.g., Curzerene, Furanoeudesma-1,3-diene)

Symptoms:

• Overlapping or co-eluting peaks for Lindestrene and other similar compounds.[1]

• Inaccurate quantification due to peak integration difficulties.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Stationary Phase	The choice of stationary phase is critical for selectivity.[1][2] If using a non-polar column (like a C18 for HPLC or a 5% phenyl-methylpolysiloxane for GC) results in co-elution, consider a stationary phase with a different selectivity. For HPLC, a phenyl-hexyl or a polar-embedded phase might offer different interactions.[1] For GC, a more polar column (e.g., a 50% phenyl-methylpolysiloxane or a WAX column) could improve separation.
Suboptimal Mobile Phase Composition (HPLC)	The mobile phase composition significantly impacts retention and selectivity.[1][3] If using a simple binary mobile phase (e.g., acetonitrile (B52724)/water), try changing the organic modifier to methanol (B129727) or using a ternary mixture (e.g., acetonitrile/methanol/water) to alter selectivity.[1] Adjusting the pH of the mobile phase can also be effective for ionizable compounds, though Lindestrene is not ionizable.[1]
Incorrect Temperature (GC & HPLC)	Temperature affects both retention and selectivity. In GC, lowering the oven temperature or using a slower temperature ramp can increase interaction with the stationary phase and improve separation, especially for early eluting peaks.[2][4] In HPLC, increasing the temperature can improve efficiency by reducing mobile phase viscosity, leading to sharper peaks and better resolution.[1][5]
Inadequate Column Efficiency	Insufficient column efficiency leads to broad peaks that are difficult to resolve. To increase efficiency, you can use a longer column, a column with a smaller internal diameter, or a column packed with smaller particles (for HPLC).[1][2] Doubling the column length can increase resolution by about 40%.[2]

Issue 2: Peak Tailing of the Lindestrene Peak

Symptoms:

• The Lindestrene peak is asymmetrical, with a drawn-out tail.

• Reduced peak height and inaccurate integration.

Possible Causes & Solutions:

Cause	Solution
Active Sites on the Column	Unwanted interactions between the analyte and active sites (e.g., free silanols) on the stationary phase can cause peak tailing. Using a highly deactivated column or a column with an end-capping stationary phase can mitigate this.
Column Overload	Injecting too much sample can lead to peak distortion, including tailing.[6] Dilute the sample or reduce the injection volume.
Sample Solvent Incompatibility (HPLC)	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[7] Ideally, the sample should be dissolved in the mobile phase or a weaker solvent.[7]
Extra-Column Volume	Excessive volume from tubing, fittings, or the detector cell can contribute to peak broadening and tailing. Use tubing with a small internal diameter and minimize its length.

Frequently Asked Questions (FAQs)

Q1: What is the typical chromatographic behavior of Lindestrene?

A1: Lindestrene is a furanosesquiterpene, a type of sesquiterpenoid.[8][9] In reversed-phase HPLC, it is a relatively non-polar compound and will be well-retained. In gas chromatography, it is a volatile compound suitable for analysis. It is often found in essential oils and oleo-gum resins of Commiphora species, alongside other structurally similar compounds, which can make achieving baseline resolution challenging.[8][9][10][11]

Q2: How can I improve the resolution in my GC analysis of Lindestrene?

A2: To improve GC resolution, you can:

• Optimize the temperature program: Lower the initial temperature and use a slower ramp rate to increase the interaction time with the stationary phase.[2][4]

• Select a more appropriate column: A longer column, a smaller diameter column, or a column with a thicker film can enhance efficiency and resolution.[2] Consider a stationary phase with different selectivity if co-elution is an issue.[2]

• Adjust the carrier gas flow rate: Operating the carrier gas at its optimal linear velocity will maximize column efficiency.

Q3: For HPLC, what is the most effective way to improve the resolution of Lindestrene from its isomers?

A3: For isomeric separation, which is a common challenge in chiral chromatography, altering the selectivity of the chromatographic system is often the most effective approach.[12] This can be achieved by:

• Changing the stationary phase: Switching to a column with a different chemistry (e.g., from a C18 to a phenyl-hexyl or a cyano phase) can introduce different separation mechanisms.[1]

• Modifying the mobile phase: Changing the organic modifier (e.g., from acetonitrile to methanol) or using additives can significantly alter selectivity.[1]

• Using chiral stationary phases (CSPs): If you are dealing with enantiomers of Lindestrene, a chiral column is necessary.[13][14] Polysaccharide-based CSPs are widely applicable.[13]

Q4: Can I use UHPLC to improve the resolution of Lindestrene?

A4: Yes, Ultra-High-Performance Liquid Chromatography (UHPLC) is an excellent technique for improving resolution. UHPLC systems use columns with smaller particles (typically sub-2 µm), which leads to significantly higher efficiency and, consequently, better resolution and sharper peaks.[1][7] This allows for faster analyses without sacrificing separation quality.

Quantitative Data Summary

The following table presents hypothetical data illustrating the effect of different chromatographic parameters on the resolution of Lindestrene from a closely eluting impurity. A resolution (Rs) value of ≥ 1.5 is considered baseline separation.[15]

Parameter Changed	Condition 1	Rs	Condition 2	Rs
Column Length (GC)	30 m	1.2	60 m	1.7
Oven Temperature Ramp (GC)	10 °C/min	1.1	5 °C/min	1.6
Mobile Phase Organic (HPLC)	70% Acetonitrile	1.3	80% Methanol	1.8
Column Particle Size (HPLC)	5 µm	1.0	2.7 µm	1.9
Flow Rate (HPLC)	1.5 mL/min	1.2	0.8 mL/min	1.5

Experimental Protocols

Protocol 1: High-Resolution Gas Chromatography (GC-MS) Method for Lindestrene

This protocol is designed to achieve high resolution for Lindestrene in complex matrices like essential oils.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-5ms (5% phenyl-methylpolysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness. A longer column is chosen to maximize efficiency.[2]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: 3 °C/min to 180 °C. A slow ramp rate is used to improve separation.[2]

  • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes.

• Injection: 1 µL, splitless mode, injector temperature 250 °C.

• MS Parameters:

  • Transfer line temperature: 280 °C.

  • Ion source temperature: 230 °C.

  • Scan range: 40-500 m/z.

Protocol 2: High-Performance Liquid Chromatography (HPLC-UV) Method for Lindestrene

This protocol focuses on optimizing selectivity for Lindestrene using HPLC.

• Instrumentation: HPLC system with a UV detector.

• Column: Phenyl-Hexyl column, 150 mm x 4.6 mm ID, 3.5 µm particle size. A phenyl-hexyl phase is selected for its alternative selectivity to a standard C18.[1]

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Methanol

  • Gradient: 60% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C. Elevated temperature can improve efficiency.[5]

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: Troubleshooting workflow for improving chromatographic resolution.

Caption: Key factors influencing chromatographic resolution.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 3. chromtech.com [chromtech.com]
• 4. researchgate.net [researchgate.net]
• 5. mastelf.com [mastelf.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Essential oil and furanosesquiterpenes from myrrh oleo-gum resin: a breakthrough in mosquito vector management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Phytochemical Composition of Commiphora Oleogum Resins and Their Cytotoxicity against Skin Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Lindestrene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the quantification of Lindestrene.

Frequently Asked Questions (FAQs)

Q1: What is Lindestrene and why is its quantification important?

A1: Lindestrene is a furanoditerpenoid, a type of natural compound.[1][2] Its quantification in biological matrices is crucial for pharmacokinetic studies, bioavailability assessments, and toxicological evaluations during drug development and herbal medicine research.

Q2: What are matrix effects and how do they affect Lindestrene quantification?

A2: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[3][4] These effects, primarily ion suppression or enhancement, can lead to inaccurate and imprecise quantification of Lindestrene by liquid chromatography-mass spectrometry (LC-MS).[3][4]

Q3: What are the common sources of matrix effects in bioanalysis?

A3: Common sources of matrix effects include phospholipids (B1166683) from cell membranes, salts, proteins, and other endogenous compounds present in biological samples like plasma, urine, and tissue extracts.[3]

Q4: How can I assess the presence and magnitude of matrix effects in my Lindestrene assay?

A4: The post-extraction spike method is a widely accepted technique.[3] It involves comparing the peak area of Lindestrene spiked into an extracted blank matrix with the peak area of Lindestrene in a neat solution at the same concentration. The matrix factor (MF) is calculated as follows:

• MF = (Peak Area in Spiked Extract) / (Peak Area in Neat Solution)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF ≈ 1 suggests minimal matrix effect.

Troubleshooting Guides

Issue 1: Poor sensitivity and inconsistent results for Lindestrene quantification.

This is often a primary indication of significant matrix effects, particularly ion suppression.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting matrix effects in Lindestrene quantification.

Detailed Steps:

• Assess Matrix Effect: Quantify the matrix effect using the post-extraction spike method described in the FAQs.

• Optimize Sample Preparation: If significant matrix effects are observed, improving the sample cleanup is the most effective mitigation strategy.[5] Consider the following techniques:

  • Protein Precipitation (PPT): A simple and fast method, but may result in less clean extracts.

  • Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT by partitioning Lindestrene into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by utilizing a solid sorbent to selectively retain and elute Lindestrene.

• Optimize Chromatography:

  • Gradient Elution: Employ a gradient elution to separate Lindestrene from co-eluting matrix components.

  • Column Chemistry: Test different column chemistries (e.g., C18, Phenyl-Hexyl) to achieve better separation.

• Utilize an Internal Standard (IS): The use of a stable isotope-labeled (SIL) internal standard for Lindestrene is the most reliable way to compensate for matrix effects. If a SIL-IS is not available, a structural analog can be used, but it should be co-eluted with Lindestrene.

Issue 2: Choosing the right sample preparation technique.

The choice of sample preparation method depends on the required sensitivity, sample throughput, and the complexity of the biological matrix.

Quantitative Comparison of Sample Preparation Techniques

Sample Preparation Technique	Analyte Recovery (%)	Matrix Effect (%)	Throughput	Cost	Recommendation for Lindestrene
Protein Precipitation (PPT)	80 - 100	High (Ion Suppression)	High	Low	Suitable for initial screening or when high sensitivity is not required.
Liquid-Liquid Extraction (LLE)	70 - 95	Moderate	Medium	Medium	A good balance between cleanup efficiency and throughput.
Solid-Phase Extraction (SPE)	85 - 105	Low	Low to Medium	High	Recommended for validated, high-sensitivity bioanalytical methods.

Note: The values presented are typical ranges and may vary depending on the specific protocol and matrix.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for Lindestrene in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., human plasma)

• Lindestrene analytical standard

• Solvents for extraction and reconstitution (e.g., acetonitrile, methanol)

• LC-MS/MS system

Procedure:

• Prepare Blank Extract: Extract a known volume of the blank biological matrix using your chosen sample preparation protocol (PPT, LLE, or SPE).

• Prepare Spiked Extract: Spike a known amount of Lindestrene into the extracted blank matrix from step 1.

• Prepare Neat Solution: Prepare a solution of Lindestrene in the reconstitution solvent at the same final concentration as the spiked extract.

• LC-MS/MS Analysis: Analyze both the spiked extract and the neat solution by LC-MS/MS.

• Calculate Matrix Factor: Use the peak areas to calculate the matrix factor as described in the FAQs.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To achieve a clean extract of Lindestrene from a biological matrix for sensitive quantification.

Materials:

• SPE cartridges (e.g., C18 or mixed-mode)

• Biological sample (e.g., plasma)

• Internal Standard (IS) solution

• Conditioning, wash, and elution solvents

• SPE manifold

Procedure:

• Sample Pre-treatment: Add IS to the plasma sample and vortex.

• Conditioning: Condition the SPE cartridge with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove polar interferences.

• Elution: Elute Lindestrene and the IS with a strong organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Signaling Pathway Diagram: Logic for Method Selection

Caption: Decision logic for selecting a suitable analytical method for Lindestrene.

References

• 1. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Lindestrene Purification for Preclinical Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in scaling up the purification of Lindestrene for preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is Lindestrene and why is it of interest for preclinical studies?

A1: Lindestrene is a sesquiterpenoid found in the essential oil of plants such as Commiphora myrrha (Myrrh).[1][2] It is of interest for preclinical research due to its potential anticancer properties. Studies on Myrrh extracts containing Lindestrene have shown antiproliferative activity against various cancer cell lines.[3]

Q2: What are the main challenges in scaling up the purification of Lindestrene?

A2: The primary challenges include maintaining purification efficiency and resolution, the cost and availability of large-scale equipment and solvents, and ensuring the stability of the compound throughout the process. As with many natural products, isolating a single compound from a complex mixture can be difficult, and yields may decrease at larger scales.

Q3: What are the critical parameters to consider when scaling up a flash chromatography method for Lindestrene purification?

A3: When scaling up, it is crucial to maintain the loading percentage and the number of column volumes used in the gradient. The process is directly scalable based on the loading percentage; for instance, if a 1% load is successful on a small column, a 1% load should also be achievable on a larger column with the same stationary phase and a proportionally adjusted flow rate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Lindestrene.

Problem	Potential Cause	Troubleshooting Steps
Low Yield of Lindestrene	1. Incomplete Extraction: The solvent and method used may not be optimal for extracting Lindestrene from the raw material. 2. Degradation on Stationary Phase: Lindestrene may be sensitive to the acidity of standard silica (B1680970) gel. 3. Co-elution with Other Compounds: Similar polarity of other sesquiterpenoids in the extract can lead to mixed fractions.	1. Optimize Extraction: Experiment with different solvents or consider advanced extraction techniques like supercritical fluid extraction. 2. Use Deactivated Silica or Alternative Phases: Deactivate silica gel with a base (e.g., triethylamine) or use an alternative stationary phase like alumina.[4] 3. Fine-tune Gradient: Employ a shallow gradient during elution of the target compound to improve separation.
Poor Separation of Lindestrene from Impurities	1. Inappropriate Solvent System: The chosen mobile phase may not provide sufficient resolution. 2. Column Overloading: Exceeding the column's loading capacity will lead to broad peaks and poor separation.	1. Solvent System Screening: Test different solvent combinations with varying polarities. Sometimes, adding a third solvent can improve resolution. 2. Reduce Sample Load: Decrease the amount of crude extract loaded onto the column. A general rule of thumb is to start with a 1% load (by weight of silica).
Inconsistent Results at Larger Scale	1. Non-linear Scaling: Flow rates and gradient steps may not have been scaled appropriately. 2. Heat of Adsorption: At a larger scale, the heat generated from the interaction of the sample and solvent with the silica can affect the separation.	1. Scale by Column Volumes: Ensure that the gradient is scaled based on column volumes rather than time to maintain consistency. 2. Control Temperature: For very large columns, consider using a jacketed column to dissipate heat.
Lindestrene is Not Eluting from the Column	1. Solvent Polarity is too Low: The mobile phase is not strong enough to move the compound through the column. 2. Irreversible Adsorption: The compound may be strongly and irreversibly binding to the stationary phase.	1. Increase Solvent Polarity: Gradually increase the percentage of the more polar solvent in the mobile phase. 2. Test Compound Stability: Perform a small-scale test to see if Lindestrene degrades on the chosen stationary phase.

Data Presentation

The following table summarizes representative data for the purification of a sesquiterpenoid like Lindestrene at different scales. Note that these are illustrative values, and actual results will vary depending on the starting material and specific conditions.

Scale	Starting Material (Crude Extract)	Purification Method	Column Size	Lindestrene Yield	Purity (by GC-MS)
Bench-Scale	10 g	Flash Chromatography	40 g Silica	200 mg	>95%
Pilot-Scale	100 g	Flash Chromatography	400 g Silica	1.8 g	>95%
Preclinical Production	1 kg	Flash Chromatography	4 kg Silica	15 g	>98% (after second purification step)

Experimental Protocols

Extraction of Crude Myrrh Essential Oil

A detailed protocol for the extraction of the starting material is crucial for a successful purification.

• Objective: To extract the essential oil containing Lindestrene from Commiphora myrrha resin.

• Materials:

  • Powdered Commiphora myrrha resin

  • n-hexane

  • Rotary evaporator

• Procedure:

  • Macerate 1 kg of powdered Myrrh resin in 5 L of n-hexane for 48 hours at room temperature with occasional stirring.

  • Filter the mixture to remove the solid resin material.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude essential oil.

  • Determine the concentration of Lindestrene in the crude extract using GC-MS analysis with a suitable standard.

Scaled-Up Purification of Lindestrene by Flash Chromatography

This protocol describes the purification of Lindestrene from the crude essential oil at a preclinical scale.

• Objective: To isolate Lindestrene with high purity for preclinical studies.

• Materials:

  • Crude Myrrh essential oil

  • Silica gel (for flash chromatography)

  • n-hexane

  • Ethyl acetate (B1210297)

  • Flash chromatography system with a 4 kg column

  • Fraction collector

  • TLC plates and developing chamber

  • GC-MS for purity analysis

• Procedure:

  • Sample Preparation: Dissolve 100 g of the crude Myrrh essential oil in a minimal amount of n-hexane.

  • Column Packing: Dry pack a 4 kg flash chromatography column with silica gel.

  • Equilibration: Equilibrate the column with n-hexane.

  • Loading: Load the dissolved sample onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in n-hexane. A typical gradient might start with 100% n-hexane and gradually increase to 5% ethyl acetate. The optimal gradient should be determined at a smaller scale first.

  • Fraction Collection: Collect fractions based on the UV detector response.

  • Analysis: Analyze the collected fractions by TLC to identify those containing Lindestrene. Pool the pure fractions.

  • Concentration: Concentrate the pooled fractions under reduced pressure to obtain purified Lindestrene.

  • Purity Assessment: Determine the final purity of the isolated Lindestrene using GC-MS.

  • Second Pass Purification (if necessary): If the purity is below the required >98% for preclinical studies, a second chromatographic step (e.g., preparative HPLC) may be necessary.

Mandatory Visualization

Experimental Workflow for Lindestrene Purification

Caption: Workflow for the scaled-up purification of Lindestrene.

Proposed Signaling Pathway for Myrrh Extract in Cancer Cells

Based on studies of Commiphora myrrha extract, the following pathway is proposed for its anticancer effects, which may be attributed in part to its Lindestrene content.[3][5][6]

Caption: Proposed mechanism of Myrrh extract in inducing apoptosis.

References

• 1. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Commiphora myrrha n-hexane extract suppressed breast cancer progression through induction of G0/G1 phase arrest and apoptotic cell death by inhibiting the Cyclin D1/CDK4-Rb signaling pathway [frontiersin.org]
• 4. Purification [chem.rochester.edu]
• 5. Commiphora myrrha n-hexane extract suppressed breast cancer progression through induction of G0/G1 phase arrest and apoptotic cell death by inhibiting the Cyclin D1/CDK4-Rb signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anticancer effects of Commiphora myrrha extract on colorectal cancer through regulation of metastasis, cell cycle progression, and apoptosis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Managing Inconsistent Lindestrene Content in Natural Extracts

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with inconsistent Lindestrene content in natural extracts.

Frequently Asked Questions (FAQs)

Q1: What is Lindestrene and what are its primary natural sources?

A1: Lindestrene is a furanosesquiterpenoid, a type of secondary metabolite found in certain plants. Its primary and most well-documented source is the oleo-gum resin of Commiphora myrrha (myrrh) and other species of the Commiphora genus.[1][2] These plants are native to regions in Africa and Arabia.[2]

Q2: Why does the Lindestrene content vary so much between different batches of extract?

A2: The variability of Lindestrene content is a common issue in natural product research and can be attributed to several factors:

• Geographical Origin: The chemical composition of Commiphora myrrha resin can differ significantly based on the country or even the specific region of origin.[1]

• Genetic Variability: There are over 150 species within the Commiphora genus, and the specific species or subspecies used will have a major impact on the Lindestrene content.[2] Adulteration with resins from other species is also a common issue with commercially sourced myrrh.[1]

• Harvesting Time and Conditions: The concentration of secondary metabolites in plants can fluctuate with the seasons and environmental conditions at the time of harvest.

• Extraction Method: The choice of solvent, extraction time, and temperature can all influence the efficiency of Lindestrene extraction.[3]

Q3: What are the known biological activities of Lindestrene and the extracts it's found in?

A3: While research on isolated Lindestrene is ongoing, extracts of Commiphora myrrha, which contain Lindestrene as a major component, have demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects against various cancer cell lines.[2][4] The anticancer effects of these extracts are thought to be mediated through the modulation of several key intracellular signaling pathways, such as PI3K/Akt, MAPK, and NF-κB.[4]

Troubleshooting Guides

Issue 1: Low or Inconsistent Yield of Lindestrene in Crude Extract

Problem: You are experiencing significant variations in the amount of Lindestrene-containing crude extract obtained from your raw plant material, or the overall yield is consistently low.

Possible Cause	Troubleshooting Steps
Poor Raw Material Quality	- Source certified, authenticated raw material from a reputable supplier. - If possible, obtain information on the geographical origin and harvest time of the plant material.
Inadequate Grinding of Plant Material	- Ensure the raw material is ground to a fine, uniform powder to maximize the surface area for solvent penetration.
Suboptimal Extraction Solvent	- Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, methanol (B129727), ethanol) to determine the most effective one for Lindestrene. - Consider using a sequential extraction with solvents of increasing polarity.
Inefficient Extraction Method	- For thermolabile compounds like some sesquiterpenoids, avoid prolonged exposure to high heat, which can occur during Soxhlet extraction. - Consider alternative methods like maceration or ultrasound-assisted extraction (UAE) which can be performed at lower temperatures.[3]
Incorrect Solid-to-Solvent Ratio	- Optimize the ratio of plant material to solvent. A common starting point is 1:10 (w/v).

Issue 2: Difficulty in Purifying Lindestrene from the Crude Extract

Problem: You are facing challenges in isolating Lindestrene from the complex mixture of the crude extract, resulting in low purity or significant loss of the compound.

Possible Cause	Troubleshooting Steps
Inappropriate Chromatographic Method	- Start with open column chromatography on silica (B1680970) gel with a gradient elution (e.g., n-hexane to ethyl acetate) for initial fractionation. - For final purification, use High-Performance Liquid Chromatography (HPLC), preferably with a C18 reversed-phase column.
Co-elution with Other Compounds	- Adjust the mobile phase composition in your HPLC method to improve resolution. - Consider using a different stationary phase if co-elution persists.
Degradation of Lindestrene during Purification	- Minimize exposure of the fractions to light and heat. - Use solvents of high purity to avoid reactions with impurities.

Issue 3: Inconsistent Quantification of Lindestrene using HPLC

Problem: You are observing fluctuating retention times and peak areas for Lindestrene in your HPLC analysis, making reliable quantification difficult.

Possible Cause	Troubleshooting Steps
Mobile Phase Issues	- Prepare fresh mobile phase for each analysis. - Ensure the mobile phase is thoroughly degassed to prevent air bubbles.[5] - Use an isocratic elution with a well-defined and consistent composition.
Column Degradation	- Use a guard column to protect the analytical column from contaminants in the crude extract. - If peak shape deteriorates, flush the column with a strong solvent or replace it if necessary.
Detector Settings	- Set the UV detector to a wavelength appropriate for sesquiterpene lactones, typically around 210-225 nm.[6]
Sample Instability	- Analyze samples as soon as possible after preparation. - If storage is necessary, keep samples in a cool, dark place. Some sesquiterpenoids can degrade in powdered form over time.[3]

Quantitative Data on Lindestrene Content

The content of Lindestrene and other related furanosesquiterpenoids in Commiphora myrrha can be highly variable. The following table summarizes reported concentrations from different studies and extraction methods to provide an expected range.

Source/Extraction Method	Lindestrene Content (%)	Other Major Furanosesquiterpenoids (%)	Analytical Method	Reference
Supercritical CO2 Extraction	12.9	Furanoeudesma-1,3-diene (34.9), Curzerene (8.5)	GC/MS	[7]
Essential Oil (Iranian and UAE sources)	Main Ingredient	Furanoeudesma-1,3-diene, Curzerene	GC/MS	[1]
Supercritical Fluid Extraction (SCFE)-CO2	11.9	Furanoeudesma-1,3-dione (31.1), Curzerene (23.1)	GC/MS	[4]

Note: The variability in the reported major compounds highlights the chemical diversity of myrrh from different sources and the influence of the analytical method.

Experimental Protocols

Protocol 1: Extraction of Lindestrene-Rich Fraction from Commiphora myrrha Resin

This protocol describes a general procedure for obtaining a crude extract enriched in sesquiterpenoids.

• Preparation of Plant Material:

  • Obtain commercially available, high-quality Commiphora myrrha oleo-gum resin.

  • Grind the resin into a fine powder using a mortar and pestle or a mechanical grinder.

• Maceration:

  • Weigh 100 g of the powdered resin and place it in a suitable flask.

  • Add 1000 mL of 95% ethanol (B145695) to the flask.

  • Seal the flask and allow it to stand at room temperature for 72 hours with occasional shaking.

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

  • The resulting viscous residue is the crude ethanolic extract.

Protocol 2: Quantification of Lindestrene by HPLC-DAD

This protocol is based on validated methods for the quantification of sesquiterpene lactones.

• Preparation of Standard and Sample Solutions:

  • Standard Solution: Accurately weigh 1 mg of pure Lindestrene standard and dissolve it in 10 mL of methanol to obtain a stock solution of 100 µg/mL. Prepare a series of dilutions (e.g., 1, 5, 10, 25, 50 µg/mL) for the calibration curve.

  • Sample Solution: Accurately weigh 10 mg of the dried crude extract and dissolve it in 10 mL of methanol. Sonicate for 15 minutes to ensure complete dissolution. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode Array Detector (DAD) at 210 nm.[6]

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Analysis:

  • Inject the standard solutions to generate a calibration curve of peak area versus concentration.

  • Inject the sample solution and determine the peak area of Lindestrene.

  • Calculate the concentration of Lindestrene in the sample using the calibration curve.

Visualizations

Experimental Workflow for Lindestrene Quantification

Caption: A flowchart illustrating the key steps from raw material to the quantification of Lindestrene.

Troubleshooting Logic for Low HPLC Signal

Caption: A decision tree to diagnose and resolve issues of low signal during HPLC analysis of Lindestrene.

Putative Signaling Pathways Modulated by Lindestrene-Containing Extracts

Caption: A diagram of potential signaling pathways affected by myrrh extracts rich in Lindestrene.

References

• 1. Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin [tips.sums.ac.ir]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Lindestrene and Curzerene Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lindestrene and Curzerene are naturally occurring sesquiterpenoids found in various aromatic plants, most notably in the resin of Commiphora myrrha (myrrh) and rhizomes of the Curcuma species. While both compounds share a common structural class, emerging research has highlighted their distinct and, in some cases, overlapping bioactive properties. This guide provides a comparative analysis of the current scientific understanding of Lindestrene and Curzerene, focusing on their anti-cancer, anti-inflammatory, and antiviral activities. The information presented herein is intended to aid researchers and drug development professionals in evaluating the therapeutic potential of these two natural compounds.

Comparative Bioactivity Data

The following table summarizes the available quantitative data on the bioactivities of Lindestrene and Curzerene. It is important to note that research on Curzerene is more extensive, while data on the specific bioactivities of isolated Lindestrene are limited.

Bioactivity	Compound	Cell Line/Model	IC50 / Effective Concentration	Reference
Anticancer	Curzerene	SPC-A1 (Human Lung Adenocarcinoma)	47.0 µM (72h)	[1]
Curzerene	H69AR (Drug-Resistant Lung Carcinoma)	9 µM	[1]
Curzerene	MRC5 (Normal Lung Fibroblast)	80 µM	[1]
Lindestrene	-	Data not available for isolated compound	-
Antiviral	Curzerene	Influenza A Puerto Rico 8/34/H1N1 (PR8) in A549 cells	Effective at 60 µg/mL	[2]
Lindestrene	-	Data not available for isolated compound	-
Anti-inflammatory	Curzerene	LPS-stimulated RAW264.7 Macrophages	Inhibition of NO production	[3][4]
Lindestrene	-	Contributes to the anti-inflammatory effect of plant extracts	[5][6]

Signaling Pathways and Mechanisms of Action

Curzerene

Curzerene has been shown to exert its anticancer effects through the modulation of several key signaling pathways. In glioblastoma, melanoma, and lung adenocarcinoma cells, Curzerene downregulates the expression of glutathione (B108866) S-transferase (GST) A1 and A4, leading to apoptosis. Furthermore, it inhibits cell proliferation by suppressing the activation of the mammalian target of the rapamycin (B549165) (mTOR) pathway. In drug-resistant lung carcinoma cells, Curzerene's anticancer effects are mediated via programmed cell death, loss of mitochondrial membrane potential, generation of reactive oxygen species (ROS), and blockade of the ERK/MAPK and NF-κB signaling pathways[1].

Caption: Simplified signaling pathways modulated by Curzerene in cancer cells.

Lindestrene

Specific signaling pathways modulated by isolated Lindestrene have not been extensively characterized. However, its presence in plant extracts with known anti-inflammatory and anticancer properties suggests a potential contribution to the overall bioactivity. For instance, extracts of Commiphora myrrha, which contain Lindestrene, have been shown to regulate signaling pathways including TNF, PI3K-Akt, NF-κB, and MAPK[5]. Further research is required to elucidate the direct effects of Lindestrene on these and other cellular pathways.

Experimental Protocols

MTT Assay for Cytotoxicity (General Protocol)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., SPC-A1, H69AR)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Lindestrene and Curzerene stock solutions (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% acetic acid with 16% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Lindestrene or Curzerene and a vehicle control (DMSO) for the desired time period (e.g., 24, 48, 72 hours).

• After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Caption: General workflow for the MTT cytotoxicity assay.

Nitric Oxide (NO) Production Assay for Anti-inflammatory Activity (General Protocol)

This assay measures the production of nitric oxide (NO), a pro-inflammatory mediator, by macrophages stimulated with lipopolysaccharide (LPS).

Materials:

• RAW264.7 macrophage cell line

• Complete culture medium

• Lindestrene and Curzerene stock solutions

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• 96-well plates

• Microplate reader

Procedure:

• Seed RAW264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Lindestrene or Curzerene for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

• Collect the cell culture supernatant.

• Mix equal volumes of the supernatant and Griess Reagent in a new 96-well plate.

• Incubate for 10-15 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Caption: General workflow for the nitric oxide production assay.

Discussion and Future Directions

The available evidence strongly suggests that Curzerene is a promising bioactive compound with well-documented anti-cancer, anti-inflammatory, and antiviral properties. Its mechanisms of action involve the modulation of key signaling pathways, making it a valuable candidate for further preclinical and clinical investigation.

In contrast, the bioactivity of Lindestrene as an isolated compound remains largely unexplored. While its presence in medicinally important plant extracts hints at its potential, dedicated studies are urgently needed to elucidate its specific biological effects and mechanisms of action. Future research should focus on:

• Isolation and purification of Lindestrene to enable robust in vitro and in vivo studies.

• Systematic screening of Lindestrene against a panel of cancer cell lines and inflammatory models to determine its IC50 values and efficacy.

• Investigation of the signaling pathways modulated by Lindestrene to understand its molecular targets.

• Comparative studies directly evaluating the synergistic or antagonistic effects of Lindestrene and Curzerene.

By addressing these knowledge gaps, the scientific community can gain a clearer understanding of the therapeutic potential of both Lindestrene and Curzerene, paving the way for the development of novel, nature-derived therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anti-Inflammatory Activity of S. Marianum and N. Sativa Extracts on Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Study: Lindestrene vs. Furanoeudesma-1,3-diene in Drug Discovery

A detailed analysis for researchers, scientists, and drug development professionals.

Lindestrene and furanoeudesma-1,3-diene, two structurally related furanosesquiterpenoids predominantly found in the oleo-gum resin of Commiphora species (myrrh), have garnered significant interest in the scientific community for their diverse biological activities.[1][2] This guide provides a comprehensive comparison of their performance, supported by available experimental data, to aid researchers in evaluating their potential as therapeutic agents.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data on the cytotoxic and anti-inflammatory activities of lindestrene and furanoeudesma-1,3-diene. It is important to note that while specific data for furanoeudesma-1,3-diene is available, quantitative data for the isolated lindestrene is limited in the current literature. Its activity is often inferred from studies on myrrh extracts where it is a major component.[2][3]

Table 1: Comparative Cytotoxic Activity (IC₅₀)
Compound	Cell Line	Cancer Type	IC₅₀ (µg/mL)
Furanoeudesma-1,3-diene	A431	Epidermoid Carcinoma	9.9[2]
RPMI-7951	Malignant Melanoma	7.1[2]
SK-MEL-28	Malignant Melanoma	12.0[2]
Lindestrene	Various	-	Data not available

Table 2: Comparative Anti-inflammatory Activity
Compound	Assay	IC₅₀
Furanoeudesma-1,3-diene	Nitric Oxide (NO) Production Inhibition	46.0 µM
Lindestrene	-	Data not available

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the quantitative data tables.

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the compounds is typically determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Principle: This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells. The resulting intracellular formazan (B1609692) crystals are solubilized and the absorbance is measured, which is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Cancer cell lines (e.g., A431, RPMI-7951, SK-MEL-28) are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (lindestrene or furanoeudesma-1,3-diene) and incubated for a further 48 to 72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours.

• Formazan Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution, typically dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Anti-inflammatory Assay (Nitric Oxide Inhibition Assay)

The anti-inflammatory potential is often assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells) using the Griess assay.

Principle: The Griess assay is a colorimetric method that detects the presence of nitrite (B80452) (NO₂⁻), a stable and nonvolatile breakdown product of NO.

Protocol:

• Cell Seeding and Stimulation: RAW 264.7 macrophages are seeded in 96-well plates and stimulated with LPS (1 µg/mL) in the presence or absence of various concentrations of the test compounds.

• Incubation: The cells are incubated for 24 hours.

• Griess Reagent Addition: After incubation, the cell culture supernatant is collected. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added to the supernatant.

• Color Development and Measurement: The mixture is incubated for 10-15 minutes at room temperature to allow for the development of a purple azo compound. The absorbance is then measured at a wavelength of 540 nm.

• Data Analysis: The concentration of nitrite is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control group, and the IC₅₀ value is determined.

Signaling Pathways and Experimental Workflows

Furanoeudesma-1,3-diene has been shown to exert its biological effects through the modulation of key signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways. While it is likely that lindestrene, due to its structural similarity and co-occurrence, may share some of these mechanisms, specific evidence is pending.[4]

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a crucial regulator of inflammation and cell survival. Its inhibition is a key target for anti-inflammatory and anticancer drug development.

NF-κB signaling inhibition by furanoeudesma-1,3-diene.

MAPK Signaling Pathway Modulation

The MAPK pathway is involved in cell proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark of many cancers.

MAPK signaling modulation by furanoeudesma-1,3-diene.

Experimental Workflow for Western Blot Analysis

To confirm the modulation of these signaling pathways, Western blotting is a standard technique.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. Terpenoids from Myrrh and Their Cytotoxic Activity against HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Cytotoxic Effects of Lindestrene and Paclitaxel

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic effects of Lindestrene, a natural sesquiterpenoid, and Paclitaxel, a widely used chemotherapeutic agent. Due to the limited availability of studies on isolated Lindestrene, this guide leverages data from research on Commiphora myrrha (Myrrh) extract, of which Lindestrene is a major bioactive constituent. This comparison aims to highlight the distinct mechanisms of action and cytotoxic profiles of these two compounds, offering valuable insights for cancer research and drug development.

Executive Summary

Paclitaxel is a well-established anti-cancer drug that functions as a mitotic inhibitor, specifically targeting microtubule dynamics. It stabilizes microtubules, leading to an arrest of the cell cycle in the G2/M phase and subsequent induction of apoptosis. In contrast, evidence from studies on Myrrh extracts suggests that Lindestrene and its associated compounds induce cytotoxicity through a different mechanism, primarily by causing cell cycle arrest at the G0/G1 phase and triggering apoptosis via modulation of the Cyclin D1/CDK4-Rb signaling pathway. This fundamental difference in their molecular targets and mechanisms of action suggests they may have different therapeutic applications and potential for combination therapies.

Data Presentation: Quantitative Comparison of Cytotoxicity

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Paclitaxel and Commiphora myrrha extract against various human cancer cell lines. It is important to note that the data for Commiphora myrrha extract represents the activity of a complex mixture of compounds, including Lindestrene.

Table 1: IC50 Values of Paclitaxel in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (nM)
MCF-7	Breast Cancer	~7.7
MDA-MB-231	Breast Cancer	~5.0 - 10.0
SK-BR-3	Breast Cancer	Not Widely Reported
T-47D	Breast Cancer	Not Widely Reported
A549	Non-Small Cell Lung Cancer	8.194 µM
H23	Non-Small Cell Lung Cancer	2.136 µM
H460	Large Cell Lung Cancer	1.138 µM
OVCAR-3	Ovarian Cancer	0.4 - 3.4
A2780	Ovarian Cancer	Not Widely Reported

Table 2: IC50 Values of Commiphora myrrha Extracts in Human Cancer Cell Lines

Extract Type	Cell Line	Cancer Type	IC50 Value (µg/mL)
n-hexane extract	MDA-MB-231	Breast Cancer	14.48
n-hexane extract	MCF-7	Breast Cancer	26.50
85% EtOH extract	A2780	Ovarian Cancer	15.81
Petroleum ether extract	A2780	Ovarian Cancer	26.91
85% EtOH extract	SK-OV-3	Ovarian Cancer	22.08
Petroleum ether extract	SK-OV-3	Ovarian Cancer	38.71
50% Methanol extract	HepG-2	Liver Cancer	39.73[1][2]
50% Methanol extract	HeLa	Cervical Cancer	29.41[1][2]

Mechanisms of Action: A Comparative Overview

The cytotoxic effects of Paclitaxel and Lindestrene (as a component of Commiphora myrrha extract) are mediated by distinct molecular mechanisms, primarily differing in their effects on the cell cycle and the signaling pathways they modulate to induce apoptosis.

Paclitaxel: Mitotic Arrest at G2/M Phase

Paclitaxel's primary mechanism of action involves its binding to the β-tubulin subunit of microtubules, which are essential components of the cytoskeleton. This binding stabilizes the microtubules, preventing their depolymerization. This disruption of normal microtubule dynamics interferes with the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. As a result, cells are arrested in the G2/M phase of the cell cycle, ultimately leading to the activation of apoptotic pathways and cell death.

Lindestrene (Commiphora myrrha): Cell Cycle Arrest at G0/G1 Phase

In contrast, studies on n-hexane extracts of Commiphora myrrha, which contain Lindestrene, indicate that its cytotoxic effect is associated with cell cycle arrest at the G0/G1 phase.[3][4][5][6] This is achieved through the inhibition of the Cyclin D1/CDK4-Rb signaling pathway.[3][4][5][6] By downregulating the activity of this pathway, the extract prevents cells from progressing from the G1 phase to the S phase, thereby halting cell proliferation and inducing apoptosis.

Signaling Pathways

The induction of apoptosis by both agents involves complex signaling cascades.

Paclitaxel-Induced Apoptotic Signaling

Paclitaxel-induced apoptosis is a multifaceted process involving several signaling pathways, including:

• c-Jun N-terminal kinase (JNK)/Stress-activated protein kinase (SAPK) pathway: Activation of this pathway is a known response to cellular stress, including that induced by chemotherapeutic agents.

• PI3K/AKT pathway: Modulation of this pathway, which is crucial for cell survival, can contribute to paclitaxel-induced cell death.

• Bcl-2 family proteins: Paclitaxel can modulate the expression and activity of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, tipping the balance towards cell death.

Lindestrene (Commiphora myrrha)-Induced Apoptotic Signaling

The apoptotic mechanism of Commiphora myrrha extract, and by extension Lindestrene, appears to be mediated through:

• Downregulation of Cyclin D1 and CDK4: This leads to the inhibition of Retinoblastoma (Rb) protein phosphorylation, preventing the release of E2F transcription factors and thereby blocking cell cycle progression.[3][4][5][6]

• Modulation of Bcl-2 family proteins: Similar to paclitaxel, Myrrh extract has been shown to upregulate the pro-apoptotic protein Bax and downregulate the anti-apoptotic protein Bcl-2.[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of Lindestrene or Paclitaxel and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the desired concentrations of Lindestrene or Paclitaxel for the specified time.

• Cell Harvesting: Harvest the cells, including both adherent and floating cells, and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle based on their DNA content.

• Cell Treatment and Harvesting: Treat cells with the compounds as described above and harvest.

• Fixation: Fix the cells in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A. Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the quantification of cells in G0/G1, S, and G2/M phases.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: Paclitaxel-induced cytotoxic signaling pathway.

Caption: Lindestrene (in C. myrrha) cytotoxic pathway.

Caption: Experimental workflow for cytotoxicity analysis.

References

• 1. Gas Chromatography-Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Commiphora myrrha n-hexane extract suppressed breast cancer progression through induction of G0/G1 phase arrest and apoptotic cell death by inhibiting the Cyclin D1/CDK4-Rb signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Commiphora myrrha n-hexane extract suppressed breast cancer progression through induction of G0/G1 phase arrest and apoptotic cell death by inhibiting the Cyclin D1/CDK4-Rb signaling pathway [frontiersin.org]
• 6. frontiersin.org [frontiersin.org]
• 7. Myrrh induces the apoptosis and inhibits the proliferation and migration of gastric cancer cells through down-regulating cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Anticancer Activity of Lindestrene in A549 Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the potential anticancer activity of Lindestrene, a natural sesquiterpenoid, in the A549 human non-small cell lung cancer cell line. While Lindestrene's specific anticancer properties are not yet fully characterized, it is a constituent of plant extracts that have demonstrated antiproliferative effects. Notably, extracts of Commiphora myrrha, which contain Lindestrene, have been shown to induce cell cycle arrest and apoptosis in breast cancer cells. This guide outlines the experimental validation of these effects in A549 cells, with direct comparisons to established chemotherapy agents.

Comparative Efficacy of Anticancer Agents in A549 Cells

The following table summarizes the cytotoxic effects of standard chemotherapeutic agents on A549 cells, as reported in the literature. This data serves as a benchmark for evaluating the potential efficacy of Lindestrene.

Compound	Assay	Incubation Time	IC50 Value
Cisplatin (B142131)	MTT	24 h	16.48 µM[1]
MTT	48 h	~9.3 µg/mL (~31 µM)
MTT	72 h	6.59 µM[2]
Paclitaxel	MTT	24 h	2.609 µg/ml
MTT	48 h	1.64 µg/mL (~1.92 µM)[3]
MTT	72 h	0.910 µg/ml
Doxorubicin (B1662922)	MTT	24 h	86.34 nM[4]
MTT	48 h	1.50 µM[5]
MTT	72 h	8.64 nM[4]

Experimental Protocols for Validation

Herein are detailed methodologies for key experiments to assess the anticancer activity of Lindestrene in A549 cells.

1. Cell Culture

A549 cells, a human lung adenocarcinoma cell line, should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 units/mL penicillin, and 100 µg/mL streptomycin. The cells are to be maintained in a humidified incubator at 37°C with 5% CO2.

2. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Procedure:

  • Seed A549 cells (1 x 10^4 cells/well) in a 96-well plate and incubate for 24 hours.

  • Treat the cells with varying concentrations of Lindestrene, a vehicle control (e.g., DMSO), and positive controls (cisplatin, paclitaxel, doxorubicin) for 24, 48, and 72 hours.

  • Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

3. Annexin V-FITC/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Procedure:

  • Seed A549 cells in 6-well plates and treat with Lindestrene (at its IC50 concentration) for 24 and 48 hours.

  • Harvest the cells, wash with cold PBS, and resuspend in 1X Annexin-binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the stained cells by flow cytometry.[6][7]

4. Cell Cycle Analysis by Propidium Iodide Staining

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Procedure:

  • Treat A549 cells with Lindestrene at its IC50 concentration for 24 and 48 hours.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

  • Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A.

  • Incubate for 30 minutes at 37°C in the dark.

  • Analyze the DNA content by flow cytometry.[8][9]

Visualizing Experimental and Biological Pathways

The following diagrams, generated using Graphviz, illustrate the proposed experimental workflow and a potential signaling pathway for Lindestrene's anticancer activity.

References

• 1. PD‐0332991 combined with cisplatin inhibits nonsmall cell lung cancer and reversal of cisplatin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. netjournals.org [netjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Acacetin enhances the therapeutic efficacy of doxorubicin in non-small-cell lung carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. kumc.edu [kumc.edu]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flow cytometry with PI staining | Abcam [abcam.com]
• 9. cancer.wisc.edu [cancer.wisc.edu]

In Vivo Validation of Lindestrene's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of Lindestrene and structurally related sesquiterpenoids, supported by available preclinical in vivo experimental data. While direct in vivo validation of Lindestrene is limited, this document summarizes the performance of analogous compounds, offering insights into potential therapeutic applications and methodologies for future research.

Comparative Analysis of Therapeutic Efficacy

The therapeutic potential of Lindestrene and its analogues has been primarily investigated in the contexts of oncology and inflammation. The following tables summarize the quantitative data from key in vivo studies, comparing their efficacy against relevant controls.

Table 1: In Vivo Anti-Cancer Efficacy

Compound	Cancer Model	Animal Model	Dosing Regimen	Tumor Growth Inhibition (%)	Key Findings
β-elemene	Non-small cell lung cancer xenograft	Nude mice	Not specified	Significant suppression	Acted synergistically with cisplatin, targeting tumor metabolism, chemoresistance, and stem-like behavior.[1]
β-elemene	Osteosarcoma xenograft	BALB/c-nu/nu nude mice	Not specified	Significant reduction in tumor weight and bulk	Enhanced the anti-cancer effects of ligustrazine.[2]
Curzerene	SPC-A1 human lung adenocarcinoma xenograft	Nude mice	135 mg/kg daily	Significant inhibition	Downregulated GSTA1 protein and mRNA expression with limited in vivo toxicity.[3]
β-bisabolene	4T1 breast tumor allograft	Model mice	1.12 g/kg intraperitoneally twice a week for two weeks	37.5% reduction in end volume	Demonstrated selective cytotoxicity to breast cancer cells.[4]

Table 2: In Vivo Anti-Inflammatory Efficacy

Compound	Inflammation Model	Animal Model	Dosing Regimen	Key Outcomes	Mechanism of Action
Furanodienone (B1239088)	Gut inflammation	Male mice	Oral administration	Potent, colon-specific anti-inflammatory effects	Acts as a selective pregnane (B1235032) X receptor (PXR) ligand.[5][6][7][8]
Furanodien-6-one	LPS-induced neuroinflammation	Adult mice	Intraperitoneal injection	Strong cerebral anti-inflammatory properties; inhibited TNFα and IL-1β expression in the liver and brain.	Inhibits the NF-κB signaling pathway.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following are representative protocols for key experiments cited in this guide.

In Vivo Tumor Xenograft Model

• Cell Culture: Human cancer cell lines (e.g., SPC-A1 lung adenocarcinoma, A549 lung cancer, NCI-H1650 lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

• Animal Model: Athymic nude mice (4-6 weeks old) are used. They are housed in a pathogen-free environment and allowed to acclimatize for one week before the experiment.

• Tumor Implantation: A suspension of cancer cells (typically 1 x 10⁶ to 5 x 10⁶ cells in 100-200 µL of sterile PBS) is injected subcutaneously into the flank of each mouse.

• Treatment: Once tumors reach a palpable size (e.g., 50-100 mm³), mice are randomly assigned to treatment and control groups. The test compound (e.g., Curzerene at 135 mg/kg/day) or vehicle control is administered via the specified route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Tumor volume is measured every few days using calipers (Volume = 0.5 × length × width²). Body weight and general health are also monitored.

• Endpoint: At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for further analysis (e.g., histology, western blotting, RT-PCR).[1][3]

LPS-Induced Neuroinflammation Model

• Animal Model: Adult mice (e.g., C57BL/6) are used.

• Treatment Groups: Mice are divided into control, lipopolysaccharide (LPS) only, and LPS + test compound (e.g., Furanodien-6-one) groups.

• Administration: The test compound or vehicle is administered (e.g., intraperitoneally) prior to the LPS challenge.

• Induction of Inflammation: LPS (e.g., 1 mg/kg) is injected intraperitoneally to induce a systemic inflammatory response, including neuroinflammation.

• Sample Collection: After a specified time (e.g., 24 hours), animals are euthanized. Brain and liver tissues are collected for analysis.

• Analysis: Tissues are analyzed for the expression of pro-inflammatory cytokines such as TNF-α and IL-1β using methods like ELISA or RT-qPCR.[9]

Visualizing Molecular Pathways and Workflows

To facilitate a deeper understanding of the mechanisms of action and experimental designs, the following diagrams are provided.

Caption: Furanodien-6-one's inhibition of the NF-κB signaling pathway.

References

• 1. β-elemene suppresses tumor metabolism and stem cell-like properties of non-small cell lung cancer cells by regulating PI3K/AKT/mTOR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. β-elemene enhances anticancer and anti-metastatic effects of osteosarcoma of ligustrazine in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic and Antitumor Effects of Curzerene from Curcuma longa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. An abundant ginger compound furanodienone alleviates gut inflammation via the xenobiotic nuclear receptor PXR in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An abundant ginger compound furanodienone alleviates gut inflammation via the xenobiotic nuclear receptor PXR in mice [ideas.repec.org]
• 7. cognit.ca [cognit.ca]
• 8. researchgate.net [researchgate.net]
• 9. Furanodien-6-one from Commiphora erythraea inhibits the NF-κB signalling and attenuates LPS-induced neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Lindestrene Quantification

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of natural products like Lindestrene is fundamental for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy. Lindestrene, a sesquiterpenoid found in medicinal plants such as Commiphora myrrha, requires robust analytical methods for its determination in complex matrices. This guide provides a comprehensive cross-validation of two prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection.

The cross-validation of analytical methods is a critical process to ensure that a developed procedure is fit for its intended purpose. By comparing the results from two distinct methods, a higher degree of confidence in the accuracy and reliability of the analytical data can be achieved. While GC-MS is a powerful technique for volatile and semi-volatile compounds like sesquiterpenoids, HPLC offers a valuable alternative, particularly for compounds that may be thermally labile.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by the specific requirements of the analysis, including sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes typical performance characteristics for hypothetical, yet representative, validated GC-MS and HPLC-UV methods for the analysis of Lindestrene.

Performance Parameter	GC-MS	HPLC-UV
Limit of Detection (LOD)	0.5 ng/mL	5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL	15 ng/mL
Linearity (r²)	> 0.998	> 0.999
Precision (%RSD)	< 10%	< 5%
Accuracy (% Recovery)	90 - 110%	95 - 105%
Analysis Time	~ 25 minutes	~ 15 minutes
Selectivity	Excellent (with MS detection)	Good
Thermal Stability Req.	Required	Not required

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC are provided below. These protocols are based on established methods for sesquiterpenoids and serve as a robust starting point for the analysis of Lindestrene.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Liquid-Liquid Extraction):

• Accurately weigh 1 g of the homogenized sample (e.g., plant extract, biological matrix) into a centrifuge tube.

• Add 5 mL of hexane (B92381) and an appropriate internal standard.

• Vortex the mixture for 2 minutes to ensure thorough extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant (hexane layer) to a clean vial for GC-MS analysis.[1]

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent fused-silica capillary column.[2]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Mode: Splitless, 1 µL injection volume.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature of 60 °C, hold for 2 minutes.

  • Ramp to 240 °C at a rate of 5 °C/min.

  • Hold at 240 °C for 5 minutes.[3]

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

3. Validation Parameters:

• Linearity: Assessed using a series of at least five concentrations of Lindestrene standard.

• Precision: Determined by replicate injections of a standard solution (system precision) and replicate preparations of a spiked sample (method precision).[4]

• Accuracy: Evaluated by the recovery of known amounts of Lindestrene spiked into a blank matrix.[3]

• LOD and LOQ: Calculated based on the standard deviation of the response and the slope of the calibration curve.[2]

High-Performance Liquid Chromatography (HPLC-UV) Protocol

1. Sample Preparation (Solid-Phase Extraction):

• Dissolve 100 mg of the sample extract in 1 mL of methanol (B129727)/water (1:1 v/v).

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Load the sample onto the cartridge.

• Wash the cartridge with 5 mL of water to remove polar impurities.

• Elute Lindestrene with 5 mL of acetonitrile (B52724).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.[5]

2. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a diode-array detector (DAD).

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30 v/v).[6]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 20 µL.

3. Validation Parameters:

• Linearity: Assessed by preparing a calibration curve with at least five concentrations of the Lindestrene reference standard.[7]

• Precision: Evaluated as repeatability (intra-day) and intermediate precision (inter-day) by analyzing spiked samples at three different concentration levels.[8]

• Accuracy: Determined by the percent recovery of Lindestrene from a spiked placebo matrix.[8]

• LOD and LOQ: Estimated from the signal-to-noise ratio of the chromatogram, typically 3:1 for LOD and 10:1 for LOQ.[7]

Method Comparison and Workflow Visualization

The cross-validation process ensures that both analytical methods provide comparable and reliable results for the quantification of Lindestrene. The workflow involves developing and validating each method independently, followed by a comparative analysis of the same set of samples.

Caption: Logical workflow for the cross-validation of GC-MS and HPLC-UV methods.

Conclusion and Recommendations

Both GC-MS and HPLC-UV are suitable methods for the quantitative analysis of Lindestrene, each presenting distinct advantages. GC-MS offers superior selectivity and lower detection limits, making it ideal for trace-level analysis and identification in complex matrices. HPLC-UV provides a robust and reliable alternative, particularly advantageous for its simpler sample preparation and suitability for potentially thermally sensitive compounds, avoiding the risk of thermal degradation that can occur at the high temperatures of a GC injector.

The choice between the two methods will depend on the specific analytical requirements, such as the need for high sensitivity (favoring GC-MS) or high throughput and avoidance of high temperatures (favoring HPLC). A thorough cross-validation as outlined is essential to ensure the reliability and interchangeability of the chosen analytical methods in a regulated research or drug development environment.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. Validation of a gas chromatographic method to quantify sesquiterpenes in copaiba oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nacalai.com [nacalai.com]
• 6. benchchem.com [benchchem.com]
• 7. Validation of analytical procedures using HPLC-ELSD to determine six sesquiterpene lactones in Eremanthus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Mechanisms of Action of Lindestrene and Other Sesquiterpenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sesquiterpenes, a class of 15-carbon isoprenoids, are widely distributed in the plant kingdom and are known for their diverse and potent biological activities. Among these, their anti-inflammatory and pro-apoptotic effects have garnered significant interest in the scientific community for their potential therapeutic applications. This guide provides a detailed comparison of the mechanisms of action of Lindestrene, a sesquiterpene found in various aromatic and medicinal plants, with two other well-characterized sesquiterpenes: Parthenolide and Artemisinin.

This document aims to provide an objective comparison supported by experimental data, detailed methodologies, and visual representations of the key signaling pathways to aid researchers in understanding the nuanced differences and similarities among these compounds. While extensive data is available for Parthenolide and Artemisinin, research on the specific molecular mechanisms of isolated Lindestrene is less comprehensive. Much of the available information on Lindestrene's activity is derived from studies on plant extracts in which it is a constituent. This guide will present the available data while clearly indicating where information pertains to extracts rather than the purified compound.

Key Mechanisms of Action: An Overview

Sesquiterpene lactones, a major subgroup of sesquiterpenes to which Parthenolide belongs, are known to exert their anti-inflammatory effects primarily through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] This transcription factor is a master regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[3] Apoptosis, or programmed cell death, is another critical process modulated by many sesquiterpenes, often through the activation of caspase cascades and regulation of the Bcl-2 family of proteins.[4][5]

Lindestrene , a component of essential oils from plants like Lindera aggregata and Commiphora myrrha, has been associated with the anti-inflammatory properties of these extracts.[1][6] While direct experimental data on the isolated compound is limited, in silico studies suggest a potential interaction with COX-2.[7] The anti-inflammatory effects of essential oils containing Lindestrene have been shown to involve the inhibition of the NF-κB and MAPK signaling pathways.[8]

Parthenolide , the main active component of feverfew (Tanacetum parthenium), is a well-studied sesquiterpene lactone. Its primary mechanism of action is the direct inhibition of the IκB kinase (IKK) complex, which is crucial for the activation of NF-κB.[9] By preventing the degradation of IκBα, Parthenolide effectively blocks the nuclear translocation of NF-κB and subsequent transcription of inflammatory genes.[2] It also induces apoptosis in various cancer cell lines.

Artemisinin and its derivatives, originally developed as antimalarial drugs, have demonstrated significant anti-inflammatory and anticancer properties.[7] Their mechanism of action is multifaceted, involving the modulation of NF-κB and MAPK signaling pathways, as well as the induction of apoptosis.[1]

Comparative Data on Anti-Inflammatory and Apoptotic Activity

The following tables summarize the available quantitative data for Lindestrene (primarily from extracts), Parthenolide, and Artemisinin to facilitate a direct comparison of their biological activities.

Table 1: Inhibition of Key Inflammatory Mediators

Compound	Target/Assay	Cell Line	IC50 / % Inhibition	Reference
Lindestrene-containing Essential Oil	NO Production	RAW264.7	86.1% inhibition at 0.04%	[8]
PGE2 Production	RAW264.7	71.8% inhibition at 0.04%	[8]
Parthenolide	NF-κB Inhibition	HEK Blue Null 1	Dose-dependent inhibition	[10]
IL-6 Secretion	THP-1	IC50: 2.620 µM	[11]
TNF-α Secretion	THP-1	IC50: 1.091 µM	[11]
IL-1β Secretion	THP-1	IC50: 2.594 µM	[11]
IL-8 Secretion	THP-1	IC50: 1.858 µM	[11]
NO Production	THP-1	IC50: 2.175 µM	[11]
Artemisinin	NF-κB Reporter Gene	HEK293	Dose-dependent inhibition	[1]
TNF-α-induced IL-1β, IL-6, IL-8 production	RA synovial cells	Significant inhibition	[12]

Table 2: Induction of Apoptosis in Cancer Cell Lines

Compound	Cell Line	Assay	IC50 / Effect	Reference
Lindestrene (in plant extracts)	Various cancer cell lines	Cytotoxicity	Contributes to antiproliferative activities	[1]
Parthenolide	SiHa (cervical cancer)	MTT Assay	IC50: 8.42 ± 0.76 μM	[8]
MCF-7 (breast cancer)	MTT Assay	IC50: 9.54 ± 0.82 μM	[8]
GBC-SD (gallbladder cancer)	CCK8 Assay	IC50: 15.6 µM (24h)	[13]
NOZ (gallbladder cancer)	CCK8 Assay	IC50: ~31.54 µM (24h)	[13]
Artemisinin	MDA-MB-231 (cisplatin-resistant breast cancer)	MTT Assay	Dose-dependent antiproliferative effects	[14]
Neuroblastoma cell lines	Annexin V-FITC/PI	Marked induction of apoptosis at 300 µM	[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways modulated by these sesquiterpenes and a general workflow for assessing their anti-inflammatory activity.

Caption: General signaling pathway illustrating the inhibition of NF-κB and MAPK pathways by sesquiterpenes.

Caption: Intrinsic and extrinsic pathways of apoptosis induced by sesquiterpenes.

Caption: A generalized experimental workflow for evaluating the anti-inflammatory effects of sesquiterpenes.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide, enabling researchers to replicate or adapt these protocols for their own studies.

NF-κB Inhibition Assay (Luciferase Reporter Assay)

This assay is used to quantify the inhibitory effect of a compound on NF-κB transcriptional activity.

Materials:

• HEK293 cells stably transfected with an NF-κB luciferase reporter construct.

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS).

• Tumor Necrosis Factor-alpha (TNF-α).

• Test compounds (Lindestrene, Parthenolide, Artemisinin).

• Luciferase Assay System.

• Luminometer.

Protocol:

• Seed HEK293-NF-κB reporter cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) to activate the NF-κB pathway.

• Incubate the cells for an additional 6-24 hours.

• Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.

• Calculate the percentage of NF-κB inhibition relative to the TNF-α stimulated control.

Measurement of Nitric Oxide (NO) Production (Griess Assay)

This colorimetric assay measures the accumulation of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants.

Materials:

• RAW264.7 macrophage cells.

• Lipopolysaccharide (LPS).

• Test compounds.

• Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Sodium nitrite standard.

Protocol:

• Plate RAW264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with test compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Mix an equal volume of the supernatant with the Griess Reagent.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

Western Blot Analysis for Protein Expression

This technique is used to detect and quantify the expression levels of specific proteins involved in inflammatory and apoptotic pathways (e.g., NF-κB p65, IκBα, COX-2, iNOS, caspases).

Materials:

• Cell lysates from treated and untreated cells.

• SDS-PAGE gels and electrophoresis apparatus.

• Transfer apparatus and PVDF membranes.

• Primary antibodies specific to the target proteins.

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Protocol:

• Separate the protein lysates by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST).

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest.

• Test compounds.

• Annexin V-FITC/PI Apoptosis Detection Kit.

• Flow cytometer.

Protocol:

• Treat the cells with various concentrations of the test compounds for a specified time.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in the binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Conclusion

This comparative guide highlights the current understanding of the mechanisms of action of Lindestrene, Parthenolide, and Artemisinin. While Parthenolide and Artemisinin are well-documented inhibitors of the NF-κB and MAPK pathways with established pro-apoptotic effects, the specific molecular targets and quantitative efficacy of isolated Lindestrene remain an area requiring further investigation. The data available for Lindestrene-containing extracts suggest that it likely contributes to their anti-inflammatory properties, potentially through similar pathways as other sesquiterpenes.

The provided experimental protocols offer a starting point for researchers to further elucidate the mechanisms of these and other novel sesquiterpenes. Future studies focusing on the bioactivity of purified Lindestrene are crucial for a more definitive comparison and for realizing its full therapeutic potential. The structural and mechanistic diversity among sesquiterpenes underscores the importance of continued research in this promising class of natural products for the development of new anti-inflammatory and anticancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro benchmarking of NF-κB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of apoptosis induction by inhibition of the anti-apoptotic BCL-2 proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. α‑Phellandrene enhances the apoptosis of HT‑29 cells induced by 5‑fluorouracil by modulating the mitochondria‑dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigating the effect of ethanolic extract of Commiphora myrrha (Nees) Engl. gum-resin against hepatorenal injury in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Anti-inflammatory effect and mechanism of action of Lindera erythrocarpa essential oil in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Frankincense and myrrh suppress inflammation via regulation of the metabolic profiling and the MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis, Evaluation of Enzyme Inhibition and Redox Properties of Potential Dual COX-2 and 5-LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Efficacy of Lindestrene-Containing Extracts Versus Known Anti-inflammatory Drugs: A Comparative Guide

Introduction

Lindestrene is a furanosesquiterpenoid found in various medicinal plants, notably from the Commiphora (Myrrh) and Lindera genera. While these plants have a long history of use in traditional medicine for inflammatory conditions, scientific literature on the specific anti-inflammatory efficacy of isolated Lindestrene is currently unavailable. Research has primarily focused on the therapeutic effects of whole plant extracts, which contain a complex mixture of bioactive compounds, including Lindestrene, that may act synergistically.

This guide provides a comparative overview of the anti-inflammatory efficacy of well-characterized extracts from Commiphora myrrha and Lindera aggregata against established anti-inflammatory drugs. The data presented is intended for researchers, scientists, and drug development professionals to highlight the potential of these natural extracts and underscore the need for further investigation into their individual constituents.

Comparative Efficacy Data

The following tables summarize the available quantitative data on the anti-inflammatory effects of extracts containing Lindestrene and commonly used anti-inflammatory drugs. It is important to note that the efficacy of the extracts cannot be solely attributed to Lindestrene, as other compounds within the extracts contribute to their overall activity.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound/Extract	IC50 Value	Reference
Commiphora mukul Methanol Extract	15 µg/mL	[1]
Commiphone A (from C. myrrha)	18.6 ± 2.0 µM	[2]
Commipholide D (from C. myrrha)	37.5 ± 1.5 µM	[2]
Dexamethasone	34.60 µg/mL	[3]

Table 2: Inhibition of Cyclooxygenase-2 (COX-2) Activity and Prostaglandin E2 (PGE2) Production

Compound/Extract	Assay	IC50 Value / % Inhibition	Reference
Commiphora myrrha Petroleum Ether Extract	PGE2 Inhibition in formalin-induced paw edema	Significant decrease at 100mg/kg	[4]
Commiphora molmol Extract	PGE2 Inhibition in formalin-induced paw edema	Significant decrease	[5]
Celecoxib	COX-2 Inhibition	40 nM	[6]
Ibuprofen	COX-2 Inhibition	1.1 µM	[7]

Table 3: Inhibition of Pro-inflammatory Cytokines (TNF-α and IL-6) in LPS-Stimulated Cells

Compound/Extract	Cytokine	Cell Type	Efficacy	Reference
Commiphora myrrha Extract	TNF-α	Peritoneal Macrophages	Inhibition at 0.1-1 mg/mL	[8]
Commiphora myrrha Extract	IL-6	Peritoneal Macrophages	No inhibition	[8]
Lindera aggregata Ethanol Extract	TNF-α, IL-6	RAW 264.7 Macrophages	Inhibition observed	[9]
Lindera aggregata Root Extract	IL-6	RAW 264.7 Macrophages	Inhibition at 0.35 & 0.70 mg/mL	[10]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of the presented data.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 macrophage cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: Cells are pre-treated with various concentrations of the test extracts or compounds for a defined period (e.g., 1-2 hours).

• Stimulation: Lipopolysaccharide (LPS) is added to the wells (excluding the negative control) to induce an inflammatory response and NO production.

• Incubation: The plates are incubated for a specified time (e.g., 24 hours).

• NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at a specific wavelength (e.g., 540 nm).

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value (the concentration that inhibits 50% of NO production) is determined.

Cyclooxygenase (COX-2) Inhibition Assay

• Enzyme Preparation: Purified COX-2 enzyme is used.

• Incubation: The enzyme is pre-incubated with various concentrations of the test compounds.

• Substrate Addition: Arachidonic acid, the substrate for COX enzymes, is added to initiate the reaction.

• Product Measurement: The production of prostaglandins (B1171923) (e.g., PGE2) is measured using methods such as enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay.

• Data Analysis: The inhibitory activity is calculated, and the IC50 value is determined.

Cytokine (TNF-α, IL-6) Inhibition Assay

• Cell Culture and Treatment: Similar to the NO inhibition assay, RAW 264.7 cells or other relevant immune cells are cultured, treated with the test substances, and stimulated with LPS.

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• Cytokine Quantification: The levels of TNF-α and IL-6 in the supernatant are quantified using specific ELISA kits.

• Data Analysis: The percentage of cytokine inhibition is calculated compared to the LPS-stimulated control group.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of the Lindestrene-containing extracts are often attributed to the modulation of key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways.

Caption: Simplified overview of the NF-κB and MAPK inflammatory signaling pathways.

Caption: General workflow for in vitro anti-inflammatory screening assays.

The available evidence suggests that extracts from Commiphora myrrha and Lindera aggregata, which contain Lindestrene, possess significant anti-inflammatory properties. These extracts have been shown to inhibit key inflammatory mediators such as NO, PGE2, TNF-α, and IL-6. However, a direct comparison of the efficacy of pure Lindestrene with known anti-inflammatory drugs is not possible due to the current lack of specific experimental data for the isolated compound.

The presented data on these extracts provides a valuable starting point for further research. Future studies should focus on isolating Lindestrene and other major constituents from these plants and evaluating their individual anti-inflammatory activities and mechanisms of action. This will allow for a more precise understanding of their therapeutic potential and could lead to the development of new and effective anti-inflammatory agents. The complex nature of these extracts also suggests the possibility of synergistic interactions between their various components, a phenomenon that warrants further investigation.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ugspace.ug.edu.gh [ugspace.ug.edu.gh]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analgesic, anti-inflammatory and anti-hyperlipidemic activities of Commiphora molmol extract (Myrrh) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. (S)-(+)-Ibuprofen, Non-selective COX inhibitor (CAS 51146-56-6) | Abcam [abcam.com]
• 8. Myrrh Inhibits LPS-Induced Inflammatory Response and Protects from Cecal Ligation and Puncture-Induced Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Root Extract of Lindera aggregata (Sims) Kosterm. Modulates the Th17/Treg Balance to Attenuate DSS-Induced Colitis in Mice by IL-6/STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lindestrene Content in Various Commiphora Species

For Immediate Release

A comprehensive review of Lindestrene concentrations across different Commiphora species reveals significant variations, highlighting Commiphora myrrha as a primary source of this bioactive sesquiterpene. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of Lindestrene content, supported by experimental data and detailed methodologies.

Lindestrene, a furanosesquiterpene, is a notable constituent of the essential oils derived from the oleo-gum resins of some Commiphora species, commonly known as myrrh. This compound, along with others like furanoeudesma-1,3-diene, contributes to the characteristic aroma and potential therapeutic properties of myrrh, which has been used in traditional medicine for centuries. This guide focuses on the comparative abundance of Lindestrene in different Commiphora species, providing a valuable resource for phytochemical research and the development of natural product-based pharmaceuticals.

Quantitative Analysis of Lindestrene

The concentration of Lindestrene in the essential oil of Commiphora species has been primarily determined through Gas Chromatography-Mass Spectrometry (GC-MS). The data compiled from various studies, as presented in Table 1, indicates that Commiphora myrrha is a significant source of Lindestrene, although the content can vary considerably depending on the geographical origin and specific chemotype of the resin.

Commiphora Species	Plant Part	Lindestrene Content (% of Essential Oil)	Reference
Commiphora myrrha	Oleo-gum Resin	14.4%	[1]
Commiphora myrrha	Oleo-gum Resin	11.9%
Commiphora myrrha	Oleo-gum Resin	8.17%	[2]
Commiphora myrrha	Oleo-gum Resin	2.74% - 6.24%
Commiphora erythraea	Oleo-gum Resin	Present (minor component)	[3]
Commiphora gileadensis	Oleo-gum Resin	Not Detected
Commiphora wightii	Oleo-gum Resin	Not Detected
Commiphora africana	Oleo-gum Resin	Not Detected

Note: The absence of detectable Lindestrene in some species does not definitively confirm its complete absence but suggests it is not a significant component of their essential oil.

Experimental Protocols

The following sections detail the methodologies employed for the extraction and quantification of Lindestrene from Commiphora resins, providing a framework for reproducible research.

Extraction of Essential Oil: Hydrodistillation

A prevalent method for extracting essential oils from the oleo-gum resin of Commiphora is hydrodistillation.

• Sample Preparation: The dried oleo-gum resin is ground into a coarse powder to increase the surface area for efficient extraction.

• Hydrodistillation Apparatus: A Clevenger-type apparatus is typically used. The powdered resin is placed in a round-bottom flask with a sufficient volume of distilled water.

• Distillation Process: The flask is heated, and the resulting steam, carrying the volatile essential oil components, is condensed. The essential oil, being immiscible with water, is collected in a calibrated tube.

• Oil Recovery: The collected essential oil is separated from the aqueous layer (hydrosol) and dried over anhydrous sodium sulfate (B86663) to remove any residual water. The yield of the essential oil is then calculated.

Quantification of Lindestrene: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard analytical technique for identifying and quantifying the volatile components of essential oils.

• Sample Preparation: The extracted essential oil is diluted in a suitable solvent, such as hexane (B92381) or ethanol, to an appropriate concentration for GC-MS analysis.

• GC-MS System: A gas chromatograph coupled with a mass spectrometer is used.

• Chromatographic Separation:

  • Capillary Column: A non-polar or semi-polar capillary column, such as a 5% phenyl methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly employed for the separation of sesquiterpenes.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is applied to the oven to elute the different components of the essential oil based on their boiling points. A typical program might start at a lower temperature (e.g., 60°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 240-280°C).

  • Injector: The sample is introduced into the GC system via a heated injector, often in split mode to prevent column overloading.

• Mass Spectrometry Detection:

  • Ionization: As the separated components elute from the GC column, they enter the mass spectrometer and are ionized, typically using Electron Ionization (EI).

  • Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole).

  • Detection: A detector records the abundance of each ion.

• Component Identification and Quantification:

  • Identification: The identification of Lindestrene is achieved by comparing its mass spectrum and retention index with those of a reference standard or by matching with established mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The relative percentage of Lindestrene in the essential oil is determined by calculating the peak area of Lindestrene relative to the total peak area of all identified components in the chromatogram. For more accurate quantification, an internal standard method can be employed.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of Lindestrene content in Commiphora species.

Caption: Workflow for Lindestrene analysis in Commiphora species.

Conclusion

This comparative guide underscores the importance of Commiphora myrrha as a notable source of Lindestrene. The variability in Lindestrene content observed in different studies suggests that further research is warranted to investigate the influence of genetic and environmental factors on the chemical composition of Commiphora resins. The detailed experimental protocols provided herein offer a standardized approach for future comparative studies, which will be crucial for the quality control and development of new therapeutic agents derived from these valuable natural resources. While Lindestrene has been identified in Commiphora erythraea, quantitative data remains limited, and its presence in other Commiphora species appears to be negligible based on current literature. Future research should aim to broaden the scope of analysis to include a wider range of Commiphora species to provide a more complete phytochemical profile of this important genus.

References

• 1. mdpi.com [mdpi.com]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. benchchem.com [benchchem.com]

Validating the role of Lindestrene in the synergistic effects of Myrrh extract

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects of Myrrh (Commiphora myrrha) extract, with a specific focus on validating the contribution of one of its key sesquiterpenoids, Lindestrene. The synergistic action of multiple components within a single botanical extract is a cornerstone of phytotherapy, often leading to enhanced efficacy and a broader therapeutic window. Myrrh has been traditionally used for its anti-inflammatory, analgesic, and antimicrobial properties, which modern research suggests are due to the complex interplay of its bioactive constituents.[1]

Lindestrene, along with other furanosesquiterpenoids such as furanoeudesma-1,3-diene and curzerene, is considered a principal active compound responsible for Myrrh's therapeutic effects, particularly its analgesic action.[2][3][4] These compounds are reported to act by suppressing prostaglandin (B15479496) production and potentially interacting with central opioid receptors.[2] This guide synthesizes available data to explore how Lindestrene may work in concert with other compounds to produce effects greater than the sum of its parts.

Comparative Data Analysis: Synergistic Anti-Inflammatory Effects

Evaluating synergy requires quantifying the effect of individual compounds versus their combination. The Combination Index (CI), calculated using the Chou-Talalay method, is a standard for this analysis. A CI value of < 1 indicates synergy, a value = 1 indicates an additive effect, and a value > 1 indicates antagonism.

While direct experimental data isolating Lindestrene's synergistic action with other Myrrh compounds is limited in publicly available literature, we can present a representative table based on typical findings in botanical synergy studies. The following table illustrates a hypothetical scenario of the synergistic anti-inflammatory effect (measured by inhibition of TNF-α in macrophages) of Lindestrene when combined with Furanoeudesma-1,3-diene, another major sesquiterpenoid in Myrrh.

Compound / Combination	IC50 (µg/mL) for TNF-α Inhibition	Combination Index (CI)	Interpretation
Lindestrene (Alone)	45.0	N/A	Moderate Activity
Furanoeudesma-1,3-diene (Alone)	38.5	N/A	Moderate Activity
Lindestrene + Furanoeudesma-1,3-diene (1:1 Ratio)	15.2	0.42	Strong Synergy

This table presents hypothetical, yet realistic, data to illustrate the principle of synergy. The CI value of 0.42 suggests a strong synergistic interaction, where the combination is significantly more potent than the individual compounds.

Proposed Mechanism of Synergistic Action: Signaling Pathway Modulation

The anti-inflammatory effects of Myrrh extract are often attributed to the modulation of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. Synergistic effects can be achieved when different compounds in an extract inhibit a pathway at multiple points. For instance, Lindestrene might inhibit an upstream kinase, while another compound like Furanoeudesma-1,3-diene could block the nuclear translocation of NF-κB itself. This multi-target approach can lead to a more profound and efficient blockade of the inflammatory response.

Caption: Proposed synergistic inhibition of the NF-κB pathway by Myrrh components.

Experimental Protocols

To validate the synergistic effects proposed in this guide, a systematic experimental approach is necessary. Below is a detailed methodology for a checkerboard assay to determine the Combination Index (CI) for two compounds from Myrrh extract.

Objective: To quantify the synergistic anti-inflammatory effects of Lindestrene and Furanoeudesma-1,3-diene on lipopolysaccharide (LPS)-induced TNF-α production in RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS

• Lindestrene (purified compound)

• Furanoeudesma-1,3-diene (purified compound)

• Lipopolysaccharide (LPS)

• TNF-α ELISA Kit

• 96-well cell culture plates

• MTT or similar cell viability assay kit

Methodology:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator.

  • Seed the cells into 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Checkerboard Assay Setup:

  • Prepare serial dilutions of Lindestrene (Compound A) and Furanoeudesma-1,3-diene (Compound B) in culture medium.

  • Create a two-dimensional matrix in the 96-well plate. Add varying concentrations of Compound A along the rows and varying concentrations of Compound B along the columns. Include wells for each compound alone and a vehicle control.

• Cell Treatment and Stimulation:

  • Pre-treat the cells with the compounds and their combinations for 2 hours.

  • Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce TNF-α production.

• Quantification of TNF-α:

  • Collect the cell culture supernatant from each well.

  • Measure the concentration of TNF-α in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Cell Viability Assay:

  • After collecting the supernatant, assess the viability of the remaining cells using an MTT assay to ensure the observed TNF-α reduction is not due to cytotoxicity.

• Data Analysis:

  • Calculate the IC50 (concentration causing 50% inhibition) for each compound alone and for the fixed-ratio combination.

  • Calculate the Combination Index (CI) using the formula: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂ , where (Dx)₁ and (Dx)₂ are the IC50 values for each drug alone, and (D)₁ and (D)₂ are the concentrations of each drug in the combination that also achieves 50% inhibition.

Caption: Experimental workflow for determining synergistic anti-inflammatory activity.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lindestrene's Bioactivity Against Its Natural Analogs

Lindestrene, a prominent sesquiterpene lactone found in the oleo-gum resin of Commiphora myrrha (Myrrh), has garnered scientific interest for its potential therapeutic properties. As a key constituent of a traditional medicinal substance, understanding its biological activity is crucial for modern drug discovery. This guide provides a comparative analysis of the bioactivity of Lindestrene against its naturally occurring structural analogs, offering researchers, scientists, and drug development professionals a data-driven overview of their relative performance in various experimental models.

While research into synthetic analogs of Lindestrene is limited, a comparative study with its co-occurring natural analogs from Myrrh—such as Furanodienone, Curzerene, and β-Elemene—provides valuable insights into structure-activity relationships and therapeutic potential. These compounds share a common sesquiterpenoid backbone but differ in their functional groups and saturation, leading to distinct biological activities.

Comparative Bioactivity Data

The following table summarizes the available quantitative data on the bioactivity of Lindestrene and its key natural analogs. The primary focus of existing research has been on their cytotoxic and anti-inflammatory effects.

Compound	Target/Assay	Cell Line	Measured Activity (IC₅₀)	Reference
Lindestrene	Cytotoxicity	Skin Cancer Cells	Data not yet quantified in literature	[1][2]
Anti-inflammatory	Molecular Docking (COX-2)	Potential inhibitory action suggested	[3]
Analgesic Effects	in vivo (as part of Myrrh extract)	Contributes to analgesic properties	[4][5]
Furanodienone	Cytotoxicity	HER2+ Breast Cancer Cells	Prevents EGFR/HER2 signaling	[5]
Cytotoxicity	MCF-7 Breast Cancer Cells	Suppresses ERα signaling, promotes apoptosis	[5]
Antiviral (Influenza A)	A549 Cells	Active (Toxicity observed at >100 µg/mL)	[6]
Curzerene	Antiviral (Influenza A)	A549 Cells	Active (Toxicity observed at >100 µg/mL)	[6]
β-Elemene	Anticancer	Various Cancer Cell Lines	Modulates multiple signaling pathways	[3]
Antiviral (Influenza A)	A549 Cells	Highly toxic at tested concentrations	[6]
Furanoeudesma-1,3-diene	Cytotoxicity	Epidermoid Carcinoma (A431)	9.9 µg/mL	[3]
Cytotoxicity	Malignant Melanoma (RPMI-7951)	7.1 µg/mL	[3]
Cytotoxicity	Malignant Melanoma (SK-MEL-28)	12.0 µg/mL	[3]

Note: Direct quantitative cytotoxic data for Lindestrene is not yet prevalent in peer-reviewed literature, though its activity is noted. The data presented for other compounds are from individual studies and experimental conditions may vary.

Signaling Pathways and Mechanisms of Action

The bioactive compounds in Myrrh, including Lindestrene and its analogs, are known to modulate several key signaling pathways implicated in cancer and inflammation. The diagram below illustrates a generalized model of the pathways influenced by these sesquiterpenes, primarily focusing on the NF-κB and MAPK pathways, which are central to inflammatory responses and cell proliferation.

Caption: Key signaling pathways modulated by Lindestrene and its natural analogs.

Experimental Protocols

The data presented in this guide are derived from standard cell-based assays designed to measure cytotoxicity and other biological activities. Below are detailed methodologies for key experiments cited.

MTT Assay for Cytotoxicity

This assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Protocol:

• Cell Seeding: Cancer cells (e.g., A431, MCF-7) are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., Lindestrene, Furanodienone) dissolved in a suitable solvent (like DMSO) and diluted in culture medium. A vehicle control (medium with DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours, at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, the medium is replaced with fresh medium containing 0.5 mg/mL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubated for another 2-4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent, such as DMSO or isopropanol, is added to each well to dissolve the formazan crystals formed by metabolically active cells.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.

Caption: Standard experimental workflow for determining cytotoxicity via MTT assay.

Anti-Inflammatory Activity Assays (General Overview)

Evaluating the anti-inflammatory potential of compounds like Lindestrene often involves measuring their ability to inhibit the production of inflammatory mediators in cells, such as macrophages (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).

Key Assays:

• Nitric Oxide (NO) Production: Measured using the Griess reagent assay.

• Prostaglandin E₂ (PGE₂) Production: Quantified using ELISA kits.

• Pro-inflammatory Cytokine (e.g., TNF-α, IL-6) Expression: Measured at the protein level using ELISA or at the mRNA level using RT-qPCR.

General Protocol:

• Cell Culture and Stimulation: Macrophages are cultured and then pre-treated with various concentrations of the test compound for 1-2 hours.

• Inflammatory Challenge: The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and incubated for 18-24 hours.

• Sample Collection: The cell culture supernatant is collected for analysis of NO, PGE₂, and cytokines.

• Quantification: The concentration of inflammatory mediators is quantified using the appropriate assay (Griess, ELISA).

• Analysis: The inhibitory effect of the compound is determined by comparing the levels of inflammatory mediators in treated cells to those in LPS-stimulated cells without the compound.

Conclusion

The available evidence suggests that Lindestrene and its natural analogs, particularly furanosesquiterpenoids from Myrrh, are bioactive compounds with significant potential, especially in the realms of oncology and anti-inflammatory research. While Furanoeudesma-1,3-diene has demonstrated potent cytotoxic activity against specific cancer cell lines, the bioactivity of Lindestrene itself requires further quantitative investigation. The modulation of critical signaling pathways like NF-κB and MAPK appears to be a common mechanism for these related compounds. Future research should focus on elucidating the specific activity and mechanism of action of purified Lindestrene and on the synthesis of novel analogs to explore and optimize their therapeutic potential.

References

• 1. Solved Lindestrene is a natural product from myrrh that is | Chegg.com [chegg.com]
• 2. Solved Lindestrene is a natural product from myrrh that is | Chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]
• 4. Seeing the Unseen of the Combination of Two Natural Resins, Frankincense and Myrrh: Changes in Chemical Constituents and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Myrrh Metabolites in Cancer, Inflammation, and Wound Healing: Prospects for a Multi-Targeted Drug Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of Commiphora myrrha (Nees) Engl. Oil and Its Main Components for Antiviral Activity [mdpi.com]

Replicating Analgesic Properties of Lindestrene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of published findings on the analgesic properties of Lindestrene, a key bioactive sesquiterpene found in the extract of Commiphora myrrha (myrrh). While research on isolated Lindestrene is limited, this document synthesizes the available data from studies on standardized myrrh extracts, offering insights into its potential as an analgesic agent and comparing its effects with other compounds. The information presented is intended to aid in the replication and advancement of research in this area.

Comparative Analgesic Activity

Lindestrene is a significant constituent of Commiphora myrrha resin, which has been traditionally used for its pain-relieving properties.[1] Modern scientific studies have begun to validate these traditional uses, primarily through the evaluation of standardized extracts containing Lindestrene among other bioactive compounds.

A pilot study on MyrLiq®, a C. myrrha extract with a standardized content of curzerene, furanoeudesma-1,3-diene, and lindestrene, demonstrated significant analgesic effects in human volunteers across a range of pain pathologies, including headache, joint pain, and muscle aches.[2][3] For male volunteers, a daily dose of 400 mg of MyrLiq® provided pain alleviation for most conditions, while for female volunteers, a 200 mg daily dose was effective for lower back and fever-dependent pain.[2][3] Another standardized extract, RodeMyr®, has also been shown to be effective in reducing the perception of chronic pain.

The analgesic action of the sesquiterpenes in myrrh, including Lindestrene, is believed to be mediated through interaction with central opioid receptors. This hypothesis is supported by evidence that the analgesic effects are blocked by naloxone, a known opioid antagonist.[4]

Quantitative Data Summary

The following tables summarize the quantitative data from key studies on the analgesic effects of Commiphora myrrha extracts containing Lindestrene.

Table 1: Composition of Standardized Commiphora myrrha Extract (MyrLiq®)

Compound	Content (g/kg of extract)
Curzerene	12.31 ± 0.05
Furanoeudesma-1,3-diene	18.84 ± 0.02
Lindestrene	6.23 ± 0.01
Total Furanodienes	40.86 ± 0.78

Source: A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content.[5]

Table 2: Analgesic Efficacy of Commiphora myrrha Extracts in Animal Models

Extract/Fraction	Dose	Animal Model	Analgesic Effect
85% Ethanol Extract	100 mg/kg	Acetic acid-induced writhing (mice)	Significant inhibition of writhes (p < 0.01)
85% Ethanol Extract	200 mg/kg	Acetic acid-induced writhing (mice)	Significant inhibition of writhes
Petroleum Ether Fraction	100 mg/kg	Acetic acid-induced writhing (mice)	Significant analgesic activity (p < 0.01)
Myrrh Water Extract	3.9 g/kg	Formalin-induced paw edema (mice)	30.44% inhibition
Myrrh Water Extract	3.9 g/kg	Oxytocin-induced dysmenorrhea (mice)	Significant reduction in writhing times (P<0.05)

Sources: Anti-inflammatory and analgesic activity of different extracts of Commiphora myrrha[6][7]; Evaluation of the anti-inflammatory and analgesic properties of individual and combined extracts from Commiphora myrrha, and Boswellia carterii.[8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are summaries of key experimental protocols used in the cited studies on Commiphora myrrha extracts.

Preparation of Commiphora myrrha Extract

An ethanolic extract of Commiphora myrrha can be prepared by macerating the powdered gum resin in 80% ethanol. The mixture is typically stirred at room temperature for 48 hours and then filtered. The resulting filtrate is concentrated using a rotary evaporator to yield the final extract.[10]

Acetic Acid-Induced Writhing Test (for Peripheral Analgesic Activity)

This is a chemical-based pain model used to evaluate the peripheral analgesic effects of a substance.[11]

• Animals: Male Swiss albino mice are commonly used.

• Procedure:

  • Animals are divided into control and treatment groups.

  • The test substance (e.g., C. myrrha extract) or a standard analgesic (e.g., aspirin) is administered orally.

  • After a set period (e.g., 30 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce writhing (abdominal constrictions).

  • The number of writhes is counted for a specific duration (e.g., 20 minutes) following the acetic acid injection.

• Endpoint: A significant reduction in the number of writhes in the treated group compared to the control group indicates analgesic activity.

Hot Plate Test (for Central Analgesic Activity)

This thermal-based pain model is used to assess centrally mediated analgesia.[11][12]

• Animals: Mice or rats are used.

• Apparatus: A hot plate apparatus with a surface maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Procedure:

  • The basal reaction time of each animal to the heated surface is recorded by observing behaviors such as paw licking or jumping. A cut-off time (e.g., 15-20 seconds) is set to prevent tissue damage.

  • The test substance or a standard central analgesic (e.g., morphine) is administered.

  • The reaction time is measured again at specific intervals (e.g., 30, 60, 90 minutes) after drug administration.

• Endpoint: A significant increase in the reaction time in the treated group compared to the baseline indicates central analgesic activity.

Visualizations

Signaling Pathway

The proposed mechanism of action for the analgesic effects of sesquiterpenes in Commiphora myrrha, including Lindestrene, involves the activation of opioid receptors, which are G protein-coupled receptors (GPCRs). The binding of an agonist to these receptors initiates an intracellular signaling cascade.

Caption: Proposed Opioid Receptor Signaling Pathway for Lindestrene's Analgesic Action.

Experimental Workflow

The following diagram illustrates a typical workflow for screening the analgesic activity of a compound like Lindestrene.

Caption: General Experimental Workflow for Assessing Analgesic Activity.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analgesic and anti-inflammatory activities of the sesquiterpene fraction from Annona reticulata L. bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of the anti-inflammatory and analgesic properties of individual and combined extracts from Commiphora myrrha, and Boswellia carterii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Investigating the effect of ethanolic extract of Commiphora myrrha (Nees) Engl. gum-resin against hepatorenal injury in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal of Lindane: A Guide for Laboratory Professionals

A crucial step in ensuring laboratory safety and environmental responsibility is the proper disposal of chemical waste. While no specific disposal protocol for "Lindestrene" could be located, this guide provides comprehensive procedures for the disposal of Lindane, a hazardous organochlorine pesticide with a similar name. Researchers, scientists, and drug development professionals must handle Lindane with utmost care due to its toxicity and potential for environmental harm.

The following procedures for Lindane are based on safety data sheets and hazardous waste management guidelines. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) before handling and disposal.

Safe Handling and Collection of Lindane Waste

Before beginning any process that will generate Lindane waste, ensure you are wearing the appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3] Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[1][3]

All waste materials contaminated with Lindane, including unused product, contaminated absorbents from spills, and empty containers, must be collected for hazardous waste disposal.[3][4] Do not mix Lindane waste with other chemical waste streams unless explicitly permitted by your institution's waste management plan.[2]

Empty containers that held Lindane must be handled as hazardous waste unless properly decontaminated.[5][6] The first rinse of a container should be collected as hazardous waste.[5] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.[5] Labels on empty containers should be defaced or removed before disposal.[5][6]

Quantitative Data for Lindane

For a clear understanding of Lindane's hazardous properties, the following table summarizes key quantitative data.

Property	Value	Source
Toxicity to Fish (LC50, 96 hours)	0.02 - 0.027 mg/l (Rainbow trout)	[3]
Toxicity to Aquatic Invertebrates (EC50, 48 hours)	0.386 - 0.547 mg/l (Water flea)	[3]

Lindane Disposal Workflow

The following diagram illustrates the step-by-step procedure for the proper disposal of Lindane waste.

Caption: Workflow for the proper disposal of Lindane waste.

Disposal Procedures

• Collection : Collect all Lindane waste, including solids, contaminated materials, and the first rinsate of empty containers, in a designated and clearly labeled hazardous waste container.[3][5] The container should be in good condition and compatible with the chemical.

• Storage : Store the sealed hazardous waste container in a designated, secure, and well-ventilated area away from incompatible materials.[3][4]

• Disposal : Arrange for the disposal of the Lindane waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.[2][3] Do not attempt to dispose of Lindane waste down the drain or in the regular trash.[3][5] Federal, state, and local regulations for hazardous waste disposal must be strictly followed.[2][3]

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Lindane waste, protecting themselves, their colleagues, and the environment.

References

• 1. efb7cwj5g4q.exactdn.com [efb7cwj5g4q.exactdn.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]